Dimethyl sulphide dichloroborane

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Dimethyl Sulphide Dichloroborane

Executive Summary

Dimethyl sulphide dichloroborane, denoted as BHCl₂·SMe₂, is a stable and versatile Lewis acid-base adduct that serves as a valuable reagent in modern organic synthesis. Its attenuated reactivity compared to free dichloroborane allows for controlled and selective transformations, most notably in hydroboration and reduction reactions. This guide provides a comprehensive overview of the synthesis, characterization, handling, and key applications of BHCl₂·SMe₂, designed for researchers and professionals in chemistry and drug development. The protocols and insights herein are grounded in established chemical principles to ensure accuracy, reproducibility, and safety.

Introduction: The Role and Utility of Dichloroborane-DMS

Dichloroborane (BHCl₂) is a powerful and highly reactive hydroborating and reducing agent. However, its gaseous nature and high reactivity make it difficult to handle. The formation of a complex with dimethyl sulfide (SMe₂) yields BHCl₂·SMe₂, a manageable liquid that retains the desirable reactivity of dichloroborane in a more controlled form.[1] The sulfur atom in dimethyl sulfide donates a lone pair of electrons to the electron-deficient boron atom, forming a stable dative bond. This complexation moderates the Lewis acidity and reactivity of the borane, enhancing its shelf-life and allowing for its use in standard laboratory glassware with appropriate precautions.

The primary advantages of BHCl₂·SMe₂ lie in its selectivity. It is a key reagent for the selective reduction of certain functional groups, such as the conversion of organic azides to amines, often leaving other sensitive groups like esters and nitriles untouched.[1] Furthermore, it participates in hydroboration reactions, providing a pathway to organoborane intermediates that are pivotal in carbon-carbon bond-forming reactions and other functional group transformations.

Synthesis: A Validated Protocol

The most common and reliable method for preparing dichloroborane-dimethyl sulfide is through a redistribution reaction. This process involves the exchange of hydride and chloride ligands between borane-dimethyl sulfide (BH₃·SMe₂) and boron trichloride-dimethyl sulfide (BCl₃·SMe₂).[2][3]

Principle of Synthesis: The Redistribution Reaction

The synthesis hinges on the equilibrium established between different borane species. By mixing BH₃·SMe₂ and BCl₃·SMe₂ in a 1:2 molar ratio, the equilibrium is driven towards the formation of BHCl₂·SMe₂.

Reaction: BH₃·SMe₂ + 2 BCl₃·SMe₂ ⇌ 3 BHCl₂·SMe₂

The choice of dimethyl sulfide as the Lewis base is critical; it forms a complex of optimal stability that is strong enough to tame the reactivity of the boranes but labile enough to allow for subsequent reactions with a substrate. The entire procedure must be conducted under a dry, inert atmosphere (e.g., nitrogen or argon) as all borane species are highly sensitive to moisture and oxygen.[4]

Experimental Protocol: Synthesis of BHCl₂·SMe₂

Safety Precaution: This procedure must be performed in a well-ventilated fume hood. All glassware must be rigorously flame-dried or oven-dried before use to eliminate any traces of water. Borane reagents are corrosive and react violently with water.[1][4] Appropriate personal protective equipment (safety goggles, flame-retardant lab coat, and compatible gloves) is mandatory.

Materials:

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M solution)

• Boron trichloride-dimethyl sulfide complex (BCl₃·SMe₂)

• Anhydrous dichloromethane (or other suitable anhydrous solvent)

• Schlenk flask and manifold

• Magnetic stirrer and stir bar

• Cannula or gas-tight syringe

Procedure:

• Setup: Assemble a flame-dried two-neck Schlenk flask equipped with a magnetic stir bar, a rubber septum, and a condenser connected to a nitrogen or argon manifold. Maintain a positive pressure of inert gas throughout the experiment.

• Reagent Addition: In the flask, place boron trichloride-dimethyl sulfide complex (2.0 equivalents). If it is a solid, it can be added under a stream of inert gas.

• Dissolution: Add anhydrous dichloromethane via cannula to dissolve the BCl₃·SMe₂.

• Reactant Addition: To the stirred solution, add borane-dimethyl sulfide complex (1.0 equivalent) dropwise via a gas-tight syringe at room temperature. The addition should be performed slowly to control any potential exotherm.

• Reaction: Stir the mixture at room temperature. The redistribution reaction is typically rapid, but allowing it to stir for 1-2 hours ensures completion.

• Monitoring (Optional but Recommended): The progress of the reaction can be effectively monitored by ¹¹B NMR spectroscopy by withdrawing a small aliquot under inert conditions. The disappearance of the starting material signals and the appearance of the product signal will indicate completion.

• Use: The resulting solution of BHCl₂·SMe₂ is typically used directly for subsequent reactions without isolation.

Synthesis Workflow Diagram

Synthesis workflow for Dichloroborane-DMS.

Characterization: Confirming Product Identity and Purity

Proper characterization is essential to validate the successful synthesis of BHCl₂·SMe₂. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, supplemented by Infrared (IR) spectroscopy and measurement of physical properties.

NMR Spectroscopy

Due to the presence of the NMR-active ¹¹B nucleus (I=3/2, 80.1% natural abundance), ¹¹B NMR is the definitive technique for characterizing boron-containing compounds.[5]

• ¹¹B NMR Spectroscopy: This technique provides a clear window into the electronic environment of the boron atom. The chemical shifts are highly diagnostic. The redistribution reaction can be monitored by observing the disappearance of the starting materials and the appearance of a new signal corresponding to the product.[2]

  • BH₃·SMe₂: Exhibits a quartet (due to coupling with three protons) centered around δ -19.8 ppm .

  • BCl₃·SMe₂: Exhibits a singlet around δ 9.0 - 11.0 ppm .

  • BHCl₂·SMe₂: The product appears as a doublet (due to coupling to one proton, J(B-H) ≈ 157 Hz) at approximately δ +2.0 ppm .[1][2]

• ¹H NMR Spectroscopy: While ¹¹B NMR confirms the boron environment, ¹H NMR confirms the structure of the adduct.

  • S-CH₃ protons: A singlet for the six equivalent methyl protons of the dimethyl sulfide ligand is expected. In the complex, this signal is typically found around δ 2.5-2.7 ppm .[1]

  • B-H proton: The hydride proton directly attached to boron can sometimes be observed, though it is often broad due to quadrupolar relaxation from the boron nucleus. It may appear as a broad signal further downfield.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of the B-H bond.

• B-H Stretch: A strong and sharp absorption band characteristic of the B-H stretching vibration is expected in the region of 2500-2620 cm⁻¹ .[6][7] The absence of the characteristic B-H stretches for BH₃ (around 2300-2400 cm⁻¹) and the appearance of the new band provides strong evidence for the formation of the monochlorinated or dichlorinated species.

Physical and Chemical Properties

A summary of the key properties of dichloroborane-dimethyl sulfide is provided below.

Property	Value	Reference(s)
Chemical Formula	(CH₃)₂S·BHCl₂
Molecular Weight	144.86 g/mol
Appearance	Colorless to pale yellow liquid	[1]
Density	~1.255 g/mL at 25 °C
¹¹B NMR Shift (δ)	~+2.0 ppm (doublet)	[1][2]
IR B-H Stretch (ν)	~2500-2620 cm⁻¹	[6][7]
Reactivity	Air and moisture sensitive; reacts violently with water.	[1][4]

Characterization Logic Diagram

Logical workflow for the characterization of BHCl₂·SMe₂.

Safety, Handling, and Storage

Trustworthiness through Self-Validation: A rigorous adherence to safety protocols is non-negotiable and forms the basis of any self-validating experimental system.

• Core Hazards: Dichloroborane-dimethyl sulfide is a corrosive, flammable liquid that is highly sensitive to air and moisture.[1][4] Contact with water results in a violent reaction, liberating flammable and toxic gases.[4] It also possesses a strong, unpleasant odor.

• Handling: Always handle BHCl₂·SMe₂ and its solutions under an inert atmosphere (nitrogen or argon) using standard Schlenk techniques or inside a glovebox.[4] Use syringes and cannulas that have been dried and purged with inert gas for transfers. Ensure all equipment is free from moisture.

• Personal Protective Equipment (PPE): Wear chemical safety goggles, a flame-retardant lab coat, and heavy-duty chemical-resistant gloves (e.g., butyl rubber).

• Storage: Store the reagent in a tightly sealed container (e.g., a Sure/Seal™ bottle) under an inert atmosphere.[4] It should be kept in a cool, dry, and well-ventilated area designated for flammable and water-reactive materials, away from heat and ignition sources.[4]

• Spill Management: In case of a spill, do NOT use water.[4] Evacuate the area. Cover the spill with a dry, inert absorbent material such as sand or vermiculite. Collect the material using non-sparking tools into a container for hazardous waste disposal.

Conclusion and Field-Proven Applications

Dimethyl sulphide dichloroborane is a powerful reagent whose stability and selectivity offer significant advantages in multi-step organic synthesis. Its primary applications include:

• Selective Reduction of Azides: It is exceptionally effective for the reduction of a wide range of organic azides (primary, secondary, tertiary, and aromatic) to their corresponding amines in high yields.[1] Crucially, this transformation proceeds with high chemoselectivity, leaving functional groups such as esters, halogens, nitriles, and even nitro groups intact.[1]

• Hydroboration Reactions: BHCl₂·SMe₂ serves as a reactant for the hydroboration of alkenes and alkynes, a fundamental transformation for creating organoborane intermediates. These intermediates can be subsequently oxidized to alcohols or used in cross-coupling reactions.

• Ring-Opening of Epoxides: The Lewis acidic nature of the reagent facilitates the regioselective ring-opening of epoxides to form halohydrins, which are valuable synthetic precursors.[4]

By understanding the principles behind its synthesis, mastering its characterization, and adhering strictly to safety protocols, researchers can effectively leverage the unique reactivity of dichloroborane-dimethyl sulfide to advance their synthetic objectives.

References

• Légaré, M., Courtemanche, M., & Fontaine, F. (2014). Supporting Information for: Lewis Base Activation of Borane-Dimethylsulfide into Strongly Reducing Ion Pairs for the Transformation of Carbon Dioxide to Methoxyboranes. Royal Society of Chemistry. Available at: [Link]

• Lynds, L., & Bass, C. D. (1963). Infrared Spectrum of 112 of Dichloroborane and Dichloroborane-d. The Journal of Chemical Physics. Available at: [Link]

• Roy, C. D. (1998). Dibromoborane-Dimethyl Sulfide and Monobromoborane-Dimethyl Sulfide as Superior Reagents for the Opening of Oxiranes to Bromohydrins. Molecules Online. Available at: [Link]

• Kitching, W., et al. (1980). Novel Synthesis of the Monochloroborane-Dimethyl Sulphide Complex uia the Reaction of Borane-Dimethyl Sulphide with. RSC Publishing. Available at: [Link]

• Salunkhe, A. M., & Brown, H. C. (2025). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. ResearchGate. Available at: [Link]

• Brown, H. C., & Ravindran, N. (1977). Molecular addition compounds. 3. Redistribution of borane-methyl sulfide with boron trichloride-methyl sulfide and boron tribromide-methyl sulfide as convenient routes to the corresponding haloborane-methyl sulfides. Inorganic Chemistry. Available at: [Link]

• San Diego State University. 11B NMR Chemical Shifts. Available at: [Link]

• Braunschweig, H., et al. (2020). Comparison of the ¹¹B NMR shift of 1‐BCl3 with literature‐known Lewis.... ResearchGate. Available at: [Link]

• Alkahtani, H. M. Infrared (IR) spectroscopy. Available at: [Link]

• University of Sheffield. Boron NMR. Available at: [Link]

• Brown, H. C., & Kulkarni, S. U. (1980). Novel synthesis of the monochloroborane–dimethyl sulphide complex via the reaction of borane–dimethyl sulphide with tetrachloromethane. Journal of the Chemical Society, Chemical Communications. Available at: [Link]

• ResearchGate. IR spectra in the n (BH) (a) and n (BD) (b) range in CH 2 Cl 2 . Available at: [Link]

• SpectraBase. Boron trichloride - Optional[11B NMR] - Chemical Shifts. Available at: [Link]

• University of Regensburg. 11B NMR. Available at: [Link]

• Hagemann, H., et al. (2013). Vibrational spectra and structure of borohydrides. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available at: [Link]

• ICT Prague. Table of Characteristic IR Absorptions. Available at: [Link]

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Dimethyl Sulphide Dichloroborane (BHCl₂·SMe₂): A Comprehensive Technical Guide on Properties, Mechanisms, and Chemoselective Applications

Executive Summary

In the landscape of modern synthetic organic chemistry and drug development, the precise manipulation of functional groups without disturbing adjacent reactive centers is paramount. Dimethyl sulphide dichloroborane (commonly referred to as dichloroborane dimethyl sulfide complex) is a highly specialized, electrophilic borane reagent uniquely suited for such tasks[1]. As a Senior Application Scientist, I have observed that while many researchers default to standard borane-THF or borane-dimethyl sulfide (BMS) complexes, BHCl₂·SMe₂ offers unparalleled advantages in two distinct domains: the controlled, Lewis acid-mediated hydroboration of alkynes/alkenes[2], and the highly chemoselective reduction of organyl azides in the presence of sensitive functionalities[3].

This whitepaper dissects the physicochemical properties, mechanistic causality, and field-proven experimental protocols associated with BHCl₂·SMe₂, providing a self-validating framework for its application in complex molecule synthesis.

Physicochemical Properties & Structural Characteristics

The inherent instability of the free dichloroborane (BHCl₂) monomer makes it virtually impossible to store or handle in its neat form. The coordination of dimethyl sulfide (SMe₂) acts as a thermodynamic sink, stabilizing the boron center via a dative bond to form a handleable, albeit highly reactive, complex[1].

Below is a summary of the critical quantitative data and physicochemical properties necessary for reaction scale-up and safety assessments[1],[4],[5],[6].

Property	Value
Chemical Name	Dichloroborane dimethyl sulfide complex
CAS Number	63462-42-0
Molecular Formula	C₂H₇BCl₂S
Linear Formula	(CH₃)₂S·BHCl₂
Molecular Weight	144.86 g/mol
Density	1.255 g/mL at 25 °C
Flash Point	24 °C (75.2 °F) - Closed Cup
Appearance	Colorless to pale yellow liquid
Hazard Classifications	Flammable Liquid (Class 3), Skin Corrosive (1B)

Mechanistic Paradigms in Synthetic Applications

To utilize BHCl₂·SMe₂ effectively, one must understand the causality behind its reactivity. The reagent does not merely act as a generic hydride source; its behavior is heavily dictated by dissociation kinetics and the electrophilicity of the boron center.

The Hydroboration Paradox: Dissociation Kinetics

When applied to the hydroboration of alkenes, BHCl₂·SMe₂ exhibits surprisingly sluggish kinetics compared to its brominated analog, BHBr₂·SMe₂[2]. The causality lies in the B–S bond strength. The BHCl₂ complex is tightly bound, meaning the equilibrium dissociation into the active BHCl₂ monomer and free SMe₂ lies far to the left.

To drive the reaction forward, a stronger Lewis acid—typically Boron Trichloride (BCl₃)—must be introduced[2]. BCl₃ irreversibly sequesters the free SMe₂, shifting the equilibrium and liberating the highly electrophilic BHCl₂ monomer, which then rapidly undergoes syn-addition across the pi-bond.

Fig 1: Catalytic cycle of BCl3-mediated hydroboration using BHCl2·SMe2.

Chemoselective Reduction of Organyl Azides

In drug development, reducing an azide to a primary amine without reducing co-existing alkenes, esters, or nitriles is a frequent bottleneck. Salunkhe, Ramachandran, and Brown demonstrated that BHCl₂·SMe₂ is a superior reagent for this exact transformation[3].

The Mechanistic Logic: The electrophilic boron atom preferentially coordinates to the electron-rich, sterically accessible α-nitrogen of the azide. This coordination weakens the N–N bond, prompting a highly localized hydride shift from the boron to the nitrogen. This shift concurrently expels nitrogen gas (N₂), providing a massive thermodynamic driving force. Because alkene hydroboration requires the addition of BCl₃ to proceed at a meaningful rate, the absence of BCl₃ ensures that alkenes remain completely untouched while the azide is rapidly reduced[3].

Fig 2: Mechanistic logic for the chemoselective reduction of azides over alkenes.

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Visual and thermodynamic cues are embedded within the steps to confirm reaction progress.

Protocol A: Lewis Acid-Catalyzed Hydroboration of Terminal Alkenes

Objective: Synthesis of alkyldichloroboranes for subsequent oxidation to alcohols.

• System Purge & Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-pure Argon. Add the terminal alkene (10.0 mmol) and 15 mL of anhydrous dichloromethane (DCM). Cool the system to 0 °C using an ice bath.

• Reagent Introduction: Syringe in BHCl₂·SMe₂ (10.0 mmol)[1]. Observation: The solution should remain clear with no exotherm, validating that the resting state complex is stable and unreactive toward the alkene.

• Activation via Lewis Acid: Dropwise, add BCl₃ (10.0 mmol, 1.0 M in hexanes) over 10 minutes.

  • Causality & Validation: BCl₃ sequesters the SMe₂ ligand[2]. You will observe a mild exotherm, which serves as the self-validating indicator that the highly reactive BHCl₂ monomer has been generated and is actively hydroborating the alkene.

• Completion & Workup: Stir for 2 hours at room temperature. The resulting alkyldichloroborane can be directly hydrolyzed to a boronic acid or oxidized using alkaline H₂O₂ to yield the anti-Markovnikov primary alcohol.

Protocol B: Chemoselective Reduction of Organyl Azides

Objective: Reduction of an azide to a primary amine in the presence of an unactivated alkene.

• Substrate Solvation: In an Argon-purged flask, dissolve the bifunctional azide-alkene substrate (5.0 mmol) in 10 mL of anhydrous THF. Maintain the reaction at room temperature (25 °C).

• Chemoselective Reduction: Add BHCl₂·SMe₂ (5.5 mmol, 1.1 equivalents) dropwise via syringe.

  • Causality & Validation: The hydride transfer is accompanied by the extrusion of nitrogen gas[3]. The self-validating system here is the immediate and stoichiometric evolution of N₂ bubbles.

• Endpoint Determination: Monitor the reaction visually. The complete cessation of gas evolution (typically within 30-60 minutes) serves as the definitive endpoint for the reduction step.

• Hydrolysis: Carefully quench the reaction by adding 5 mL of methanol dropwise (Caution: exothermic release of H₂ from unreacted borane), followed by 2 M HCl to break the boron-nitrogen complex. Basify with NaOH and extract with ethyl acetate to isolate the pure primary amine. The alkene remains untouched.

Handling, Safety, and Storage

BHCl₂·SMe₂ is a highly reactive, moisture-sensitive, and flammable liquid (Flash Point: 24 °C)[5]. It possesses a severe stench due to the dimethyl sulfide ligand.

• Storage: Must be stored under an inert atmosphere (Nitrogen or Argon) at 2-8 °C.

• Handling: All manipulations must be performed in a certified fume hood using standard Schlenk line techniques or a glovebox. Exposure to ambient moisture results in violent hydrolysis, generating hazardous hydrogen chloride (HCl) gas and flammable hydrogen gas.

References

• Brown, H. C., et al. "Kinetics and mechanism of hydroboration reactions of HBBr2·SMe2 and HBCl2·SMe2 – Application of 11B NMR spectroscopy." Polyhedron, 2009. Available at:[Link]

• Salunkhe, M. M., Ramachandran, P. V., Brown, H. C. "Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide." Tetrahedron, 2002. Available at:[Link]

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• 6. Cas 63462-42-0,BORON DICHLORIDE-METHYL SULFIDE COMPLEX | lookchem [lookchem.com]

An In-depth Technical Guide to the Structure and Bonding of the Dimethyl Sulphide Dichloroborane Complex

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The dimethyl sulphide dichloroborane complex, (CH₃)₂S·BHCl₂, is a significant Lewis acid-base adduct that serves as a valuable reagent in synthetic chemistry. As a member of the borane-dimethyl sulfide family, it offers a unique combination of stability, solubility, and reactivity, distinguishing it from related borane complexes. This guide provides a comprehensive examination of its molecular structure, the nature of its crucial boron-sulfur dative bond, and the methodologies for its synthesis and characterization. By integrating experimental data with theoretical and computational insights, we aim to deliver a robust understanding of the physicochemical principles governing this complex. This document is structured to provide not only foundational knowledge but also practical, field-proven insights into its handling and application, making it an essential resource for professionals engaged in chemical research and development.

Introduction to Borane-Sulfide Adducts

The interaction between electron-deficient boron centers (Lewis acids) and electron-rich species (Lewis bases) forms the basis of a vast and versatile class of chemical compounds known as Lewis acid-base adducts. Boranes, with their vacant p-orbital, are potent electrophiles that readily form coordinate bonds with various donors.[1] Among these, adducts formed with organosulfur compounds like dimethyl sulfide (DMS) are of particular importance in organic synthesis.

The parent compound, borane dimethyl sulfide (BH₃·S(CH₃)₂ or BMS), is widely recognized for its advantages over other borane carriers like borane-tetrahydrofuran (BH₃·THF).[2] BMS exhibits enhanced stability, is available in higher concentrations, and does not require stabilizers that can lead to side reactions.[2] The substitution of hydrogen atoms on the boron with halogens, such as chlorine, significantly modulates the Lewis acidity and, consequently, the reactivity of the complex. The dimethyl sulphide dichloroborane complex, (CH₃)₂S·BHCl₂, is a prime example of such a modified reagent, offering a distinct reactivity profile for applications such as hydroboration and reduction reactions.[3][4][5]

Synthesis, Handling, and Physicochemical Properties

Primary Synthetic Route

The dichloroborane-methyl sulfide complex is accessible through several synthetic pathways. A well-documented and efficient method involves the reaction of the parent borane-dimethyl sulfide (BMS) complex with a chlorinating agent like carbon tetrachloride. This reaction proceeds via a free-radical mechanism to selectively replace a hydride with a chloride on the boron center.

A notable synthesis involves the reflux of an equimolar mixture of BMS and tetrachloromethane (CCl₄) under an inert atmosphere (e.g., argon or nitrogen).[6] This process yields the monochloroborane-dimethyl sulphide complex, and further reaction or disproportionation can lead to the dichloroborane adduct. The reaction can be summarized as:

BH₃·S(CH₃)₂ + CCl₄ → BH₂Cl·S(CH₃)₂ + CHCl₃[6]

Further chlorination or redistribution reactions involving BH₂Cl·S(CH₃)₂ and BCl₃·S(CH₃)₂ can then be utilized to generate BHCl₂·S(CH₃)₂. The complex is also commercially available, often supplied as a solution in a suitable solvent like dichloromethane or in excess methyl sulfide.[4][5]

Experimental Protocol: Synthesis and Verification

The following protocol outlines a laboratory-scale synthesis adapted from established methodologies.[6] The trustworthiness of this protocol is ensured by the inclusion of an in-process analytical checkpoint (¹¹B NMR) to validate the formation of the desired product.

Materials:

• Borane-dimethyl sulfide complex (BMS)

• Carbon tetrachloride (CCl₄), anhydrous

• Anhydrous solvent (e.g., dichloromethane)

• Schlenk line apparatus and argon/nitrogen gas supply

• NMR tubes and deuterated solvent (e.g., CDCl₃)

Procedure:

• Inert Atmosphere Setup: Assemble and flame-dry all glassware under vacuum, then backfill with inert gas (Argon or Nitrogen). Maintain a positive pressure of inert gas throughout the experiment.

• Reaction Mixture: In a Schlenk flask equipped with a magnetic stirrer and reflux condenser, charge an equimolar amount of borane-dimethyl sulfide complex and anhydrous carbon tetrachloride.

• Reaction Conditions: Heat the mixture to reflux. The reaction progress can be monitored by taking aliquots at regular intervals for ¹¹B NMR analysis. The appearance of a characteristic signal for the dichloroborane complex indicates product formation.[6]

• Work-up and Isolation: Once the reaction is complete (as determined by NMR), the volatile byproducts and any remaining starting materials can be removed under reduced pressure. The resulting product is typically used directly in solution for subsequent applications.

• Validation: Prepare an NMR sample of the final product under an inert atmosphere. The ¹¹B NMR spectrum should show a characteristic resonance for BHCl₂·S(CH₃)₂. A small amount of the monochloro- and trichloro-adducts may be present due to equilibrium processes.[6]

Handling and Stability

Core Causality: The electron-deficient boron center makes the complex highly susceptible to hydrolysis. Therefore, strict exclusion of atmospheric moisture is paramount.

• Moisture Sensitivity: The complex reacts violently with water and other protic solvents like alcohols.[7] All handling must be performed under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[7]

• Storage: It should be stored in a tightly sealed container under an inert atmosphere in a cool, dry place. Solutions in dichloromethane are commercially available and offer a convenient form for handling.[7]

Physicochemical Data

Quantitative data for the complex are summarized below for easy reference.

Property	Value	Source
Chemical Formula	C₂H₇BCl₂S
Molecular Weight	144.86 g/mol	[4]
Appearance	Typically handled as a solution	N/A
Density	1.255 g/mL at 25 °C (for the complex/solution)	[4][5]
Flash Point	24 °C / 75.2 °F (for solution in CH₂Cl₂)	[4][5]

Structural Elucidation and Bonding Analysis

The structure of the dimethyl sulphide dichloroborane complex is defined by the dative coordinate bond between the sulfur atom of dimethyl sulfide and the boron atom of dichloroborane.

Molecular Geometry

While a specific X-ray crystal structure for (CH₃)₂S·BHCl₂ is not readily found in the literature, its geometry can be reliably inferred from related structures and spectroscopic data. The coordination of the sulfur atom to the boron center results in a change in geometry at the boron from trigonal planar (in free BHCl₂) to approximately tetrahedral.[2] This is analogous to the crystallographically determined structure of (pentafluorophenyl)-borane dimethylsulfide, where the boron also adopts a tetrahedral geometry.[2] The sulfur atom maintains its bent geometry.

Caption: Inferred molecular structure of (CH₃)₂S·BHCl₂.

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the structure and purity of the complex.[8]

• ¹¹B NMR Spectroscopy: This is the most direct method for probing the environment of the boron nucleus. The coordination of the sulfur atom shields the boron nucleus, causing a significant upfield shift in the ¹¹B NMR spectrum compared to the three-coordinate precursor. The complex exhibits a characteristic resonance at approximately δ = 2.0 ppm (relative to BF₃·OEt₂), which is distinct from the signals for BMS (δ ≈ -19.8 ppm) and monochloroborane-dimethyl sulphide (δ ≈ 6.7 ppm).[6]

• Vibrational Spectroscopy (IR/Raman): Infrared and Raman spectroscopy can identify characteristic vibrational modes. Key expected frequencies include:

  • B-H stretch: Typically observed in the 2400-2600 cm⁻¹ region.

  • B-Cl stretches: Strong absorptions are expected in the 700-900 cm⁻¹ range.

  • B-S stretch: This mode, indicative of the dative bond, is expected at lower frequencies, generally in the 500-700 cm⁻¹ range.

The Nature of the Boron-Sulfur Dative Bond

The B-S bond is a classic example of a dative or coordinate covalent bond. It forms through the donation of a lone pair of electrons from the sulfur atom (the Lewis base) into the empty p-orbital of the boron atom (the Lewis acid).

Theoretical Insights: To fully comprehend the electronic nature of this bond, computational methods like Natural Bond Orbital (NBO) and Quantum Theory of Atoms in Molecules (AIM) are invaluable.[9]

• Natural Bond Orbital (NBO) Analysis: NBO analysis quantifies the charge transfer from the Lewis base to the Lewis acid.[9][10] For the (CH₃)₂S·BHCl₂ complex, this analysis would reveal significant charge transfer from the sulfur lone pair orbital (LP(S)) to the vacant p-orbital of boron (LP(B)). This interaction, often denoted as LP(S) → LP(B), is the primary stabilizing interaction that defines the dative bond. The magnitude of this charge transfer correlates with the strength of the Lewis acid-base interaction.

• Quantum Theory of Atoms in Molecules (AIM): The AIM theory analyzes the topology of the electron density to characterize chemical bonds.[9][11] The presence of a bond critical point (BCP) between the boron and sulfur atoms would confirm the existence of a bonding interaction. The properties at this BCP, such as the electron density (ρ) and its Laplacian (∇²ρ), provide insight into the nature of the bond. For a dative bond like B-S, one would expect a positive Laplacian, characteristic of a closed-shell interaction (i.e., between atoms that are not sharing electrons in a classic covalent sense).

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• 6. Novel synthesis of the monochloroborane–dimethyl sulphide complex via the reaction of borane–dimethyl sulphide with tetrachloromethane - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. fishersci.com [fishersci.com]
• 8. Organic Chemistry On Line [www2.chemistry.msu.edu]
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• 10. chemrxiv.org [chemrxiv.org]
• 11. mdpi.com [mdpi.com]

Thermochemical Properties and Kinetic Mechanisms of Dichloroborane–Dimethyl Sulfide (BHCl₂·SMe₂)

An In-Depth Technical Guide for Advanced Hydroboration and API Synthesis

Executive Summary

Dichloroborane–dimethyl sulfide (BHCl₂·SMe₂) is a highly chemoselective, stable hydroborating agent widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and complex organic architectures. Unlike free borane, which is highly reactive and pyrophoric, the coordination of dimethyl sulfide (SMe₂) to the boron center provides a thermodynamically stable adduct. However, this stability introduces complex thermochemical and kinetic variables during hydroboration.

This whitepaper provides an in-depth analysis of the thermochemical properties of BHCl₂·SMe₂, the causality behind its dissociation kinetics, and field-proven, self-validating protocols for its application in organic synthesis.

Chemical Identity and Physical Properties

BHCl₂·SMe₂ (CAS: 63462-42-0) exists as a colorless to pale-yellow liquid at room temperature[1]. The coordination of the sulfur atom's lone pair to the empty

-orbital of the boron atom creates a stable Lewis acid-base complex.

• Molecular Formula: C₂H₇BCl₂S

• Molecular Weight: 144.86 g/mol

• Density: 1.255 g/mL at 25 °C

• Flash Point: 75 °F (23.8 °C)

• Solubility: Highly soluble in dichloromethane (DCM), THF, benzene, and carbon tetrachloride.

Thermochemical Profile and Dissociation Kinetics

The fundamental thermodynamic challenge of utilizing BHCl₂·SMe₂ lies in the strength of the B–S coordinate covalent bond. For hydroboration to occur, the alkene must interact with the boron atom's empty

-orbital, which necessitates the prior dissociation of the SMe₂ ligand[2].

Activation Parameters and the Dissociative Mechanism

Extensive ¹¹B NMR kinetic studies on the hydroboration of 1-octene with BHCl₂·SMe₂ reveal that the reaction follows simple second-order kinetics, but the microscopic mechanism is governed by a limiting dissociative (D) pathway for the SMe₂ ligand, followed by an associative (A) pathway for the alkene[3].

The activation parameters for the overall reaction with 1-octene are:

• Enthalpy of Activation (

  ): 104 ± 5 kJ mol⁻¹

• Entropy of Activation (

  ): +43 ± 16 J K⁻¹ mol⁻¹

Causality Insight: The large, positive entropy of activation (

) is the critical thermodynamic signature here. It proves that the transition state is more disordered than the ground state, confirming that the bulky SMe₂ molecule detaches from the boron center in the rate-determining step before the alkene can coordinate[2].

The Haloborane Thermodynamic Paradox

A fascinating thermochemical paradox exists when comparing BHCl₂·SMe₂ to its brominated analog, BHBr₂·SMe₂. Based strictly on Lewis acidity, one might expect the more electronegative chlorine atoms to withdraw more electron density from boron, thereby strengthening the B–S bond and making BHCl₂·SMe₂ less reactive.

However, H.C. Brown and colleagues observed that BHBr₂·SMe₂ is often a "superior," more powerful reagent that reacts readily without the need for a Lewis acid catalyst[4]. Conversely, BHCl₂·SMe₂ hydroborates olefins relatively slowly and frequently requires a strong Lewis acid (like BCl₃) to act as a "sponge" for the liberated SMe₂, driving the equilibrium forward[5].

The Mechanistic Reality: The B–Cl bond features significant

-backbonding from the chlorine lone pairs into the boron -orbital, which competes with the SMe₂ coordination. While BHBr₂·SMe₂ has greater ground-state stability, its dissociation barrier is more easily overcome in the presence of alkenes. Yet, isolated kinetic studies show that once dissociated, the free BHCl₂ intermediate can react up to 20 times faster with terminal alkenes than free BHBr₂[2].

Mechanistic Pathways

To visualize the thermodynamic flow of the reaction, the following diagram maps the rate-determining dissociation and subsequent fast associative hydroboration.

Mechanistic pathway of alkene hydroboration via rate-determining Me2S dissociation.

Quantitative Data Summary

The table below consolidates the thermochemical and kinetic data for the two primary dihaloborane–dimethyl sulfide adducts during the hydroboration of 1-octene[2].

Thermodynamic Parameter	BHCl₂·SMe₂	BHBr₂·SMe₂
Overall	104 ± 5 kJ mol⁻¹	82 ± 1 kJ mol⁻¹
Overall	+43 ± 16 J K⁻¹ mol⁻¹	-18 ± 4 J K⁻¹ mol⁻¹
Me₂S Dissociation	~104 kJ mol⁻¹	104 ± 2 kJ mol⁻¹
Me₂S Dissociation Mechanism	Limiting Dissociative (D)	Limiting Dissociative (D)
Requirement for Lewis Acid	High (Often requires BCl₃)	Low (Reacts independently)

Experimental Protocols: Self-Validating Hydroboration

To ensure maximum chemoselectivity and yield, hydroboration with BHCl₂·SMe₂ must be conducted under strictly anhydrous conditions. The following protocol incorporates ¹¹B NMR as a self-validating checkpoint to monitor the rate-determining dissociation step.

Step-by-Step Methodology

• Reagent Preparation & Atmosphere Control:

  • Action: Flame-dry a 50 mL round-bottom flask and purge with Argon.

  • Causality: BHCl₂·SMe₂ is highly moisture-sensitive. Any trace water will rapidly hydrolyze the B–Cl bonds, generating exothermic HCl gas and destroying the reagent's stoichiometry[6].

• Substrate Introduction:

  • Action: Dissolve the target alkene (1.0 equiv) in anhydrous CH₂Cl₂ (0.5 M concentration) and cool the system to 0 °C using an ice bath.

• Reagent Addition:

  • Action: Add BHCl₂·SMe₂ (1.05 equiv) dropwise via a gas-tight syringe. If the substrate is sterically hindered, add 0.2 equivalents of BCl₃ (1.0 M in hexanes) to act as an SMe₂ sponge.

  • Causality: Cooling to 0 °C suppresses unwanted side reactions (like alkene isomerization) while BCl₃ forces the thermodynamic equilibrium toward the active free BHCl₂ species[5].

• Self-Validation via ¹¹B NMR (Critical Step):

  • Action: Extract a 0.1 mL aliquot under Argon, dilute in dry CDCl₃, and acquire a ¹¹B NMR spectrum.

  • Validation: The unreacted BHCl₂·SMe₂ appears as a distinct doublet at

    ~1.7–2.2 ppm ( = 157 Hz). The reaction is complete when this doublet fully disappears, replaced by a broad singlet further downfield corresponding to the alkyldichloroborane[7].

• Hydrolysis / Methanolysis:

  • Action: Once complete, quench the reaction at 0 °C by the slow, dropwise addition of anhydrous methanol.

  • Causality: Methanolysis converts the highly reactive alkyldichloroborane into a stable alkylboronic ester, which can be easily isolated or used directly in downstream Suzuki-Miyaura cross-couplings[5].

Self-validating experimental workflow for chemoselective hydroboration.

Conclusion

The utility of BHCl₂·SMe₂ in advanced organic synthesis is inextricably linked to its thermochemical properties. By understanding the high enthalpy of activation required to break the B–S bond and the highly positive entropy associated with the rate-determining dissociation step, researchers can rationally design reaction conditions—such as the strategic use of Lewis acid sponges—to drastically improve yields and reaction times. Implementing self-validating analytical steps like ¹¹B NMR tracking ensures reproducibility and safety when handling these potent electrophiles.

References

• Source: chemicalbook.
• Source: researchgate.
• Source: researchgate.
• Source: researchgate.

Sources

• 1. 63462-42-0 CAS MSDS (BORON DICHLORIDE-METHYL SULFIDE COMPLEX) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. researchgate.net [researchgate.net]

Lewis acidity of dichloroborane dimethyl sulfide

The Lewis Acidity and Reactivity Profile of Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂): A Technical Guide to Chemoselective Reductions and Hydroborations

Executive Summary & Structural Foundation

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂, CAS: 63462-42-0) is an exceptionally versatile organoboron reagent utilized extensively in advanced organic synthesis[1]. As a colorless to pale-yellow liquid, it possesses a density of 1.255 g/mL at 25 °C, a boiling point of 29.5 °C (at 760 mmHg), and a flash point of 75 °F[1][2].

The structural foundation of this reagent is defined by a highly electrophilic dichloroborane core stabilized by a dimethyl sulfide (SMe₂) Lewis base ligand. The presence of two strongly electron-withdrawing chlorine atoms drastically increases the Lewis acidity of the boron center compared to unhalogenated boranes (e.g., BH₃). This intense Lewis acidity dictates the reagent's unique kinetic behaviors, dictating its dual utility as both a highly chemoselective reducing agent and a regioselective hydroborating agent[3][4].

Mechanistic Causality: The Lewis Acidity Paradox

The core of BHCl₂·SMe₂’s reactivity profile lies in a kinetic paradox governed by its Lewis acidity. Because the BHCl₂ monomer is intensely electrophilic, it binds the SMe₂ ligand exceptionally tightly. For hydroboration to occur, the SMe₂ ligand must dissociate to open a vacant coordination site on the boron atom for the incoming alkene[4].

For BHCl₂·SMe₂, this dissociation is the rate-determining step and requires a high activation enthalpy (ΔH‡ = 104 ± 5 kJ/mol)[4]. Consequently, BHCl₂·SMe₂ hydroborates olefins relatively slowly on its own[4]. This contrasts sharply with dibromoborane-dimethyl sulfide (BHBr₂·SMe₂). Despite expected trends, BHBr₂·SMe₂ reacts readily with olefins without the need for an external Lewis acid, as its overall hydroboration process follows a lower-energy pathway (ΔH‡ = 82 ± 1 kJ/mol)[4][5].

To summarize the kinetic disparities driven by Lewis acidity, the activation parameters for the reaction of dihaloborane complexes with 1-octene are compared below:

Table 1: Kinetic and Thermodynamic Parameters for Dihaloborane-Dimethyl Sulfide Hydroboration

Reagent Complex	Hydroboration Rate	External Lewis Acid Required?	Overall ΔH‡ (kJ/mol)	Overall ΔS‡ (J K⁻¹ mol⁻¹)
BHCl₂·SMe₂	Slow	Yes (e.g., BCl₃)	104 ± 5	43 ± 16

| BHBr₂·SMe₂ | Fast | No | 82 ± 1 | -18 ± 4 |

Data sourced from kinetic studies on hydroboration reactions utilizing ¹¹B NMR spectroscopy[4][5].

Experimental Workflows & Protocols

Protocol A: BCl₃-Mediated Regioselective Hydroboration of Alkenes

Because the tight SMe₂ binding hinders direct hydroboration, a stronger Lewis acid must be introduced to the reaction mixture to achieve rapid conversion[4]. Boron trichloride (BCl₃) is typically used as an SMe₂ scavenger.

Causality of Experimental Design: BCl₃ is a stronger Lewis acid than the alkyl-substituted boron intermediate. By adding BCl₃, it irreversibly complexes with the displaced SMe₂, shifting the equilibrium via Le Chatelier's principle to generate the highly reactive, free BHCl₂ monomer[6].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the target alkene (1.0 equiv) in anhydrous pentane or dichloromethane (DCM) under a strict argon atmosphere.

• Reagent Addition: Add BHCl₂·SMe₂ (1.05 equiv) to the stirring solution at 0 °C.

• Lewis Acid Activation: Dropwise, add a solution of BCl₃ (1.0 equiv, typically in hexanes) to the mixture at 0 °C.

• Reaction Progression & Validation: Stir the mixture for 1–2 hours at room temperature. Self-Validation: In non-polar solvents like pentane, the resulting BCl₃-adduct will precipitate out of solution as a white solid, providing a visual confirmation that the SMe₂ scavenging is actively driving the reaction forward[6].

• Oxidation/Hydrolysis: To convert the resulting alkyldichloroborane to the corresponding alcohol, carefully quench the reaction with water, neutralize the generated HCl with aqueous NaOH, and oxidize using alkaline H₂O₂[5].

Diagram 1: BCl₃-mediated SMe₂ scavenging drives the hydroboration equilibrium forward.

Protocol B: Chemoselective Reduction of Organyl Azides

While the high activation barrier for SMe₂ dissociation is a hurdle for hydroboration, it is a massive advantage for chemoselective reductions. BHCl₂·SMe₂ is the premier reagent for reducing organyl azides to primary amines in the presence of sensitive functional groups, including isolated olefins, esters, nitriles, and halides[3].

Causality of Experimental Design: The azide nitrogen is a potent nucleophile capable of displacing SMe₂ and coordinating directly to the highly Lewis acidic dichloroborane center. Because the B-S bond remains stable against weaker nucleophiles (like alkenes), the reagent exclusively reduces the azide moiety without touching reducible double bonds[3].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve the organyl azide in anhydrous DCM or THF under inert conditions.

• Reagent Addition: Cool the solution to 0 °C and add BHCl₂·SMe₂ (1.1 to 1.5 equiv) dropwise. Causality: Dropwise addition is critical to control the exothermic evolution of nitrogen gas.

• Hydride Transfer & Validation: Allow the reaction to warm to room temperature. Self-Validation: Monitor the reaction via the vigorous evolution of N₂ gas, which indicates successful hydride transfer and extrusion of nitrogen[3].

• Hydrolysis: Once gas evolution ceases (typically 1–3 hours), carefully quench the reaction with aqueous NaOH or methanol to hydrolyze the boron-nitrogen intermediate.

• Isolation: Extract the aqueous layer with diethyl ether or DCM to isolate the pure primary amine in high yield.

Diagram 2: Workflow for the chemoselective reduction of organyl azides using BHCl₂·SMe₂.

References

• "Dichloroborane methyl sulfide complex, in excess methyl sulfide" - Thomas Scientific.
• "BORON DICHLORIDE-METHYL SULFIDE COMPLEX" - LookChem.
• "Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide" - ResearchGate.
• "Kinetics and mechanism of hydroboration reactions of HBBr2 · SMe2 and HBCl2 · SMe2 – Application of 11B NMR spectroscopy" - ResearchGate.
• "Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone" - eScholarship.

Sources

• 1. thomassci.com [thomassci.com]
• 2. Cas 63462-42-0,BORON DICHLORIDE-METHYL SULFIDE COMPLEX | lookchem [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. escholarship.org [escholarship.org]

Dimethyl Sulphide Dichloroborane (BHCl₂·SMe₂): Stability, Decomposition Pathways, and Application Workflows

Executive Summary

Dimethyl sulphide dichloroborane (BHCl₂·SMe₂), also known as dichloroborane dimethyl sulfide, is a highly stable, regiospecific hydroborating and reducing agent widely utilized in complex organic synthesis and drug development 1. Unlike its highly unstable etherate counterparts, the dimethyl sulfide adduct offers profound operational advantages, including indefinite stability at room temperature under inert conditions [[2]](). This whitepaper dissects the thermodynamic stability, decomposition pathways, and reaction causality of BHCl₂·SMe₂, providing researchers with self-validating protocols for its application in chemoselective reductions and hydroboration.

Structural Dynamics and Thermodynamic Stability

The stability of haloborane adducts is dictated by the Lewis acid-base interaction strength between the boron center and the sulfur atom. In BHCl₂·SMe₂, the highly electronegative chlorine atoms withdraw electron density from the boron, rendering it a strong Lewis acid. This results in a robust coordinate covalent bond with the dimethyl sulfide ligand.

Under an inert atmosphere (nitrogen or argon) at 25°C, pure BHCl₂·SMe₂ is stable indefinitely 3. However, it is acutely moisture-sensitive; exposure to water triggers a violent hydrolysis reaction, rapidly decomposing the complex into boric acid, hydrochloric acid, hydrogen gas, and free dimethyl sulfide 2.

Decomposition and Disproportionation Mechanisms

The primary degradation pathway for BHCl₂·SMe₂ in the absence of moisture is halogen redistribution (disproportionation) . Because the reagent is typically synthesized via the redistribution of borane-dimethyl sulfide (BMS) and BCl₃·SMe₂, it exists in a latent thermodynamic equilibrium 2.

If subjected to elevated temperatures or coordinating solvents that compete with SMe₂, the complex can disproportionate into a mixture of BH₂Cl·SMe₂, BCl₃·SMe₂, and unhalogenated BMS.

Ligand Dissociation Causality

Kinetic studies reveal that the detachment of the SMe₂ ligand from the boron center follows a dissociative mechanism and is the rate-determining step for downstream reactions 4. Because the B-S bond in BHCl₂·SMe₂ is significantly stronger than in its brominated or iodinated analogs (BHBr₂·SMe₂ or BHI₂·SMe₂), BHCl₂·SMe₂ exhibits lower spontaneous dissociation, thereby conferring its high shelf-stability 4.

Decomposition and disproportionation pathways of BHCl2·SMe2.

Reactivity Profile: Hydroboration vs. Chemoselective Reduction

The Hydroboration Paradox

While BHCl₂·SMe₂ is a potent hydroborating agent, its high stability acts as a kinetic barrier. The complex hydroborates representative olefins relatively slowly on its own. To achieve rapid and complete hydroboration, the reaction requires the addition of a strong Lewis acid, such as boron trichloride (BCl₃) 4. Causality: BCl₃ acts as a highly effective SMe₂ scavenger. By stripping the dimethyl sulfide ligand away from the BHCl₂ center, it forces the generation of the highly reactive, uncoordinated [BHCl₂] monomer, which then rapidly associates with the alkene via an associative pathway 4.

Chemoselective Reduction of Azides

BHCl₂·SMe₂ is uniquely suited for the chemoselective reduction of organyl azides to primary amines. It reduces azides flawlessly in the presence of sensitive functional groups, including esters, halides, nitriles, nitro groups, and even olefins 3. Causality: The highly electrophilic boron atom preferentially coordinates to the nucleophilic α-nitrogen of the azide. This coordination weakens the N-N bond, driving the extrusion of N₂ gas and facilitating a localized hydride transfer. Because the boron center is sterically and electronically tuned by the two chlorine atoms, it is insufficiently nucleophilic to attack esters or nitro groups, ensuring absolute chemoselectivity [[3]]().

Quantitative Data Summaries

Table 1: Thermodynamic and Kinetic Parameters of Haloborane Adducts

Reagent Complex	Stability at 25°C (N₂)	Hydroboration Rate (No Lewis Acid)	SMe₂ Dissociation Energy Barrier
BHCl₂·SMe₂	Stable indefinitely	Slow	High
BHBr₂·SMe₂	Prone to decomposition	Fast	Moderate
BHI₂·SMe₂	Highly unstable	Very Fast	Low

Table 2: ¹¹B NMR Diagnostics for Disproportionation Monitoring Monitoring reagent purity is critical. The following ¹¹B NMR shifts (in CCl₄) validate the presence of the active species versus decomposition products 2.

Chemical Species	¹¹B NMR Shift (δ, ppm)	Multiplicity / Coupling
BHCl₂·SMe₂ (Target)	2.2	Doublet (J_B-H = 157.4 Hz)
BH₂Cl·SMe₂ (Impurity)	~ -7.3	Triplet
BH₃·SMe₂ (BMS)	-20.5	Quartet

Self-Validating Experimental Protocols

Protocol A: Synthesis and Validation of BHCl₂·SMe₂ via Redistribution

Objective: Generate high-purity BHCl₂·SMe₂ while avoiding hydrolytic degradation.

• Preparation: Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar. Purge with ultra-high purity Argon for 15 minutes.

• Reagent Addition: Inject equimolar amounts of Borane-Dimethyl Sulfide (BMS) and BCl₃·SMe₂ into the flask via a gas-tight syringe at 0°C.

• Equilibration: Warm the mixture to 25°C and stir for 2 hours to allow thermodynamic redistribution to favor BHCl₂·SMe₂ 2.

• Validation Checkpoint 1 (Spectroscopic): Extract a 0.5 mL aliquot under Argon. Run a ¹¹B NMR in CCl₄. A clean doublet at 2.2 ppm (J = 157.4 Hz) confirms successful synthesis.

• Validation Checkpoint 2 (Volumetric): Hydrolyze a 1.0 mmol aliquot in a sealed gas-burette system. The evolution of exactly 1.0 mmol (approx. 24.5 mL at 25°C, 1 atm) of H₂ gas validates the 1:1 B-H bond stoichiometry.

Protocol B: Chemoselective Reduction of Organyl Azides

Objective: Reduce an azide to a primary amine without disturbing resident ester or olefin groups.

Self-validating workflow for chemoselective azide reduction.

• Substrate Preparation: Dissolve the organyl azide (1.0 equiv) in anhydrous CH₂Cl₂ under a nitrogen atmosphere. Cool the reaction vessel to 0°C.

• Reduction Initiation: Dropwise, add BHCl₂·SMe₂ (1.2 equiv). The temperature is kept low initially to control the exothermic coordination step.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to 25°C.

• Validation Checkpoint (Visual): Monitor the reaction for bubbling. The stoichiometric extrusion of N₂ gas serves as a real-time indicator of the reduction. Once bubbling completely ceases (typically 1-2 hours), the hydride transfer is complete 3.

• Quench and Isolation: Cool to 0°C and carefully quench with distilled H₂O (Caution: Exothermic H₂ evolution from excess reagent). Acidify with 1M HCl to break the boron-amine complex, wash the organic layer to remove unreacted neutral organics, then basify the aqueous layer with NaOH to pH 12 and extract with CH₂Cl₂ to isolate the pure primary amine.

References

• Kinetics and mechanism of hydroboration reactions of HBBr2 · SMe2 and HBCl2 · SMe2 – Application of 11B NMR spectroscopy Source: ResearchGate URL:4

• Monochloroborane-methyl sulfide, H2BCl.S(CH3)2, and dichloroborane-methyl sulfide, HBCl2.S(CH3)2, as new stable hydroborating agents with high regiospecificity Source: ACS Publications URL:1

• Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide Source: ResearchGate / Tetrahedron URL:3

• e-EROS Encyclopedia of Reagents for Organic Synthesis: Dichloroborane-Dimethyl Sulfide Source: ResearchGate / e-EROS URL:2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

The Solvation Dynamics and Application of Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) in Organic Synthesis

Executive Summary

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) is a highly potent, chemoselective1 utilized extensively in advanced organic synthesis and active pharmaceutical ingredient (API) development[1]. Uncomplexed dichloroborane is notoriously unstable; however, complexation with dimethyl sulfide (DMS) yields a bench-stable, handleable liquid with a .

The true utility of this reagent is inextricably linked to its solvation dynamics. As an application scientist, I frequently observe that the success of BHCl₂·SMe₂ mediated reactions depends entirely on solvent selection. This whitepaper provides an in-depth mechanistic analysis of BHCl₂·SMe₂ solubility across various organic solvents, detailing how solvent-solute interactions dictate reaction pathways, kinetics, and chemoselectivity.

Physicochemical Profiling and Solvation Thermodynamics

The solubility of BHCl₂·SMe₂ is governed by its polarity, the strength of the boron-sulfur coordinate covalent bond, and the Lewis acidic nature of the boron center. The reagent is miscible or highly soluble in a range of aprotic organic solvents, but its chemical behavior in these solvents varies drastically based on the solvent's coordinating ability[1][2].

Table 1: Solubility Profile and Mechanistic Behavior of BHCl₂·SMe₂ in Common Solvents

Solvent	Solubility Status	Mechanistic Rationale & Application Notes
Dichloromethane (DCM)	Highly Soluble / Miscible	Non-coordinating. Preserves the B-S bond until substrate introduction. The premier solvent for 3[3].
Tetrahydrofuran (THF)	Soluble	Coordinating. Oxygen lone pairs can compete with DMS for the empty p-orbital on boron, leading to complex 2[2].
Benzene / Toluene	Soluble	Non-polar, non-coordinating. Excellent for hydroboration reactions requiring4[4].
Diethyl Ether	Soluble	Mildly coordinating. Useful for specific low-temperature hydroborations, though its lower boiling point restricts reflux applications[1].
Carbon Tetrachloride	Soluble	Non-coordinating. Historically used for analytical purity assessments (e.g., ¹¹B NMR at δ 2.2 ppm)[1].
Water / Alcohols	Incompatible (Reacts)	Protic solvents cause5 of the B-Cl and B-H bonds, releasing hydrogen gas and HCl[5].

Solvent-Solute Dynamics: Mechanistic Causality

In drug development, choosing the right solvent for a BHCl₂·SMe₂ mediated reaction is not merely a matter of solubility—it is a matter of tuning the reagent's electrophilicity.

The Non-Coordinating Advantage (DCM & Toluene): When dissolved in halogenated solvents like dichloromethane (DCM) or hydrocarbons like toluene, the solvent molecules do not interact with the boron center. The reaction relies on the transient dissociation of the dimethyl sulfide ligand to expose the highly Lewis acidic BHCl₂ monomer. Because DCM provides a highly polar yet non-coordinating environment, it stabilizes the transition states of polar substrates (like organyl azides or sulfoxides) without passivating the boron reagent[3]. This is why BHCl₂·SMe₂ in DCM exhibits unparalleled chemoselectivity, 6 while leaving esters, nitriles, and nitro groups completely untouched[3][6].

The Coordinating Dilemma (THF): While BHCl₂·SMe₂ is perfectly soluble in THF, the solvent actively participates in the reaction matrix. THF is a stronger Lewis base than DMS. Consequently, a dynamic equilibrium is established where THF displaces DMS to form BHCl₂·THF. This ligand exchange alters the steric bulk and the electronic density around the boron atom, which can depress the exceptional regioselectivity (e.g., up to 99% for primary carbons in 1-hexene hydroboration) that the DMS complex natively provides[2][4].

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocol details the chemoselective reduction of an organyl azide to a primary amine using BHCl₂·SMe₂ in DCM. This protocol is designed as a self-validating system: the evolution of nitrogen gas serves as a direct, stoichiometric indicator of reaction progress, eliminating the need for constant TLC/HPLC sampling during the active reduction phase[3].

Protocol: Chemoselective Reduction of Organyl Azides

Reagents: Organyl azide (1.0 eq), BHCl₂·SMe₂ (1.1 eq), Anhydrous Dichloromethane (DCM).

• Step 1: System Purge & Preparation. Flame-dry a multi-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a gas bubbler. Purge the system with ultra-high purity Argon for 15 minutes to ensure a completely moisture-free environment, preventing premature hydrolysis[3].

• Step 2: Solvent & Reagent Introduction. Inject anhydrous DCM into the vessel, followed by the precise addition of BHCl₂·SMe₂ via a gas-tight syringe. Cool the solution to 0 °C using an ice bath.

• Step 3: Substrate Addition. Dissolve the organyl azide in a minimal volume of anhydrous DCM. Add this solution dropwise to the stirring borane complex over 35-40 minutes[3].

• Step 4: Self-Validation via N₂ Evolution. Monitor the gas bubbler. The coordination of the azide to the boron center triggers the expulsion of N₂ gas (note: no hydrogen gas is evolved at this stage). The cessation of vigorous bubbling indicates that the initial adduct formation is approximately 75% complete[3].

• Step 5: Thermal Maturation. Remove the ice bath and heat the mixture to reflux for 1 hour to drive the reduction to completion[3].

• Step 6: Hydrolysis & Extraction. Remove the DCM under reduced pressure. Quench the intermediate carefully with concentrated hydrochloric acid at 80 °C for 35-40 minutes to hydrolyze the boron-nitrogen bonds. Cool to room temperature, basify with aqueous KOH, and extract the free primary amine using diethyl ether[3].

Visualizing the Solvation and Reaction Workflow

The following diagram illustrates the critical decision matrix for solvent selection and the resulting mechanistic pathways when utilizing BHCl₂·SMe₂.

Workflow of solvent selection for BHCl₂·SMe₂ reactions and their mechanistic outcomes.

References

• e-EROS Encyclopedia of Reagents for Organic Synthesis. ResearchGate. 1

• Borane-methyl sulfide complex. LookChem. 2

• Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. DTIC. 3

• Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone. eScholarship. 4

• Reduction of Nitrogen-Based Functional Groups. Thieme E-Books. 6

• Dichloroborane methyl sulfide complex. Sigma-Aldrich.

• Borane dimethylsulfide. Wikipedia. 5

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• 2. lookchem.com [lookchem.com]
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• 5. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]

Commercial availability and suppliers of dimethyl sulphide dichloroborane

As a Senior Application Scientist in synthetic chemistry, I frequently encounter the need for highly specific, chemoselective reagents to navigate complex molecular architectures. Among the arsenal of boron-based reagents, Dichloroborane dimethyl sulfide complex (BHCl₂·SMe₂) stands out as a highly specialized hydroborating and reducing agent.

This technical whitepaper provides an in-depth analysis of BHCl₂·SMe₂, detailing its mechanistic behavior, a self-validating experimental protocol for its application, and a comprehensive guide to its commercial procurement for drug development and advanced research.

Chemical Identity & Physical Properties

Before deploying any reagent in a synthetic pipeline, establishing its fundamental physical parameters is critical for calculating stoichiometry and designing safe handling protocols. The standard commercially available form of this complex is registered under CAS 63462-42-0 [1][2].

Table 1: Physicochemical Profile of BHCl₂·SMe₂

Property	Value	Clinical/Synthetic Relevance
Chemical Formula	C₂H₇BCl₂S	Defines stoichiometric calculations.
Molecular Weight	144.86 g/mol	Essential for precise molar equivalents[1].
Density	1.255 g/mL at 25 °C	Required for volumetric dispensing via syringe[2].
Boiling Point	29.5 °C at 760 mmHg	Indicates high volatility; necessitates cooling during handling[1].
Flash Point	24 °C (75.2 °F)	Flammable liquid; requires inert atmosphere handling[2].
Appearance	Colorless to pale yellow liquid	Visual indicator of reagent degradation (darkening indicates decomposition)[3].

Mechanistic Insights: The Causality of BHCl₂·SMe₂ in Synthesis

The utility of BHCl₂·SMe₂ lies in its unique electronic and steric profile compared to standard borane-tetrahydrofuran (BH₃·THF) or dialkylboranes.

Hydroboration Kinetics & Lewis Acid Dependency

Unlike dibromoborane-dimethyl sulfide (HBBr₂·SMe₂), which reacts readily with olefins, BHCl₂·SMe₂ hydroborates representative olefins relatively slowly. Kinetic studies reveal that the mechanism involves a prior dissociation of the reagent into active BHCl₂ and free SMe₂[4]. Because the B-S bond in the dichloro complex is relatively strong, the reaction requires the addition of a strong Lewis acid—typically boron trichloride (BCl₃) —to sequester the liberated dimethyl sulfide and drive the hydroboration forward rapidly[4].

Exceptional Regioselectivity in Fluoroolefins

In drug development, incorporating fluorine atoms is a standard strategy to modulate metabolic stability. BHCl₂·SMe₂ exhibits exceptional regioselectivity when reacted with substituted fluoroolefins. While standard hydroboration typically yields primary or secondary alcohols via anti-Markovnikov addition, Ramachandran et al. demonstrated that stoichiometric hydroboration-oxidation of 1,1,2-trisubstituted perfluoroalkyl olefins with BHCl₂ exclusively yields rare tertiary alcohols (>99% regioselectivity)[5]. The perfluoroalkyl substituent exerts profound stereoelectronic control, forcing the boron atom onto the carbon bearing the perfluoroalkyl group[5].

Chemoselective Reductions

Beyond hydroboration, BHCl₂·SMe₂ is a potent reductant. It is highly effective for the chemoselective reduction of organyl azides to amines, tolerating various reducible functional groups (such as esters and nitriles) that would otherwise be cleaved by stronger reducing agents like lithium aluminum hydride[3].

Mechanistic pathway of alkene hydroboration using BHCl2·SMe2.

Experimental Protocol: Self-Validating Hydroboration Workflow

To ensure scientific integrity, a protocol must be self-validating. The following procedure for the hydroboration of alkenes incorporates in-process analytical checkpoints to guarantee reaction success.

Prerequisites:

• All glassware must be oven-dried and purged with Argon.

• The reagent is corrosive, flammable, and possesses a severe stench; perform all operations in a certified fume hood[4][6].

Step-by-Step Methodology:

• System Preparation: Dissolve the target alkene (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) under an Argon atmosphere. Cool the reaction vessel to 0 °C using an ice-water bath.

• Reagent Addition: Using a gas-tight syringe, add BHCl₂·SMe₂ (1.1 equiv) dropwise to the stirred solution.

• Lewis Acid Activation: If hydroborating a standard unactivated olefin, introduce BCl₃ (0.2 to 1.0 equiv, typically as a 1.0 M solution in hexanes) to accelerate the dissociation of the SMe₂ ligand[4].

• Validation Checkpoint (In-Situ Monitoring): Monitor the reaction progress using quantitative IR spectroscopy. The disappearance of the characteristic B-H stretching absorption at approximately 2500 cm⁻¹ confirms the consumption of the borane reagent[4]. Alternatively, ¹¹B NMR can be utilized; the starting material exhibits a doublet around 1.7–2.2 ppm, which shifts upon formation of the alkyldichloroborane[3].

• Quenching & Oxidation: Once complete, quench the reaction by the slow addition of methanol at 0 °C. To convert the resulting boronic ester to an alcohol, add 3M aqueous NaOH, followed by the dropwise addition of 30% H₂O₂. Caution: Highly exothermic.

• Isolation: Extract the aqueous layer with diethyl ether, wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure[4].

Self-validating experimental workflow for BHCl2·SMe2 hydroboration.

Commercial Availability & Sourcing Strategy

For drug development professionals, securing a reliable supply chain for reagents is as critical as the chemistry itself. BHCl₂·SMe₂ is commercially available from several top-tier chemical suppliers, typically sold "in excess methyl sulfide" to maintain stability and prevent degradation into insoluble polymeric boranes[2][7].

Table 2: Global Suppliers and Commercial Specifications

Supplier	Product Number / Purity	Approx. Pricing (USD)	Notes & Logistics
Sigma-Aldrich (MilliporeSigma)	298433 (Quality Level 100)	~$436.00 / 50g	Industry standard. Supplied in excess methyl sulfide. Flammable liquid (Class 3), Corrosive (Class 8)[2][8].
Fisher Scientific	29843350G (Sigma Organics)	~$388.22 / 50g	Distributed via the Fisher network. Requires specialized shipping due to UN 2920 classification[9].
Santa Cruz Biotechnology	CAS 63462-42-0	Varies by volume	Classified as a Dangerous Good for transport; subject to additional shipping surcharges[10].
Kindchem Co., Ltd.	Industrial Grade	Bulk inquiry	Suitable for process chemistry and scale-up manufacturing. Based in Nanjing, China[1].

Storage and Handling Protocols

Due to its highly reactive nature, BHCl₂·SMe₂ must be stored strictly under an inert atmosphere (Nitrogen or Argon) at temperatures below 25 °C[6]. It reacts violently with water, releasing hydrogen chloride gas and highly flammable hydrogen gas. Personnel must utilize Type ABEK (EN14387) respirator filters, face shields, and heavy-duty chemical-resistant gloves during handling[2].

References

• Kinetics and mechanism of hydroboration reactions of HBBr2 · SMe2 and HBCl2 · SMe2 – Application of 11B NMR spectroscopy. ResearchGate. Available at:[Link]

• An Exceptional Hydroboration of Substituted Fluoroolefins Providing Tertiary Alcohols. Organic Letters - ACS Publications. Available at:[Link]

• Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. ResearchGate. Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 硫化二氯硼烷甲基络合物 in excess methyl sulfide | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. BORON MONOCHLORIDE-METHYL SULFIDE COMPLEX | 63348-81-2 [chemicalbook.com]
• 7. thomassci.com [thomassci.com]
• 8. Dichloroborane methyl sulfide complex in excess methyl sulfide 63462-42-0 [sigmaaldrich.com]
• 9. Sigma Aldrich Dichloroborane Methyl Sulfide Complex 1 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 10. scbt.com [scbt.com]

Protocols & Analytical Methods

High-Fidelity Regioselective Hydroboration and Chemoselective Reduction using Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂)

Executive Summary

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) is a highly specialized, electrophilic borane reagent utilized in advanced organic synthesis. Compared to uncomplexed borane (BH₃) or standard borane-dimethyl sulfide (BMS), BHCl₂·SMe₂ exhibits profoundly enhanced regioselectivity in the hydroboration of alkenes and alkynes[1]. Furthermore, it demonstrates unique chemoselectivity, enabling the rapid reduction of organyl azides to primary amines even in the presence of sensitive functional groups such as olefins, esters, and halides[2]. This application note details the mechanistic causality governing its selectivity, comparative quantitative data, and validated protocols for its implementation in complex drug development workflows.

Mechanistic Rationale: The Causality of Selectivity

The superior synthetic performance of BHCl₂·SMe₂ is rooted in the stereoelectronic modifications imparted by the two chlorine atoms on the boron center.

• Electrophilicity and Steric Bulk: The highly electronegative chlorine atoms withdraw electron density from the boron center via inductive effects, drastically increasing its Lewis acidity[1]. Concurrently, the steric demand of the chlorine ligands forces the boron atom to attack the least sterically hindered carbon of an olefin. This dual stereoelectronic effect drives the anti-Markovnikov selectivity to near-absolute levels (>99:1 for terminal alkenes)[1].

• Reaction Kinetics: The hydroboration mechanism of BHCl₂·SMe₂ is fundamentally dissociative. Kinetic studies utilizing ¹¹B NMR spectroscopy reveal that the rate-determining step is the dissociation of the dimethyl sulfide (SMe₂) ligand from the boron center[3]. Once the highly reactive BHCl₂ monomer is generated, it rapidly coordinates with the alkene via a π-complex, followed by a concerted four-centered transition state to yield the alkyldichloroborane[3].

• Chemoselective Azide Reduction: BHCl₂·SMe₂ is exceptionally suited for the chemoselective reduction of organyl azides. Unlike BH₃·THF, which preferentially hydroborates olefins, the heightened electrophilicity of BHCl₂·SMe₂ allows it to rapidly complex with the nitrogen lone pair of an azide. This drives N₂ extrusion and reduction faster than competing olefin hydroboration, allowing chemists to selectively reduce an azide in the presence of unactivated double bonds[2].

Quantitative Regioselectivity Data

The following table summarizes the regioselectivity of BHCl₂·SMe₂ compared to standard borane reagents during the hydroboration of representative alkenes. The enhanced steric and electronic bias of the dichloroborane system virtually eliminates Markovnikov addition byproducts[1].

Reagent	Substrate	Regioselectivity (Anti-Markovnikov : Markovnikov)	Reference
BH₃·THF	1-Hexene	94 : 6	[1]
BHCl₂·SMe₂	1-Hexene	>99 : 1	[1]
BH₃·THF	Styrene	~80 : 20	[4]
BHCl₂·SMe₂	Styrene	>98 : 2	[5]

Experimental Protocols

Self-Validating System Note: BHCl₂·SMe₂ is highly sensitive to moisture and oxygen. Hydrolysis generates hazardous hydrogen chloride (HCl) gas and degrades the reagent's molarity. All glassware must be flame-dried, and reactions must be conducted under a strict argon or nitrogen atmosphere. The integrity of the reagent can be self-validated prior to use via ¹¹B NMR (CCl₄), which should display a distinct doublet at approximately δ 2.2 ppm (J_B–H = 157.4 Hz)[2].

Protocol A: Highly Regioselective Hydroboration of Terminal Alkenes

Objective: Synthesis of alkyldichloroboranes with >99% regiochemical purity, followed by oxidation to the corresponding primary alcohol.

• Preparation: In a flame-dried, argon-purged Schlenk flask, dissolve the terminal alkene (e.g., 1-hexene, 10.0 mmol) in anhydrous diethyl ether or pentane (20 mL). Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Syringe BHCl₂·SMe₂ (11.0 mmol, 1.1 equiv) dropwise into the vigorously stirring alkene solution.

  • Mechanistic Insight: The slight stoichiometric excess ensures complete conversion. The low temperature controls the highly exothermic associative step that immediately follows the rate-determining SMe₂ dissociation[3].

• Hydroboration: Remove the ice bath and allow the reaction to warm to room temperature (25 °C). Stir for 2–4 hours. Reaction completion is validated by ¹¹B NMR (disappearance of the BHCl₂·SMe₂ doublet at ~2.2 ppm and appearance of the alkyldichloroborane singlet at ~63 ppm).

• Oxidation (Optional): To convert the alkyldichloroborane to an alcohol, cool the mixture back to 0 °C. Carefully add 3M NaOH (15 mL) followed by the dropwise addition of 30% H₂O₂ (10 mL). Stir for 1 hour at room temperature, extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate in vacuo.

Protocol B: Chemoselective Reduction of Organyl Azides

Objective: Reduction of an aliphatic or aromatic azide to a primary amine in the presence of reducible functional groups (e.g., esters, olefins).

• Preparation: In a flame-dried flask under nitrogen, dissolve the organyl azide (5.0 mmol) in anhydrous dichloromethane (CH₂Cl₂, 15 mL).

• Reagent Addition: Cool the solution to 0 °C. Slowly add BHCl₂·SMe₂ (5.5 mmol, 1.1 equiv) via syringe[2].

• Reduction: Stir the mixture at room temperature for 1–2 hours.

  • Mechanistic Insight: The high electrophilicity of the BHCl₂ monomer facilitates rapid coordination with the azide, driving the reduction pathway preferentially over the hydroboration of any co-existing olefins[2].

• Workup: Quench the reaction strictly by the slow addition of methanol (5 mL) to destroy excess reagent, followed by 1M HCl to solubilize the amine as its hydrochloride salt. Basify the aqueous layer with NaOH and extract with CH₂Cl₂ to isolate the free primary amine.

Mechanistic Pathway Visualization

Figure 1: Mechanistic pathway of alkene hydroboration via rate-determining SMe2 dissociation.

References

• Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide Source: Tetrahedron (via ResearchGate) URL:[Link]

• Kinetics and mechanism of hydroboration reactions of HBBr₂·SMe₂ and HBCl₂·SMe₂ – Application of ¹¹B NMR spectroscopy Source: ResearchGate URL:[Link]

• Synthesis and evolution of phosphanylcarbene–borane adducts Source: R Discovery URL:[Link]

• An Exceptional Hydroboration of Substituted Fluoroolefins Providing Tertiary Alcohols Source: Organic Letters - ACS Publications URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. pubs.acs.org [pubs.acs.org]

Dichloroborane dimethyl sulfide for the reduction of functional groups

Application Note: Chemoselective Reduction of Functional Groups Using Dichloroborane Dimethyl Sulfide ( )

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Experimental Protocol

Executive Summary

The controlled reduction of functional groups is a cornerstone of complex organic synthesis and active pharmaceutical ingredient (API) development. While traditional reagents like lithium aluminum hydride (

) or borane-tetrahydrofuran ( ) are highly effective, they often lack chemoselectivity, leading to the undesired reduction of sensitive moieties.

Dichloroborane dimethyl sulfide (

) emerges as a highly selective, mild reducing agent, particularly prized for the quantitative conversion of primary, secondary, tertiary, and aromatic organyl azides to their corresponding primary amines[1]. By tuning the electronic properties of the boron center, this reagent allows azides to be reduced in the presence of highly reactive functional groups—including esters, nitriles, halogens, nitro groups, and olefins—without the need for complex protecting group strategies[1],[2].

Mechanistic Insights: The Causality of Chemoselectivity

To utilize

effectively, one must understand the causality behind its unique reactivity profile.

Electronic Tuning of the Boron Center: In standard borane (

), the boron atom is a strong Lewis acid and a potent hydride donor. By substituting two hydrogen atoms with electronegative chlorine atoms, the hydridic character of the remaining B-H bond is significantly diminished, making it a "sluggish" reducing agent toward typical electrophiles like carbonyls or nitro groups[3]. However, the chlorine atoms simultaneously increase the Lewis acidity of the boron center.

The Reduction Pathway: This heightened Lewis acidity makes

highly azidophilic. The reaction proceeds via the following causal steps:

• Coordination: The Lewis acidic boron selectively coordinates to the nucleophilic, substituted nitrogen (

  ) of the azide.

• Extrusion & Migration: The thermodynamic driving force of the reaction is the extrusion of stable nitrogen gas (

  ). As leaves, a concerted 1,2-hydride shift occurs from the boron to the nitrogen, forming a stable aminoborane intermediate ( ).

• Hydrolysis: The aminoborane is subsequently cleaved during a hydrolytic workup (using methanol or water) to release the free primary amine.

Figure 1: Mechanistic pathway of azide reduction by BHCl2·SMe2 via nitrogen extrusion.

Chemoselectivity Profile

The true value of

lies in its orthogonal reactivity. demonstrated this by reducing 1-hexyl azide in the presence of equimolar amounts of competing reducible functional groups[1]. The quantitative data is summarized below to guide your synthetic planning:

Competing Functional Group	Representative Compound	Azide Reduction Yield (%)	Competitor Recovery (%)
Ester	Ethyl benzoate	> 95	Quantitative
Alkyl Halide	1-Bromohexane	> 95	Quantitative
Nitrile	Benzonitrile	> 95	Quantitative
Aliphatic Nitro	1-Nitropropane	> 95	Quantitative
Aromatic Nitro	Nitrobenzene	> 95	Quantitative
Olefin	Alkene derivatives	> 95	Quantitative*

*Note: Because

is a poor hydroborating agent in the absence of a strong Lewis acid catalyst, carbon-carbon double bonds remain completely unaffected during the timeframe required for azide reduction[2],[4].

Experimental Protocol: Self-Validating Reduction of Azides

A hallmark of a robust chemical process is its ability to be monitored in real-time. Because this reaction evolves exactly one equivalent of

gas per mole of azide reduced, connecting the system to a gas buret transforms the protocol into a self-validating system . You do not need to rely solely on TLC or LC-MS to know when the intermediate formation is complete; the volumetric displacement of gas provides direct stoichiometric proof[1].

Materials Required

• Organyl azide (5.0 mmol)

• (5.5 mmol, 1.1 equiv., neat or in dry DCM)

• Dry Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Methanol (for quenching)

• 1M NaOH (aqueous)

• Gas buret connected via a Dry Ice-acetone trap

Step-by-Step Methodology

• System Setup & Purging: Oven-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a septum. Flush the system thoroughly with Argon. Connect the flask outlet to a gas buret through a Dry Ice-acetone trap (to prevent solvent vapors from inflating the gas volume reading).

• Reagent Loading: Inject

  (5.5 mmol) into the flask, followed by 10 mL of dry solvent. Cool the mixture slightly if working with highly reactive aliphatic azides, though room temperature is generally well-tolerated.

• Controlled Addition (The Self-Validating Step): Slowly add the organyl azide (5.0 mmol, dissolved in 5 mL of solvent) dropwise over 35–40 minutes at room temperature. Observation: You will immediately observe the evolution of

  gas (Note: no hydrogen gas is evolved). Monitor the gas buret. By the end of the addition, the reaction is typically ~75% complete based on the theoretical volume of [1].

• Reaction Drive: Once the addition is complete, heat the reaction mixture to a gentle reflux for 1 hour. The reaction is deemed strictly complete when the gas evolution in the buret completely ceases and matches the theoretical stoichiometric volume.

• Hydrolytic Quench: Cool the flask to 0 °C. Cautiously add 5 mL of Methanol dropwise to hydrolyze the aminoborane intermediate (

  ) and quench any unreacted borane. Stir for 15 minutes.

• Isolation & Purification: Acidify slightly with 1M HCl to ensure the amine is protonated, wash the aqueous layer with diethyl ether to remove non-basic impurities (like the unreacted competitor molecules from the table above). Basify the aqueous layer to pH > 10 using 1M NaOH, and extract the free primary amine with DCM (3 x 15 mL). Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure amine.

Figure 2: Self-validating experimental workflow for the reduction of azides to amines.

References

• Salunkhe, A. M., & Brown, H. C. (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Tetrahedron Letters, 36(44), 7987-7990. URL:[Link]

• Salunkhe, A. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(50), 10059-10064. URL:[Link]

• Brown, H. C., & Ravindran, N. (1977). Monochloroborane-methyl sulfide, H2BCl.S(CH3)2, and dichloroborane-methyl sulfide, HBCl2.S(CH3)2, as new stable hydroborating agents with high regiospecificity. The Journal of Organic Chemistry, 42(14), 2533-2534. URL:[Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Note: Chemoselective Reduction of Organyl Azides to Primary Amines using Dichloroborane–Dimethyl Sulfide (BHCl₂·SMe₂)

Strategic Context & Challenges in Azide Reduction

The transformation of organic azides to primary amines is a cornerstone reaction in organic synthesis, bioconjugation, and pharmaceutical drug development. The azido functionality is highly valuable because it can be introduced with excellent regio- and stereocontrol. However, traditional reducing agents—such as Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation (Pd/C, H₂)—are often overly aggressive. They lack chemoselectivity and frequently reduce concurrent functional groups such as esters, nitriles, alkenes, or nitro groups.

To address this critical bottleneck, the laboratory of Nobel Laureate Herbert C. Brown developed Dichloroborane–Dimethyl Sulfide (BHCl₂·SMe₂) as a highly chemoselective reducing agent[1]([Link]). This application note details the mechanistic causality, chemoselectivity profile, and a standardized, self-validating protocol for utilizing BHCl₂·SMe₂ in complex molecular syntheses.

Mechanistic Causality: The "Why" Behind the Selectivity

As an application scientist, it is crucial to understand why a reagent behaves the way it does to rationally apply it to novel drug scaffolds. The exceptional selectivity of BHCl₂·SMe₂ is governed by three intersecting chemical principles:

• Enhanced Lewis Acidity: The substitution of two hydrogen atoms in borane (BH₃) with highly electronegative chlorine atoms significantly increases the Lewis acidity of the boron center. This drives the rapid, preferential coordination of the boron atom to the nucleophilic α-nitrogen of the azide group[1].

• Attenuated Hydride Transfer: Despite the increased Lewis acidity, the single remaining B–H bond in BHCl₂ is far less hydridic (less nucleophilic) than those in BH₃ or LiAlH₄. Consequently, it is insufficiently reactive to reduce less polarized or sterically shielded functional groups like esters, nitriles, or nitroalkanes.

• Kinetic Bypassing of Hydroboration: While BHCl₂·SMe₂ is structurally capable of acting as a hydroborating agent for alkenes, uncatalyzed hydroboration requires a high activation energy. The barrier for coordination to the azide nitrogen is significantly lower. Thus, under kinetic control, the reduction of the azide outpaces hydroboration, allowing azides to be reduced selectively in the presence of olefins[2]([Link]).

Fig 1. Mechanistic pathway of azide reduction via Lewis acid-base adduct formation and N2 evolution.

Quantitative Chemoselectivity Profile

The unparalleled selectivity of BHCl₂·SMe₂ allows chemists to bypass tedious protection-deprotection sequences. The table below summarizes the quantitative recovery of reducible functional groups when subjected to BHCl₂·SMe₂ during an azide reduction workflow[1].

Functional Group	Reagent	Reaction Outcome	Recovery / Yield
Primary/Secondary/Tertiary Azide (-N₃)	BHCl₂·SMe₂	Reduced to Primary Amine	>95% Yield
Ester (-COOR)	BHCl₂·SMe₂	Tolerated (No reaction)	Quantitative Recovery
Nitrile (-CN)	BHCl₂·SMe₂	Tolerated (No reaction)	Quantitative Recovery
Nitro (-NO₂)	BHCl₂·SMe₂	Tolerated (No reaction)	Quantitative Recovery
Halogen (-X)	BHCl₂·SMe₂	Tolerated (No reaction)	Quantitative Recovery
Alkene (-C=C-)	BHCl₂·SMe₂	Tolerated (Hydroboration bypassed)	Quantitative Recovery

Self-Validating Experimental Protocol

Model Reaction: Reduction of 2-Azidoundecane

A hallmark of a robust industrial protocol is its ability to be self-validating. Because this specific reduction mechanism strictly releases one mole of nitrogen gas (N₂) per mole of azide reduced, the volumetric measurement of the displaced gas provides a real-time, quantitative readout of reaction kinetics and conversion[1]. This eliminates the need for external sampling (e.g., TLC, GC-MS) during the active reduction phase.

Materials Required:

• 2-Azidoundecane (5.0 mmol, 0.985 g)

• BHCl₂·SMe₂ (5.5 mmol, 1.1 eq)

• Anhydrous Dichloromethane (DCM) or neat conditions

• Anhydrous Methanol (MeOH)

• 1M HCl and 1M NaOH (Aqueous)

Step-by-Step Methodology:

• Apparatus Setup: Equip a dry, 50-mL round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser. Connect the top of the condenser to a gas buret via a Dry Ice-acetone trap to accurately measure the evolved nitrogen gas. Purge the entire system thoroughly with dry argon or nitrogen.

• Reagent Introduction: Introduce BHCl₂·SMe₂ (5.5 mmol) into the reaction flask. Causality Note: A slight 10% stoichiometric excess ensures complete conversion while compensating for any trace adventitious moisture in the system.

• Azide Addition (Self-Validation Phase): Place the 2-azidoundecane (5.0 mmol) in the dropping funnel. Add the azide dropwise to the stirred borane solution at room temperature over a period of 35–40 minutes.

  • Observation: Nitrogen gas evolution will begin immediately. No hydrogen gas is evolved. By the end of the 40-minute addition, the reaction will self-validate as ~75% complete, indicated by the collection of approximately 90 mL of N₂ gas (out of a theoretical ~122 mL at RT/1 atm)[1].

• Thermal Activation: Once gas evolution slows at room temperature, heat the reaction mixture to reflux for exactly 1 hour. Causality Note: While the initial hydride transfer is highly favored, the intermediate aminoborane complex requires thermal energy to fully reorganize and drive the final 25% of the reduction to absolute completion[1].

• Quench and Hydrolysis: Cool the flask to room temperature. Carefully quench the reaction by adding anhydrous methanol to destroy any unreacted borane. Follow this with the addition of aqueous 1M HCl to hydrolyze the aminoborane intermediate into the corresponding amine hydrochloride salt.

• Isolation & Purification: Extract the acidic aqueous layer with diethyl ether to remove non-basic organic impurities. Basify the aqueous layer with 1M NaOH until the pH > 10, then extract the free primary amine with fresh DCM. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the pure primary amine.

Fig 2. Self-validating experimental workflow utilizing volumetric N2 gas measurement.

References

• Brown, H. C., & Salunkhe, A. M. (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Tetrahedron Letters, 36(44), 7987-7990.[Link]

• Salunkhe, M. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(51), 10059-10064.[Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]

Application Note: Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) in Asymmetric Synthesis and Chemoselective Transformations

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocols

Executive Summary & Mechanistic Rationale

In the landscape of modern asymmetric synthesis and late-stage functionalization, controlling chemoselectivity and stereoselectivity simultaneously is a profound challenge. Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) emerges as a uniquely privileged reagent to address this. Unlike the highly reactive and often unselective borane-tetrahydrofuran (BH₃·THF) or borane-dimethyl sulfide (BH₃·SMe₂) complexes, BHCl₂·SMe₂ offers a finely tuned balance of Lewis acidity and steric bulk[1].

The causality behind its unique reactivity lies in its electronic structure. The two electronegative chlorine atoms significantly increase the Lewis acidity of the boron center, enhancing its affinity for highly nucleophilic heteroatoms (such as the nitrogen in azides). Concurrently, the steric shielding provided by the chlorides and the strongly coordinating dimethyl sulfide (SMe₂) ligand suppresses its background reactivity toward less polarized π-systems, such as unactivated olefins[2]. This makes BHCl₂·SMe₂ an exceptional reagent for two primary domains:

• Chemoselective Reductions: Reducing azides to amines in the presence of vulnerable functional groups[3].

• Asymmetric Synthesis: Acting as a high-fidelity precursor for chiral organoboranes (e.g., IpcBCl₂) and two-point-binding Lewis acid catalysts[4],[5].

Visualizing the Synthetic Workflows

The versatility of BHCl₂·SMe₂ allows it to act as a central hub for multiple divergent synthetic pathways. The following logical diagram maps the transformation of this bench-stable complex into key asymmetric catalysts and chemoselective products.

Fig 1. Divergent synthetic pathways utilizing BHCl₂·SMe₂ in asymmetric and chemoselective synthesis.

Quantitative Data: Chemoselectivity and Enantioselectivity

To justify the selection of BHCl₂·SMe₂ over standard borane complexes, we must examine the quantitative reactivity data.

Table 1: Chemoselectivity Profile in Reductions

This table illustrates the stark contrast in reactivity between BHCl₂·SMe₂ and BH₃·THF, validating the former's use in late-stage drug development where functional group tolerance is critical [1].

Functional Group	Reactivity with BHCl₂·SMe₂	Reactivity with BH₃·THF	Mechanistic Causality for BHCl₂·SMe₂ Behavior
Aliphatic Azide	Rapid Reduction (1-1.5 h)	Rapid Reduction	High Lewis acidity drives coordination to nucleophilic N.
Alkene (Olefin)	Inert (Recovered >99%)	Rapid Hydroboration	SMe₂ ligand and Cl steric bulk prevent π-complexation.
Ester / Nitrile	Inert (Recovered >99%)	Slow / Rapid Reduction	Insufficient hydride donating ability compared to BH₃.
Nitro (Aliphatic)	Inert (Recovered >99%)	Inert	Boron-oxygen bond formation is thermodynamically unfavorable here.

Table 2: Performance in Asymmetric Transformations

When converted to chiral derivatives, the dichloroborane framework enforces highly ordered transition states.

Chiral Reagent Derived from BHCl₂·SMe₂	Application	Target Product	Enantiomeric Excess (ee)	Reference
IpcBCl₂	Enolboration / Aldol Addition	Syn-Aldols	70% - 95%	[5]
Aromatic Alkyldichloroboranes	Asymmetric Diels-Alder	Cyclohexene derivatives	90% - 97%	[4]

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that robust protocols must include built-in diagnostic markers. The following methodologies are designed as self-validating systems.

Protocol A: Chemoselective Reduction of Organyl Azides to Amines

Objective: Reduce a primary or secondary azide to an amine without hydroborating co-existing olefins or reducing esters[3],[1].

Causality & Design: The reaction is driven by the formation of a boron-nitrogen intermediate, followed by the expulsion of N₂ gas. The volume of N₂ evolved is directly proportional to the reaction conversion, providing a real-time, visual stoichiometric readout.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a gas bubbler connected to a nitrogen volumeter. Flush with Argon.

• Substrate Loading: Dissolve the organyl azide (10.0 mmol) in anhydrous CH₂Cl₂ (15 mL).

• Reagent Addition: Cool the flask to 0 °C. Syringe in BHCl₂·SMe₂ (11.0 mmol, 1.1 equiv) dropwise over 5 minutes.

• Reaction Monitoring (Self-Validation): Warm the reaction to room temperature (25 °C). Observe the evolution of nitrogen gas through the bubbler. Validation Check: The reaction is complete when exactly ~240 mL of N₂ gas (at 1 atm, 25 °C) has been collected (typically 1.0–1.5 hours).

• Quenching: Cool the mixture back to 0 °C. Carefully add methanol (5 mL) dropwise to quench unreacted borane, followed by 3M aqueous HCl (10 mL) to hydrolyze the boron-nitrogen complex.

• Isolation: Stir for 30 minutes. Basify the aqueous layer with 6M NaOH to pH > 10. Extract the free amine with diethyl ether (3 × 20 mL). Dry over anhydrous K₂CO₃, filter, and concentrate in vacuo.

Protocol B: Synthesis of Isopinocampheyldichloroborane (IpcBCl₂)

Objective: Generate the chiral reagent IpcBCl₂ for subsequent asymmetric enolboration or synthesis of unsymmetrical ketones[5].

Causality & Design: (+)-α-pinene undergoes highly stereoselective hydroboration due to the steric hindrance of its gem-dimethyl bridge. BHCl₂·SMe₂ only possesses one active B-H bond, ensuring the reaction stops precisely at the monoalkylborane stage, preventing over-alkylation.

Step-by-Step Methodology:

• Preparation: In a glovebox or under strict Argon Schlenk techniques, equip a 100 mL flask with a magnetic stir bar.

• Reagent Mixing: Add BHCl₂·SMe₂ (20.0 mmol) and anhydrous pentane (20 mL). Cool the solution to -25 °C using a dry ice/o-xylene bath.

• Hydroboration: Add (+)-α-pinene (20.0 mmol, >99% ee) dropwise over 15 minutes.

• Incubation & Validation: Allow the mixture to stir at 0 °C for 12 hours. Validation Check: Extract a 0.1 mL aliquot, dilute in dry CDCl₃, and analyze via ¹¹B NMR. The complete disappearance of the BHCl₂ doublet (δ ~2.2 ppm) and the appearance of a sharp singlet at δ ~63 ppm confirms the quantitative formation of IpcBCl₂[2].

• Storage: The resulting IpcBCl₂ solution can be used directly in situ for aldol reactions or stored under Argon at -20 °C.

Protocol C: In Situ Generation of Two-Point-Binding Diels-Alder Catalysts

Objective: Utilize BHCl₂·SMe₂ to synthesize chiral aromatic alkyldichloroboranes, which catalyze asymmetric Diels-Alder reactions via rigid two-point binding of the dienophile[4].

Causality & Design: The dichloroborane acts as a powerful Lewis acid, coordinating the carbonyl oxygen of the dienophile. Simultaneously, the engineered aromatic ring of the chiral auxiliary provides a π-π stacking interaction (the "second point" of binding), locking the dienophile in a single conformation and shielding one face from diene attack.

Step-by-Step Methodology:

• Catalyst Formation: To a solution of the chiral aromatic alkene auxiliary (1.0 mmol) in CH₂Cl₂ (5 mL) at 0 °C, add BHCl₂·SMe₂ (1.0 mmol). Stir for 2 hours to form the alkyldichloroborane catalyst.

• Dienophile Coordination: Cool the catalyst solution to -78 °C. Slowly add the dienophile (e.g., cyclopentenone, 1.0 mmol). The solution may deepen in color, indicating Lewis acid-base complexation.

• Cycloaddition: Add the diene (e.g., cyclopentadiene, 3.0 mmol) dropwise.

• Validation & Quench: Monitor the disappearance of the dienophile via TLC. Upon completion (typically 4-12 hours), quench the reaction at -78 °C with saturated aqueous NaHCO₃. Extract, dry, and purify the highly enantioenriched cycloadduct.

References

To ensure scientific integrity and traceability, all mechanistic claims and protocols are grounded in the following authoritative literature:

• Title: Dichloroborane-dimethyl sulfide, a highly selective reducing agent for reduction of organyl azides to amines. Source: Defense Technical Information Center (DTIC) / Purdue University (1995). URL: [Link]

• Title: Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Source: Tetrahedron, Volume 58, Issue 49, Pages 10059-10064 (2002). URL: [Link]

• Title: Chiral Synthesis via Organoboranes. 47. Efficient Synthesis of Unsymmetrical Ketones and Enantiomerically Pure Spiroketals Using (±)-Isopinocampheyldichloroborane. Source: The Journal of Organic Chemistry, Volume 63, Issue 20, Pages 7030-7036 (1998). URL: [Link]

• Title: Two-point-binding asymmetric Diels-Alder catalysts: aromatic alkyldichloroboranes. Source: Journal of the American Chemical Society, Volume 113, Issue 20, Pages 7794-7795 (1991). URL: [Link]

Sources

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• 5. pubs.acs.org [pubs.acs.org]

Application Note: Stoichiometry and Chemoselectivity of Dichloroborane Dimethyl Sulfide Reactions

Introduction & Mechanistic Causality

Dichloroborane dimethyl sulfide (BHCl2·SMe2) is a highly specialized, chemoselective reagent utilized extensively in modern synthetic organic chemistry and drug development[1]. Pioneered by H. C. Brown, the reagent bridges the gap between the aggressive reactivity of uncomplexed borane (BH3) and the inertness of fully substituted borates[2].

The causality behind its unique reactivity lies in its electronic structure. The substitution of two hydrogen atoms with electronegative chlorine atoms reduces the hydridic character of the remaining B-H bond. Concurrently, the dimethyl sulfide (SMe2) ligand stabilizes the boron center, preventing spontaneous dimerization but requiring activation or specific substrate interactions to proceed[3]. This electronic modulation results in two primary synthetic applications, each with distinct stoichiometric requirements:

• Chemoselective Azide Reduction: BHCl2·SMe2 reduces organyl azides to primary amines with a strict 1:1 stoichiometry[2]. The electron-deficient boron coordinates selectively with the highly polarizable α-nitrogen of the azide, facilitating hydride transfer and the expulsion of nitrogen gas[4]. Because of its attenuated hydridic strength, it leaves esters, nitriles, halogens, and nitro groups entirely intact[2].

• Alkene Hydroboration: Direct hydroboration with BHCl2·SMe2 is kinetically slow due to the strong B-S coordinate bond. However, the addition of a stoichiometric amount of a strong Lewis acid (e.g., BCl3) strips the SMe2 ligand, liberating highly reactive free BHCl2. This uncomplexed species rapidly hydroborates alkenes in a 1:1 ratio, yielding alkyldichloroboranes with exceptional anti-Markovnikov regioselectivity[3].

Reaction pathways of BHCl2·SMe2 highlighting reduction and hydroboration routes.

Quantitative Data & Stoichiometry

Understanding the stoichiometric boundaries is critical for preventing over-reduction or incomplete conversion. Table 1 summarizes the chemoselectivity profile, while Table 2 details the stoichiometric equivalents required for quantitative yields.

Table 1: Chemoselectivity Profile of BHCl2·SMe2 vs. BH3·THF [2]

Functional Group	Reactivity with BHCl2·SMe2	Reactivity with BH3·THF	Synthetic Outcome (BHCl2·SMe2)
Organyl Azide	Highly Reactive	Highly Reactive	Reduced to Primary Amine
Alkene	Slow (unless activated)	Highly Reactive	Intact (in absence of BCl3)
Ester	Inert	Reactive	Intact
Nitrile	Inert	Reactive	Intact
Nitro Group	Inert	Inert	Intact

Table 2: Stoichiometric Requirements for BHCl2·SMe2 Reactions [2]

Reaction Type	Substrate	BHCl2·SMe2 Eq.	Additive / Activator Eq.	Expected Yield
Reduction	Aliphatic/Aryl Azide	1.0 - 1.1	None	> 90%
Hydroboration	Terminal Alkene	1.0	1.0 (BCl3)	> 95%
Deoxygenation	Sulfoxide	1.0 - 1.2	None	> 85%

Experimental Protocols

The following protocols are designed as self-validating systems. Built-in observational milestones (e.g., gas evolution) and analytical checkpoints (e.g., 11B NMR) ensure that the researcher can verify the reaction's progress in real-time.

Protocol A: Chemoselective Reduction of Organyl Azides to Amines

Objective: Reduce an organyl azide to a primary amine without disturbing sensitive functional groups (e.g., esters, nitriles)[4].

Materials:

• Organyl Azide (10.0 mmol)

• BHCl2·SMe2 (10.5 mmol, 1.05 eq)[1]

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (20 mL)

• 10% Aqueous HCl

• Aqueous NaOH (for neutralization)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar, rubber septum, and a gas bubbler. Purge the system with ultra-high purity Argon or Nitrogen for 15 minutes.

• Substrate Dissolution: Dissolve the organyl azide (10.0 mmol) in 20 mL of anhydrous DCM under an inert atmosphere. Cool the reaction vessel to 0 °C using an ice-water bath.

• Reagent Addition: Using a gas-tight syringe, add BHCl2·SMe2 (10.5 mmol) dropwise over 10 minutes.

  • Causality Checkpoint: Dropwise addition controls the exotherm. The evolution of N2 gas will begin immediately. The gas bubbler serves as a self-validating visual indicator of the reaction rate[2].

• Reaction Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 to 4 hours.

  • Analytical Checkpoint: Monitor the reaction via TLC or IR spectroscopy (disappearance of the strong azide stretching band at ~2100 cm⁻¹).

• Quenching & Hydrolysis: Once gas evolution ceases and IR confirms completion, cool the flask back to 0 °C. Cautiously add 10 mL of 10% aqueous HCl dropwise to hydrolyze the boron-nitrogen intermediate. Stir for 30 minutes.

• Isolation: Separate the organic layer (which contains unreacted non-polar impurities). Basify the aqueous layer to pH 12 using aqueous NaOH. Extract the liberated primary amine with diethyl ether (3 x 20 mL). Dry the combined organic extracts over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure amine[4].

Experimental workflow for the chemoselective reduction of organyl azides.

Protocol B: Activated Hydroboration of Alkenes

Objective: Achieve rapid, 1:1 stoichiometric hydroboration of an alkene to yield an alkyldichloroborane[3].

Materials:

• Terminal Alkene (10.0 mmol)

• BHCl2·SMe2 (10.0 mmol, 1.0 eq)

• Boron Trichloride (BCl3) (10.0 mmol, 1.0 eq, 1.0 M in Hexanes)

• Anhydrous Pentane or Hexane (20 mL)

Step-by-Step Methodology:

• System Preparation: Prepare a rigorously dried, Argon-flushed 100 mL flask. Moisture must be strictly excluded to prevent the hydrolysis of the highly sensitive B-Cl bonds[1].

• Reagent Mixing: Add BHCl2·SMe2 (10.0 mmol) to 20 mL of anhydrous pentane. Cool to 0 °C.

• Activation: Slowly inject BCl3 (10.0 mmol).

  • Causality Checkpoint: BCl3 is a stronger Lewis acid than BHCl2. It thermodynamically drives the transfer of the SMe2 ligand from BHCl2 to BCl3, precipitating BCl3·SMe2 (a solid in pentane) and leaving free, highly reactive BHCl2 in solution[3].

• Hydroboration: Add the terminal alkene (10.0 mmol) dropwise. The reaction is virtually instantaneous at 0 °C.

• Validation: Take an aliquot under inert conditions for 11B NMR analysis. The disappearance of the BHCl2·SMe2 signal and the appearance of a singlet at ~60-65 ppm confirms the quantitative formation of the alkyldichloroborane.

References

• Salunkhe, A. M.; Ramachandran, P. V.; Brown, H. C. "Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide." Tetrahedron, 2002. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF0fXYAdPwh1UR_Cfkx-vBn5_M8IDcS6WQvBWBk0lVGrq2avMgp5emeYrRKf3fRzqTKZLSdvO2zkYVtDDDeEhswmhO1DbToVSmHC0yH0YaGyCqfAtbeO3RgaWS0DQzJI_wMwsYqCLP_YLzSM6GYWVD9qSiY2MxCMYxPV9QBdFJpwXqUGfZbVJmZDS-bfqeHiwcsRIRGf_HmG5w5JJhBAmRf43PdBs-nwnf0glj88y-14o8QSZVLGEatimMKn3ka0GNgQlUnno_7EO4rERH0YQWrR2nbAW5hp6FnDQ==]
• Salunkhe, A. M.; Brown, H. C. "Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines." DTIC, 1995.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDSHScpZCFbPJ57QpGOa4yPm9SwhiSuhPYmJUEiPr_JTHqjG28U96dJ0fhOmyf3FLF4u0sRoHGJ2Og9T79UlCFBivf99WTCop1kl5i-C3NTtZwGdtnKvGOtJw1Qx1TzV2K9YErh2A7iQ==]
• Sigma-Aldrich. "Dichloroborane methyl sulfide complex."[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiviLr7huZ7NOiKad8sfMkuVYd77VPS0zJqhSCh3Ift0YPAlxmOjUQaZ_RxZcTbqp_wDVi1m_O7DQtQ7Awu7qFg9yJ3BWB1dMN45fy90sZbs60-zaqE9b3jEio-wuCQNGEXLliS3YVXIGoefUnxwuJAJMl]
• e-EROS Encyclopedia of Reagents for Organic Synthesis. "Dichloroborane-Dimethyl Sulfide." ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG6aMCxtIqBA2fYN3_Pidu-MthDJmETBmqZm9MIPUZcyxqViiSjuID4u5LBWNwEIrGONBBryNYGnKhIlOy3dsqOmdqd2i1wMi-aKvoWlqX4Ltlmcc0_B3GunbTurWInAlz5LwxAiuLXFs-u4K3O4K7PLWECgO_EpjIrYh-fZircM0TDSbKtQ9ZA0nwOr-6Gbc_j1KHzhy3huSSLZoANzUX1i9g=]

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Application Notes & Protocols: Dichloroborane Dimethyl Sulfide in Advanced Synthetic Strategies

An Application Guide for Researchers

Abstract: This document provides a comprehensive technical guide on the applications of dichloroborane dimethyl sulfide (BHCl₂·SMe₂), a versatile and highly selective reagent in modern organic synthesis. Moving beyond its role as a simple reducing agent, we explore its nuanced reactivity, focusing on its utility in complex synthetic sequences that enable the construction of heterocyclic frameworks. This guide is intended for researchers, chemists, and drug development professionals seeking to leverage the unique chemoselectivity of BHCl₂·SMe₂ for efficient and controlled molecular assembly. We provide detailed mechanistic insights, step-by-step protocols, and critical safety information grounded in authoritative literature.

Introduction: The Unique Profile of Dichloroborane Dimethyl Sulfide

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) is a stable complex of the highly reactive dichloroborane, rendered manageable for laboratory use by its coordination with dimethyl sulfide. While the broader family of borane reagents, such as borane dimethyl sulfide (BMS), is widely known for hydroboration, BHCl₂·SMe₂ exhibits a distinct and more refined reactivity profile.[1] Its primary value lies in its exceptional chemoselectivity as a reducing agent.

The Lewis acidic boron center, tempered by the two chlorine atoms, allows BHCl₂·SMe₂ to selectively target specific functional groups, most notably the reduction of azides to primary amines.[2] Crucially, this transformation occurs under mild conditions and in the presence of many other functional groups that are typically susceptible to reduction by less selective reagents like lithium aluminum hydride.[2][3] This selective reduction is a powerful tool, often serving as the key step in a tandem or multi-step sequence that culminates in a cyclization event to form valuable heterocyclic structures.

Physicochemical Properties & Safe Handling

The effective use of BHCl₂·SMe₂ is predicated on a thorough understanding of its properties and strict adherence to safe handling procedures. The reagent is a corrosive, air- and moisture-sensitive, and flammable liquid.[3] It reacts violently with water and must be handled under an inert atmosphere (e.g., nitrogen or argon) at all times.[4][5]

Table 1: Physicochemical Properties of BHCl₂·SMe₂

Property	Value	Reference
Chemical Formula	(CH₃)₂S·BHCl₂	[6]
Molecular Weight	144.86 g/mol	[6]
Appearance	White solid or liquid	[3]
Density	1.255 g/mL at 25 °C	[6]
Boiling Point	75 °C / 0.1 mmHg	[3]
Flash Point	24 °C (75.2 °F) - closed cup	[6]

Protocol 1: General Procedure for Safe Handling and Dispensing

• Inert Atmosphere: All glassware must be rigorously dried in an oven and cooled under a stream of dry nitrogen or argon. The reaction should be conducted in a well-ventilated chemical fume hood.[7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant lab coat, chemical safety goggles, a faceshield, and compatible chemical-resistant gloves.[8]

• Dispensing: Use standard air-free techniques, such as a cannula or a syringe, to transfer the reagent from the supplier's bottle to the reaction vessel.[5] Ensure the container and receiving equipment are properly grounded to prevent static discharge.[4]

• Quenching & Disposal: Any excess reagent and contaminated materials must be quenched carefully. Slow addition to a cooled, stirred protic solvent like isopropanol is a common method. Dispose of all chemical waste according to institutional and local regulations.[4]

Core Reactivity and Mechanistic Principles

The utility of BHCl₂·SMe₂ in synthetic sequences leading to cyclization is rooted in its predictable and selective reactivity.

Chemoselective Reduction of Azides

The premier application of BHCl₂·SMe₂ is the clean and efficient reduction of a wide range of organyl azides (primary, secondary, tertiary, aryl) to their corresponding primary amines.[2] The mechanism is believed to involve the coordination of the Lewis acidic boron to the terminal nitrogen of the azide, followed by hydride transfer and subsequent loss of nitrogen gas.

This reduction exhibits remarkable functional group tolerance. Groups such as esters, nitriles, halides, and even nitro groups remain intact during the reaction.[2][3] This selectivity is a significant advantage, as it allows for the unmasking of an amine in a late-stage synthesis without requiring extensive use of protecting groups. The newly formed amine is then perfectly positioned for a subsequent intramolecular cyclization.

Workflow for Azide Reduction & Subsequent Cyclization

Caption: General workflow for heterocycle synthesis.

Lewis Acid-Mediated Transformations

While less common than its reductive applications, the Lewis acidity of BHCl₂·SMe₂ can be harnessed to facilitate other transformations. Its ability to coordinate to electron-rich sites can activate substrates towards intramolecular reactions, including cyclizations of certain unsaturated systems. However, its application as a primary Lewis acid catalyst is context-dependent and often secondary to its reductive capabilities.

Application Protocol: Synthesis of a Lactam Precursor

This protocol details the chemoselective reduction of an azido-ester to the corresponding amino-ester, a key intermediate for the synthesis of lactams (cyclic amides), which are prevalent scaffolds in pharmaceuticals.

Protocol 2: Chemoselective Reduction of Ethyl 4-Azidobutanoate

This procedure is adapted from the methodologies reported for the selective reduction of azides.[2]

Reaction Scheme:

N₃-(CH₂)₃-COOEt ---(1. BHCl₂·SMe₂ / 2. H₂O/HCl then base)--> H₂N-(CH₂)₃-COOEt

• Materials & Equipment:

  • Ethyl 4-azidobutanoate

  • Dichloroborane dimethyl sulfide complex (BHCl₂·SMe₂)

  • Anhydrous dichloromethane (CH₂Cl₂)

  • Concentrated Hydrochloric Acid (HCl)

  • Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH)

  • Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel, condenser.

• Procedure:

  • Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, a condenser, and a rubber septum. Flame-dry the apparatus under vacuum and cool under a positive pressure of nitrogen.

  • Reagent Preparation: In the flask, dissolve ethyl 4-azidobutanoate (1.0 eq) in anhydrous dichloromethane. Cool the solution to 0 °C using an ice-water bath.

  • Addition of BHCl₂·SMe₂: Under a nitrogen atmosphere, slowly add dichloroborane dimethyl sulfide (approx. 1.1 eq) to the stirred solution via syringe over 30-40 minutes. Vigorous nitrogen evolution will be observed.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for 1-2 hours to ensure the reaction goes to completion. Monitor the reaction progress by TLC or by observing the cessation of gas evolution.

  • Quench & Hydrolysis: Cool the reaction mixture to 0 °C. Carefully remove the solvent under reduced pressure. To the residue, slowly and cautiously add concentrated HCl (e.g., 6M) to hydrolyze the boron-nitrogen intermediates. Heat the mixture at 80-90 °C for 30-45 minutes.[2]

  • Workup: Cool the mixture to room temperature and make it strongly alkaline (pH > 12) by the slow addition of aqueous potassium hydroxide.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude amino-ester.

  • Purification: The resulting ethyl 4-aminobutanoate can be purified by distillation or column chromatography if necessary. This product is now ready for subsequent lactamization to form 2-pyrrolidinone.

Data Summary & Troubleshooting

The primary advantage of BHCl₂·SMe₂ is its predictable chemoselectivity.

Table 2: Functional Group Tolerance in BHCl₂·SMe₂ Mediated Azide Reductions

Functional Group	Reactivity with BHCl₂·SMe₂	Reference
Azide (R-N₃)	Reduced to Amine (R-NH₂)	[2][3]
Ester (R-COOR')	Unreactive	[2][3]
Nitrile (R-CN)	Unreactive	[2][3]
Alkene (C=C)	Unreactive (Poor Hydroborating Agent)	[2]
Halide (Cl, Br, I)	Unreactive	[2][3]
Nitro (R-NO₂)	Unreactive	[2][3]
Aldehyde/Ketone	Reduced slowly	[2]
Sulfoxide (R₂SO)	Reduced	[2]

Troubleshooting Guide

• Incomplete Reaction:

  • Cause: Insufficient reagent, poor quality reagent (degraded by moisture), or insufficient reaction time/temperature.

  • Solution: Use a slight excess of BHCl₂·SMe₂. Ensure the reagent is fresh and has been stored properly under nitrogen.[3] Increase reflux time or temperature cautiously.

• Low Yield after Workup:

  • Cause: Incomplete hydrolysis of the boron-amine intermediate or product loss during extraction.

  • Solution: Ensure the hydrolysis step with acid is complete. Check the pH of the aqueous layer during extraction to ensure it remains basic for efficient extraction of the amine product.

• Vigorous/Uncontrolled Reaction:

  • Cause: Addition of the reagent was too fast.

  • Solution: Add the BHCl₂·SMe₂ solution dropwise at 0 °C to control the exotherm and the rate of nitrogen evolution.

Conclusion

Dichloroborane dimethyl sulfide is a powerful reagent for the modern synthetic chemist. Its true value is realized not as a standalone cyclization agent, but as a precision tool that facilitates the formation of key intermediates under exceptionally mild and selective conditions. By enabling the clean conversion of azides to amines in the presence of a wide array of other functionalities, BHCl₂·SMe₂ provides a reliable and strategic pathway to complex heterocyclic molecules that are central to pharmaceutical and materials science research. Proper handling and an understanding of its reactivity are paramount to harnessing its full synthetic potential.

References

• Title: MONOCHLOROBORANE-DIMETHYLSULFIDE Source: Ataman Kimya URL
• Title: SAFETY DATA SHEET - Fisher Scientific Source: Fisher Scientific URL
• Title: SAFETY DATA SHEET - Sigma-Aldrich Source: Sigma-Aldrich URL
• Source: cameochemicals.noaa.
• Title: SAFETY DATA SHEET - Thermo Fisher Scientific Source: Thermo Fisher Scientific URL
• Title: Borane dimethyl sulfide complex, 1M solution in methylene chloride - SAFETY DATA SHEET Source: Thermo Fisher Scientific URL
• Title: UTILITY AND APPLICATIONS OF BORANE DIMETHYLSULFIDE IN ORGANIC SYNTHESIS.
• Title: Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines.

• Title: Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide Source: ResearchGate URL: [Link]

• Title: Borane dimethylsulfide Source: Wikipedia URL: [Link]

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Preparation of Alkyldihaloboranes using Dichloroborane-Dimethyl Sulfide: An Application and Protocol Guide

Abstract

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed technical overview and practical protocols for the preparation of alkyldihaloboranes via the hydroboration of alkenes and alkynes using dichloroborane-dimethyl sulfide (BHCl₂·SMe₂). This versatile reagent offers a powerful and selective method for the synthesis of these valuable synthetic intermediates. This document elucidates the underlying reaction mechanisms, provides step-by-step experimental procedures, outlines critical safety considerations, and explores the subsequent synthetic transformations of the resulting alkyldihaloboranes, particularly in the context of carbon-carbon bond formation.

Introduction: The Synthetic Utility of Alkyldihaloboranes

Alkyldihaloboranes are a class of organoboron compounds that serve as pivotal intermediates in modern organic synthesis. Their utility stems from the presence of a carbon-boron bond and two halogen substituents on the boron atom, which imparts a unique reactivity profile. The electron-withdrawing nature of the halogens enhances the electrophilicity of the boron center, making these compounds valuable precursors for a variety of chemical transformations.

Notably, alkyldihaloboranes are extensively used in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to form new carbon-carbon bonds.[1] This reaction is a cornerstone of medicinal chemistry and materials science for the construction of complex molecular architectures.[2] The ability to synthesize alkyldihaloboranes with high regio- and stereocontrol from readily available alkenes and alkynes makes them highly sought-after building blocks.

Dichloroborane-dimethyl sulfide (BHCl₂·SMe₂) has emerged as a convenient and effective reagent for the preparation of alkyldichloroboranes. The dimethyl sulfide ligand stabilizes the otherwise reactive dichloroborane, allowing for easier handling and controlled reactivity.[3]

The Hydroboration Reaction: Mechanism and Selectivity

The formation of alkyldihaloboranes from alkenes and BHCl₂·SMe₂ proceeds via a hydroboration reaction. This reaction involves the addition of the B-H bond across the carbon-carbon double or triple bond.

Mechanism of Hydroboration

The hydroboration of an alkene with dichloroborane is a concerted, syn-addition process.[4] This means that the boron and hydrogen atoms add to the same face of the double bond simultaneously through a four-membered transition state.[5] A key feature of this mechanism is the absence of a carbocation intermediate, which prevents the occurrence of skeletal rearrangements that are often observed in other addition reactions.[6]

Regioselectivity: The Anti-Markovnikov Addition

The hydroboration of unsymmetrical alkenes with BHCl₂·SMe₂ exhibits high regioselectivity, predominantly yielding the anti-Markovnikov product.[4] This means that the boron atom adds to the less substituted carbon of the double bond, while the hydrogen atom adds to the more substituted carbon. This selectivity is primarily governed by steric factors; the bulky dichloroborane moiety preferentially approaches the less sterically hindered end of the alkene.[7]

Stereospecificity: syn-Addition

The concerted nature of the hydroboration mechanism dictates that the addition of the B-H bond occurs on the same face of the alkene, resulting in a syn-stereospecific outcome.[4] This stereochemical control is crucial in the synthesis of chiral molecules.

Experimental Protocols

The following protocols provide detailed procedures for the preparation of alkyldichloroboranes from representative alkenes using BHCl₂·SMe₂. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.[8]

General Safety Precautions

• Dichloroborane-dimethyl sulfide (BHCl₂·SMe₂) is a corrosive, moisture-sensitive, and flammable liquid with a strong, unpleasant odor. [9] It reacts violently with water.[3] Always handle this reagent in a well-ventilated fume hood under an inert atmosphere. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a flame-retardant lab coat.[10][11]

• Alkyldichloroboranes are also moisture-sensitive and can be pyrophoric, especially those derived from lower alkenes. [12] Handle these compounds with the same precautions as the starting reagent.

• Anhydrous solvents and inert atmosphere techniques (e.g., Schlenk line or glovebox) are essential for successful and safe execution of these reactions. [8]

Protocol 1: Preparation of n-Hexyldichloroborane from 1-Hexene

This protocol details the synthesis of a primary alkyldichloroborane from a terminal alkene.

Materials:

• Dichloroborane-dimethyl sulfide complex (BHCl₂·SMe₂)

• 1-Hexene

• Anhydrous dichloromethane (DCM)

• Oven-dried glassware (round-bottom flask, dropping funnel, condenser)

• Schlenk line or glovebox for inert atmosphere

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: Assemble the oven-dried glassware under a positive pressure of nitrogen or argon. Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a condenser connected to a nitrogen/argon inlet.

• Reagent Charging: In the flask, place 1-hexene (e.g., 50 mmol, 1.0 equiv) dissolved in anhydrous DCM (100 mL).

• Addition of BHCl₂·SMe₂: Cool the flask to 0 °C using an ice-water bath. Slowly add dichloroborane-dimethyl sulfide (e.g., 55 mmol, 1.1 equiv) to the dropping funnel via cannula transfer. Add the BHCl₂·SMe₂ dropwise to the stirred solution of 1-hexene over 30-45 minutes, maintaining the internal temperature below 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours. The progress of the reaction can be monitored by ¹¹B NMR spectroscopy, where the signal for BHCl₂·SMe₂ will be replaced by the signal for the alkyldichloroborane.

• Work-up (for isolation): The resulting solution of n-hexyldichloroborane in DCM can be used directly in subsequent reactions. For isolation, the solvent and dimethyl sulfide can be removed under reduced pressure. Caution: The isolated alkyldichloroborane may be pyrophoric.

Protocol 2: Preparation of Cyclohexyldichloroborane from Cyclohexene

This protocol describes the synthesis of a secondary alkyldichloroborane from an internal alkene.

Materials:

• Dichloroborane-dimethyl sulfide complex (BHCl₂·SMe₂)

• Cyclohexene

• Anhydrous diethyl ether (Et₂O)

• Oven-dried glassware

• Inert atmosphere setup

• Magnetic stirrer

Procedure:

• Reaction Setup: Set up the reaction as described in Protocol 1, using anhydrous diethyl ether as the solvent.

• Reagent Charging: Charge the flask with cyclohexene (e.g., 50 mmol, 1.0 equiv) in anhydrous Et₂O (100 mL).

• Addition of BHCl₂·SMe₂: Cool the flask to 0 °C. Add dichloroborane-dimethyl sulfide (e.g., 55 mmol, 1.1 equiv) dropwise to the stirred solution over 30-45 minutes.

• Reaction Progression: After the addition, allow the mixture to warm to room temperature and stir for 4-6 hours. Internal alkenes generally react slower than terminal alkenes.

• Product: The resulting solution contains cyclohexyldichloroborane and can be used directly for further transformations.

Characterization of Alkyldichloroboranes

The formation of alkyldichloroboranes can be confirmed using spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR).

• ¹¹B NMR Spectroscopy: This is the most informative technique for monitoring the reaction. Dichloroborane-dimethyl sulfide exhibits a characteristic doublet in the ¹¹B NMR spectrum. Upon reaction, this signal disappears and is replaced by a new signal corresponding to the alkyldichloroborane, typically in the range of δ 60-70 ppm.[13]

• ¹H and ¹³C NMR Spectroscopy: These techniques can be used to confirm the structure of the alkyl group. The protons and carbons on the carbon atom attached to the boron will show characteristic downfield shifts due to the electron-withdrawing nature of the boron and chlorine atoms.

Table 1: Representative ¹H and ¹³C NMR Data for Alkyldichloroboranes

Compound	Solvent	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
n-Hexyldichloroborane	CDCl₃	~1.5 (br m, CH ₂-B), 0.9 (t, CH ₃)	~30 (br, C H₂-B), 31.5, 27.0, 22.5, 14.0
Cyclohexyldichloroborane	CDCl₃	~1.8 (br m, CH -B), 1.2-1.7 (m)	~45 (br, C H-B), 32.0, 27.0, 26.0

Note: The signals for carbons and protons attached to boron are often broad due to quadrupolar relaxation.

Synthetic Applications: The Suzuki-Miyaura Cross-Coupling Reaction

A primary application of alkyldichloroboranes is their use in Suzuki-Miyaura cross-coupling reactions to form C(sp³)-C(sp²) bonds.[1] The alkyldichloroborane can be used in situ or after isolation.

Protocol 3: In Situ Suzuki-Miyaura Coupling of n-Hexyldichloroborane with 4-Bromotoluene

This protocol describes the one-pot synthesis of 4-hexyltoluene starting from 1-hexene.

Materials:

• Solution of n-hexyldichloroborane in DCM (from Protocol 1)

• 4-Bromotoluene

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., aqueous sodium carbonate solution)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Preparation of Alkyldichloroborane: Prepare n-hexyldichloroborane from 1-hexene in DCM as described in Protocol 1.

• Addition of Coupling Partners: To the stirred solution of n-hexyldichloroborane at room temperature, add 4-bromotoluene (e.g., 45 mmol, 0.9 equiv), followed by the palladium catalyst (e.g., 1-2 mol%).

• Addition of Base: Slowly add a 2 M aqueous solution of sodium carbonate (e.g., 150 mmol, 3.0 equiv).

• Reaction: Heat the reaction mixture to reflux (approximately 40-45 °C for DCM/THF) and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Cool the reaction mixture to room temperature. Separate the organic layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain 4-hexyltoluene.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
Low or no conversion in hydroboration	Inactive reagent due to moisture contamination.	Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use freshly opened or properly stored BHCl₂·SMe₂.
Insufficient reaction time, especially for internal alkenes.	Increase the reaction time and/or temperature. Monitor the reaction by ¹¹B NMR.
Formation of side products	Presence of oxygen leading to oxidation of the organoborane.	Maintain a positive pressure of inert gas throughout the reaction.
Low yield in Suzuki coupling	Inactive catalyst.	Use a fresh batch of palladium catalyst. Degas the reaction mixture before heating.
Inefficient transmetalation.	Ensure the base is added correctly and is of sufficient concentration. The choice of base and solvent can be critical.

Conclusion

The hydroboration of alkenes and alkynes with dichloroborane-dimethyl sulfide provides a reliable and selective route to alkyldihaloboranes. These intermediates are highly valuable in organic synthesis, particularly for the construction of carbon-carbon bonds via Suzuki-Miyaura cross-coupling reactions. The protocols and guidelines presented in this document offer a comprehensive resource for researchers to effectively and safely utilize this powerful synthetic methodology in their work.

References

• Master Organic Chemistry. (2013, March 28). Hydroboration Oxidation of Alkenes. [Link]

• Alfa Aesar. (2009, September 22). Borane-dimethyl sulfide complex - SAFETY DATA SHEET. [Link]

• Yale University Department of Chemistry. Hydroboration. [Link]

• Ataman Kimya. MONOCHLOROBORANE-DIMETHYLSULFIDE. [Link]

• Organic Syntheses. Procedure. [Link]

• Chemistry LibreTexts. (2023, June 7). Hydroboration-Oxidation of Alkenes. [Link]

• K. Smith, A. Pelter, and J. Zhao. (1980). Novel synthesis of the monochloroborane–dimethyl sulphide complex via the reaction of borane–dimethyl sulphide with tetrachloromethane. Journal of the Chemical Society, Chemical Communications, (12), 556-557. [Link]

• ResearchGate. Stacked ¹¹B-{¹H} NMR spectra of all chlorinated derivatives of anti-B18H22 (1). [Link]

• San Diego State University. 11B NMR Chemical Shifts. [Link]

• ResearchGate. (2025, August 6). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. [Link]

• Defense Technical Information Center. (1995, September 18). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. [Link]

• Chemistry LibreTexts. Nuclear Magnetic Resonance Spectroscopy (NMR). [Link]

• J. C. V. Koubour, et al. (2024). Synthesis and Suzuki–Miyaura Cross-Coupling of Alkyl Amine-Boranes. A Boryl Radical-Enabled Strategy. Journal of the American Chemical Society. [Link]

• N. Miyaura and A. Suzuki. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Master Organic Chemistry. (2013, March 28). Hydroboration Oxidation of Alkenes. [Link]

• MDPI. (2020, March 5). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. [Link]

• Visualize Organic Chemistry. Alkene hydroboration. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Dichloroborane Dimethyl Sulfide Reactions

Welcome to the technical support center for dichloroborane dimethyl sulfide (Cl₂B-SMe₂). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on improving yields and troubleshooting common issues encountered during reactions with this versatile reagent. The information presented here is a synthesis of established protocols, mechanistic understanding, and practical field experience.

Frequently Asked Questions (FAQs)

Q1: What is dichloroborane dimethyl sulfide, and what are its primary applications?

A1: Dichloroborane dimethyl sulfide (Cl₂B-SMe₂) is a complex of dichloroborane with dimethyl sulfide. The dimethyl sulfide ligand stabilizes the otherwise highly reactive dichloroborane, making it a manageable and selective reagent in organic synthesis. Its primary applications include:

• Hydroboration: It readily participates in the hydroboration of alkenes and alkynes, leading to the formation of organoborane intermediates that can be further functionalized.[1]

• Selective Reductions: Cl₂B-SMe₂ is a highly chemoselective reducing agent. It is particularly effective for the reduction of azides to amines, while leaving other functional groups such as esters, nitriles, and nitro groups intact.[2][3]

Q2: How should I handle and store dichloroborane dimethyl sulfide?

A2: Dichloroborane dimethyl sulfide is a moisture-sensitive and flammable liquid with a strong, unpleasant odor.[1][4] Proper handling and storage are crucial for safety and to maintain the reagent's integrity.

• Handling: Always handle Cl₂B-SMe₂ under an inert atmosphere, such as nitrogen or argon, in a well-ventilated fume hood.[5] Use dry glassware and syringes to prevent decomposition.

• Storage: Store the reagent in a tightly sealed container, under an inert atmosphere, and in a cool, dry place.

Q3: What are the advantages of using the dimethyl sulfide complex of dichloroborane over other borane reagents?

A3: The dimethyl sulfide complex offers several advantages:

• Enhanced Stability: The coordination of dimethyl sulfide to the boron center significantly reduces the pyrophoric nature of dichloroborane, making it safer to handle than the free borane.

• High Selectivity: The electronic and steric properties of the dichloroborane moiety, moderated by the sulfide ligand, allow for high chemoselectivity in reductions.[2][3]

• Convenience: It is commercially available as a solution, which is often easier to handle than gaseous diborane or other borane complexes.

Q4: How can I monitor the progress of a reaction involving dichloroborane dimethyl sulfide?

A4: The choice of analytical technique depends on the specific reaction. Common methods include:

• Thin-Layer Chromatography (TLC): To track the consumption of the starting material and the appearance of the product.

• Gas Chromatography (GC) and GC-Mass Spectrometry (GC-MS): For volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹¹B NMR can provide detailed structural information about reactants, intermediates, and products. For ¹¹B NMR, the disappearance of the signal corresponding to Cl₂B-SMe₂ and the appearance of new signals for the organoborane intermediate or product can be monitored.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Low product yield is a common issue that can stem from various factors. This guide provides a systematic approach to diagnosing and resolving the problem.

Potential Cause	Troubleshooting Step	Scientific Rationale
Reagent Decomposition	Use a fresh bottle of Cl₂B-SMe₂ or titrate the existing solution to determine its active concentration.	Dichloroborane dimethyl sulfide is sensitive to moisture and air. Prolonged storage or improper handling can lead to decomposition and a lower effective concentration of the active reagent.
Inadequate Reaction Temperature	Optimize the reaction temperature. For many reactions, starting at a low temperature (e.g., 0 °C or -78 °C) and slowly warming to room temperature is effective.[6]	Temperature affects reaction kinetics. Some reactions require thermal energy to overcome the activation barrier, while others may be more selective at lower temperatures to minimize side reactions.[6]
Incorrect Solvent	Ensure the use of an anhydrous, non-coordinating solvent such as dichloromethane or hexanes.[7]	Protic solvents will react with and quench the borane reagent. Coordinating solvents like THF can sometimes alter the reactivity and selectivity of the borane by competing with the substrate for coordination to the boron center.[7]
Insufficient Reaction Time	Monitor the reaction progress over a longer period.	Some reactions may be slower than anticipated, especially at lower temperatures.[8]

Issue 2: Formation of Unexpected Side Products

The formation of side products can complicate purification and reduce the yield of the desired compound.

Potential Cause	Troubleshooting Step	Scientific Rationale
Over-reduction or Non-selective Reaction	Lower the reaction temperature and/or add the Cl₂B-SMe₂ solution dropwise to the substrate.	Higher temperatures and a high local concentration of the reducing agent can lead to less selective reactions.[6] Slow addition helps to maintain a low concentration of the reactive species.
Presence of Water or Protic Impurities	Use rigorously dried glassware and anhydrous solvents.	Water will hydrolyze dichloroborane, leading to the formation of boric acid and other boron-containing byproducts, which can complicate the workup.
Rearrangement of Intermediates	Analyze the structure of the side products to understand potential rearrangement pathways. Consider alternative synthetic routes if rearrangements are inherent to the substrate.	Certain substrates may be prone to rearrangements under the reaction conditions.

Experimental Protocols

General Protocol for the Reduction of an Azide to an Amine

This protocol provides a general procedure for the selective reduction of an organic azide using dichloroborane dimethyl sulfide.

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum, dissolve the azide (1.0 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Reagent: Slowly add a solution of dichloroborane dimethyl sulfide (1.5 eq) in dichloromethane dropwise via syringe over 10-15 minutes.

• Reaction: Allow the reaction mixture to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by TLC until the starting material is consumed. The reaction progress can also be monitored by the evolution of nitrogen gas.[2]

• Quenching: Cool the reaction mixture back to 0 °C and slowly quench the excess dichloroborane by the dropwise addition of methanol until gas evolution ceases.[9]

• Workup: Add aqueous sodium hydroxide (1 M) and stir for 30 minutes. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude amine by column chromatography on silica gel.

Visualization of Key Concepts

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low-yield reactions.

Mechanism of Azide Reduction

Caption: Simplified mechanism for the reduction of an azide.

Safety, Quenching, and Waste Disposal

Safety Precautions:

• Always work in a well-ventilated fume hood.[5]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Keep away from sources of ignition.[5]

• Have a spill kit readily available. For small spills, use an inert absorbent material like sand or vermiculite.[5]

Quenching Excess Reagent:

Excess dichloroborane dimethyl sulfide must be quenched before workup and disposal.

• Cool the reaction mixture to 0 °C in an ice bath.[9]

• Slowly and dropwise, add a protic solvent such as methanol or isopropanol.[9][10] Be prepared for the evolution of hydrogen gas.

• Continue the addition until gas evolution ceases.

• After the initial quench with alcohol, water can be slowly added to hydrolyze any remaining borane species.[10]

Waste Disposal:

• All waste containing dichloroborane or its byproducts should be treated as hazardous waste.[11]

• Collect all quenched reaction mixtures and contaminated solvents in a properly labeled hazardous waste container.

• Follow your institution's and local regulations for the disposal of hazardous chemical waste.[12]

References

• Ataman Kimya. (n.d.). MONOCHLOROBORANE-DIMETHYLSULFIDE.
• BenchChem. (2025).
• Defense Technical Information Center. (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines.
• BenchChem. (2025). Technical Support Center: Safe Disposal of Tris(perfluorophenyl)borane Waste. BenchChem.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• BenchChem. (2025). Effect of temperature on the selectivity of butyldichloroborane reactions. BenchChem.
• ResearchGate. (2025). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide | Request PDF.
• BenchChem. (2025). effect of solvent on diphenylchloroborane reaction stereoselectivity. BenchChem.
• Scilit. (n.d.). Hydroboration. 55. Hydroboration of alkynes with dibromoborane-dimethyl sulfide.
• Wikipedia. (n.d.). Borane dimethylsulfide.
• University of Glasgow. (n.d.).
• BenchChem. (2025). Technical Support Center: Managing Moisture-Sensitive Borane Reagents. BenchChem.
• PubMed. (2000). Molecular addition compounds. 17.
• ACS Publications. (2000). Molecular Addition Compounds. 17.
• ResearchGate. (n.d.). Dibromoborane-Dimethyl Sulfide and Monobromoborane-Dimethyl Sulfide as Superior Reagents for the Opening of Oxiranes to Bromohydrins.
• Wiley Online Library. (n.d.).
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low-Yield Chemical Reactions. BenchChem.
• ResearchGate. (2014). How can decaborane and other boranes be safely disposed of?.
• University of Rochester Chemistry Department. (n.d.). Troubleshooting: How to Improve Yield.
• Journal of the Chemical Society, Chemical Communications. (n.d.). Novel synthesis of the monochloroborane–dimethyl sulphide complex via the reaction of borane–dimethyl sulphide with tetrachloromethane.
• Journal of the American Chemical Society. (n.d.). Hydroboration. XLI. Hydroboration of alkenes and alkynes with dichloroborane etherates.
• BenchChem. (2025). A Comparative Guide to Dichloroborane Reagents in Organic Synthesis. BenchChem.
• Thomas Scientific. (n.d.). Dichloroborane methyl sulfide complex, in excess methyl sulfide.
• Der Pharma Chemica. (2026). Ultrasound Mediated Hydroboration of Alkenes, Alkynes Employing: N,NDimethylaniline Borane (DMAB).
• Biotage. (2023). Can reaction solvent choice impact synthesis results?.
• University of Calgary. (n.d.). Ch 8 : Solvent Effects.
• Reddit. (2024). What are some common causes of low reaction yields? : r/Chempros.
• EPFL. (n.d.). Protocol for quenching reactive chemicals Highly reactive hydrides, metallic and organometallic reagents should be quenche.
• Fisher Scientific. (n.d.). Sigma Aldrich Dichloroborane Methyl Sulfide Complex 1 g | Buy Online.
• Sigma-Aldrich. (n.d.). Dichloroborane methyl sulfide complex.
• Environmental Health and Safety. (n.d.).
• ChemicalBook. (n.d.). 63462-42-0(BORON DICHLORIDE-METHYL SULFIDE COMPLEX) Product Description.
• LEAPCHEM. (2025). What are the safety precautions when handling borane?.
• Research and Reviews. (2021). A Report on Reagents and its Quenching Methods.
• Reddit. (2018). Common ways to lose product and reduce yield? : r/chemistry.
• Organic Syntheses. (n.d.).
• BenchChem. (2025). troubleshooting low yield in 2,5-Dichloropyridine synthesis.
• PubMed. (n.d.).

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Technical Support Center: Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂)

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support resource for Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities and nuances of using this versatile reagent. Our goal is to provide you with field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the success and integrity of your experiments.

I. Critical Safety & Handling Protocols

Before initiating any experiment, it is imperative to understand the hazards associated with BHCl₂·SMe₂. This reagent is corrosive, flammable, and reacts violently with water.[1][2] All manipulations must be conducted under an inert atmosphere (nitrogen or argon) in a well-ventilated fume hood.[3][4]

Question: I noticed fumes when I opened the bottle of BHCl₂·SMe₂. Is this normal?

Answer: Yes, this is often observed. BHCl₂·SMe₂ is highly sensitive to moisture and will react with ambient humidity to release HCl and other boron-containing species, which appear as fumes. This underscores the critical importance of handling the reagent under strictly anhydrous conditions. Use dry solvents and glassware, and maintain a positive pressure of an inert gas like nitrogen or argon during transfer and reaction.[1][4]

Question: What is the appropriate procedure for quenching a reaction containing BHCl₂·SMe₂?

Answer: Extreme caution must be exercised during the quench. Never add water or alcohol directly to a concentrated solution of the reagent , as this will cause a violent, exothermic reaction and release flammable hydrogen gas.[2][5]

Recommended Quenching Protocol:

• Cool the Reaction: Immerse the reaction flask in an ice-water bath to control the temperature.

• Dilute (Optional but Recommended): If your reaction is concentrated, dilute it with the anhydrous reaction solvent to better manage heat dissipation.

• Slow Addition of a Protic Solvent: Slowly and dropwise, add a less reactive protic solvent like isopropanol or methanol to the cooled reaction mixture. Be prepared for gas evolution.

• Aqueous Workup: Once the initial vigorous reaction has subsided, you can proceed with a more standard aqueous workup, such as the slow addition of aqueous acid (e.g., 1M HCl) to hydrolyze any remaining boron complexes.[6]

II. Troubleshooting Side Reactions by Functional Group

BHCl₂·SMe₂ is valued for its high chemoselectivity, particularly in the reduction of azides to amines.[1][6] However, side reactions can occur if conditions are not optimized. Most "side reactions" are a result of the reagent's inherent reactivity with other functional groups, which, while slow, can become significant under forcing conditions (e.g., elevated temperature, extended reaction times).

A. Carbonyl-Containing Compounds (Aldehydes, Ketones, Esters, Amides)

Question: I am trying to selectively reduce an azide in the presence of a ketone, but I am observing reduction of the ketone to the corresponding alcohol. How can I prevent this?

Answer: Causality: While BHCl₂·SMe₂ is a mild reducing agent, it is known to reduce aldehydes and ketones, albeit slowly.[6] If your reaction is run at elevated temperatures or for an extended period to drive the azide reduction to completion, the competing ketone reduction can become a significant side reaction. The mechanism involves Lewis acid activation of the carbonyl by the boron center, followed by hydride delivery.[7]

Troubleshooting Strategy:

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable rate of azide reduction. Start at 0 °C and only warm to room temperature if necessary. Avoid heating the reaction.

• Stoichiometry: Use the minimum required excess of BHCl₂·SMe₂ (e.g., 1.5 equivalents for an azide reduction) to avoid having a large excess of reagent available to react with the ketone after the primary reaction is complete.[6]

• Monitor the Reaction: Follow the reaction progress closely (e.g., by TLC or LCMS). Work up the reaction as soon as the starting azide is consumed to minimize the time the ketone is exposed to the reducing agent.

Question: My substrate contains both an amide and another functional group I wish to reduce. Can I achieve selectivity, and what are the risks?

Answer: Causality: Amides are generally reduced very slowly by BHCl₂·SMe₂.[6] This reagent is significantly less reactive towards amides than its parent compound, borane-dimethyl sulfide (BH₃·SMe₂), which is commonly used for amide reductions.[7][8] Therefore, achieving selectivity where another, more reactive group is reduced in the presence of an amide is typically straightforward.

Potential Pitfall: The primary risk is not the reduction of the amide itself, but the formation of a stable Lewis acid-base adduct between the amide's carbonyl oxygen and the boron atom of BHCl₂·SMe₂. This can sequester your reagent, requiring slightly higher stoichiometry, and can complicate workup.

Troubleshooting Protocol for Amide-Containing Substrates:

• Reagent Stoichiometry: Account for potential adduct formation by using a slight excess of BHCl₂·SMe₂ beyond what is required for the primary reduction.

• Workup: The boron-amide complex must be hydrolyzed to liberate your product. A mildly acidic aqueous workup (e.g., saturated NH₄Cl or dilute HCl) is typically required.

• Confirmation: If you suspect incomplete hydrolysis, analyze the crude product by ¹¹B NMR; the presence of complex species will be evident.

B. Alkenes and Alkynes

Question: I am observing the formation of an organoborane-related byproduct. My starting material has a double bond. What is happening?

Answer: Causality: BHCl₂·SMe₂ is a hydroborating agent.[9][10] It can add across alkenes and alkynes in a hydroboration reaction. This process competes with the reduction of other functional groups. The hydroboration of alkenes typically proceeds in an anti-Markovnikov fashion.[11]

Troubleshooting Workflow:

Caption: Troubleshooting hydroboration side reactions.

Key Insight: The relative rates of reduction versus hydroboration are key. For many functional groups, reduction is faster, especially at lower temperatures. If your substrate contains a particularly reactive (e.g., terminal, unhindered) alkene or alkyne, hydroboration can be a significant issue.[12][13] Using bulky boranes like disiamylborane is a common strategy to selectively hydroborate alkynes once, but BHCl₂·SMe₂ is not a bulky borane.[11] Therefore, temperature control is your primary tool for selectivity.

C. Protecting Groups

Question: My TBDMS-protected alcohol was cleaved during the reaction or workup. Why did this happen and how can I avoid it?

Answer: Causality: Silyl ethers, particularly bulky ones like TBDMS (tert-butyldimethylsilyl), are generally stable to BHCl₂·SMe₂ itself under anhydrous conditions.[14][15] However, they are sensitive to acid. The cleavage you observed likely occurred during the acidic workup required to hydrolyze the boron intermediates. The BHCl₂ reagent is also a Lewis acid and can catalyze cleavage, especially with less bulky silyl ethers (like TMS) or at elevated temperatures.

Preventative Measures:

Strategy	Description	Rationale
Anhydrous Conditions	Ensure the reaction is completely free of water until the quench.	Prevents premature generation of HCl from the reagent.
Buffered Workup	Use a buffered or non-acidic workup. Quench with isopropanol, then use a saturated aqueous solution of ammonium chloride (NH₄Cl) or a Rochelle's salt solution instead of strong acid.	These conditions are sufficient to break down boron complexes without being acidic enough to cleave most silyl ethers.
Alternative Protecting Group	If cleavage persists, consider a more robust protecting group like TBDPS (tert-butyldiphenylsilyl) or an acid-stable group like a MOM (methoxymethyl) ether.[16]	Match the stability of your protecting group to all planned reaction and workup conditions.

III. General Experimental Protocol: Selective Reduction of an Azide in the Presence of a Ketone

This protocol provides a validated starting point for maximizing chemoselectivity.

Materials:

• Substrate (containing both azide and ketone moieties)

• Dichloroborane dimethyl sulfide complex (BHCl₂·SMe₂)

• Anhydrous dichloromethane (DCM)

• Anhydrous methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, septa, nitrogen line, and syringes

Procedure:

• Setup: Oven-dry all glassware and allow it to cool under a stream of nitrogen.

• Dissolution: Dissolve the substrate (1.0 eq) in anhydrous DCM in the reaction flask under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add BHCl₂·SMe₂ (1.5 eq) dropwise via syringe over 15-20 minutes. Monitor the internal temperature to ensure it does not rise significantly.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the consumption of the starting azide by TLC or LCMS every 30 minutes.

• Quenching: Once the azide is consumed (typically 1-3 hours), quench the reaction at 0 °C by the very slow, dropwise addition of anhydrous MeOH until gas evolution ceases.

• Aqueous Workup: Add saturated aqueous NaHCO₃ solution and allow the mixture to warm to room temperature. Stir vigorously for 30 minutes.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM.

• Drying and Concentration: Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure to yield the crude product amine.

References

• Salunkhe, A. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(50), 10059-10064. [Link]

• ResearchGate. (n.d.). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide | Request PDF. Retrieved from [Link]

• Brown, H. C., & Roy, C. D. (1998). Dibromoborane-Dimethyl Sulfide and Monobromoborane-Dimethyl Sulfide as Superior Reagents for the Opening of Oxiranes to Bromohydrins. Molecules Online, 2, 114-120. [Link]

• ChemSupply. (n.d.). Borane dimethyl sulfide complex. Retrieved from [Link]

• Brown, H. C., & Ravindran, N. (1977). Monochloroborane-methyl sulfide, H2BCl.S(CH3)2, and dichloroborane-methyl sulfide, HBCl2.S(CH3)2, as new stable hydroborating agents with high regiospecificity. The Journal of Organic Chemistry, 42(16), 2533–2534. [Link]

• Farkas, Ö., Sánta, Z., & Kállay, M. (2018). Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex. Chemistry–A European Journal, 24(40), 10033-10037. [Link]

• Ataman Kimya. (n.d.). MONOCHLOROBORANE-DIMETHYLSULFIDE. Retrieved from [Link]

• Kanth, J. V. B., & Brown, H. C. (2000). Molecular Addition Compounds. 17. Borane and Chloroborane Adducts with Organic Sulfides for Hydroboration. The Journal of Organic Chemistry, 65(18), 5861–5865. [Link]

• Wikipedia. (n.d.). Borane dimethylsulfide. Retrieved from [Link]

• Ashenhurst, J. (2013, March 28). Hydroboration Oxidation of Alkenes. Master Organic Chemistry. [Link]

• Wiley Online Library. (n.d.). Continuous‐Flow Amide and Ester Reductions Using Neat Borane Dimethylsulfide Complex. Retrieved from [Link]

• Airgas. (2015, May 18). SAFETY DATA SHEET - Dimethyl Sulfide. Retrieved from [Link]

• JSC AVIABOR. (n.d.). Dimethyl sulfide borane. Retrieved from [Link]

• Organic Syntheses. (n.d.). Enals via a Simple Two-Carbon Homologation of Aldehydes and Ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Borane Reagents. Retrieved from [Link]

• Kanth, J. V., & Brown, H. C. (2000). Molecular addition compounds. 17. Borane and chloroborane adducts with organic sulfides for hydroboration. The Journal of Organic Chemistry, 65(18), 5861-5865. [Link]

• Chemistry LibreTexts. (2020, November 23). 12.9: Hydroboration–Oxidation of Alkynes. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Borane & Borane Complexes. Retrieved from [Link]

• Wikipedia. (n.d.). Hydroboration–oxidation reaction. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, April 27). Hydroboration - Oxidation Reaction Mechanism. YouTube. [Link]

• Chemistry Steps. (2020, March 15). Hydroboration-Oxidation of Alkynes with Practice Problems. [Link]

• Willingdon College, Sangli. (n.d.). Protection and deprotection. Retrieved from [Link]

• OrgoSolver. (n.d.). Alcohol Reactions: Swern Oxidation using DMSO. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Dimethyl sulfide. Retrieved from [Link]

• Klumpp, E., et al. (1998). Kinetics of the reduction of pinacolone by borane–dimethyl sulfide and catecholborane in THF. Journal of the Chemical Society, Perkin Transactions 2, (7), 1547-1552. [Link]

• ResearchGate. (n.d.). Reactions of 3,5-Dimethyl-1,2,4,3,5-trithiadiborolane with Secondary Amines: Formation of Diorganylamino(sulfhydryl)boranes. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. jsc-aviabor.com [jsc-aviabor.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 8. d-nb.info [d-nb.info]
• 9. pubs.acs.org [pubs.acs.org]
• 10. 硫化二氯硼烷甲基络合物 in excess methyl sulfide | Sigma-Aldrich [sigmaaldrich.com]
• 11. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 14. willingdoncollege.ac.in [willingdoncollege.ac.in]
• 15. tcichemicals.com [tcichemicals.com]
• 16. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]

Technical Support Center: Dichloroborane Dimethyl Sulfide (BHCl2·SMe2) Workflows

Welcome to the Application Support Center for Dichloroborane Dimethyl Sulfide (BHCl2·SMe2) . As a highly regioselective hydroborating and chemoselective reducing agent, BHCl2·SMe2 offers unique synthetic advantages but presents specific challenges during reaction workup and product purification[1],.

This guide is designed for research scientists and drug development professionals. It moves beyond basic procedures to explain the causality behind each chemical behavior, providing you with self-validating protocols to ensure reproducible, high-yield purifications.

Reaction Pathways & Workup Logic

The structural stability of the BHCl2·SMe2 complex dictates its downstream processing. The diagram below illustrates the divergent pathways for isolating your target compounds, highlighting the critical interventions required at each stage.

BHCl2·SMe2 reaction pathways for alkene hydroboration and azide reduction.

Comparative Reagent Data

To troubleshoot effectively, you must understand the physical and spectroscopic baseline of your reagent. Below is a summary of the quantitative properties of BHCl2·SMe2 compared to related borane complexes[1],.

Property / Reagent	BHCl2·SMe2	HBBr2·SMe2	BH3·SMe2
Density (25 °C)	1.255 g/mL	~1.8 g/mL	0.801 g/mL
B NMR Shift	+2.0 ppm (d, = 157 Hz)	-7.3 ppm (d, = 160 Hz)	-20.0 ppm (q)
Alkene Reactivity	Slow (Rate-limited by SMe )	Fast	Very Fast
Requires Lewis Acid?	Yes (e.g., BCl )	No	No
Primary Application	Boronic esters, azide reduction	Bromohydrins, dihaloboranes	General hydroboration

Troubleshooting & FAQs (Mechanistic Insights)

Q: Why is my hydroboration with BHCl2·SMe2 stalling, even at room temperature? A: This is a kinetic issue rooted in orbital availability. The dimethyl sulfide (SMe

) ligand is strongly coordinated to the boron atom. For hydroboration to occur, the alkene must interact with boron's empty p-orbital, requiring the prior dissociation of SMe . Because BHCl2·SMe2 forms a highly stable adduct, this dissociation is extremely slow. Solution: You must add a stronger Lewis acid, such as Boron Trichloride (BCl ), to the reaction mixture. BCl acts as a scavenger, preferentially binding the free SMe and liberating the active BHCl monomer to rapidly hydroborate the alkene[1].

Q: During the alkaline H

O oxidation of the alkyldichloroborane intermediate, my alcohol yields are poor and I detect alkyl chloride impurities. What went wrong? A: This is a pH-driven failure. The intermediate is an alkyldichloroborane (RBCl ). When aqueous H O is added, the B–Cl bonds rapidly hydrolyze to form B–OH bonds, releasing two equivalents of HCl per boron atom . If this HCl is not neutralized, the pH of the solution plummets. Alkaline H O oxidation requires the hydroperoxide anion (HOO ), which only forms in highly basic conditions. Furthermore, unneutralized HCl can add across any unreacted alkenes, creating alkyl chloride impurities[1]. Solution: You must add excess sodium hydroxide (NaOH)—sufficient to neutralize the generated HCl and maintain the alkaline environment required for oxidation.

Q: How do I efficiently remove the dimethyl sulfide (SMengcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

) byproduct to prevent stench and contamination? A: SMe has a low boiling point (37 °C). During the methanolysis of the RBCl intermediate to a boronic ester, SMe is displaced. It can be removed by applying a moderate vacuum. To manage the stench, exhaust your vacuum pump through a secondary trap containing commercial bleach (sodium hypochlorite), which instantly oxidizes the volatile SMe into odorless dimethyl sulfoxide (DMSO).

Q: Can I use BHCl2·SMe2 to selectively reduce an azide if my molecule also contains an alkene? A: Yes. BHCl2·SMe2 exhibits unique chemoselectivity. It will reduce organyl azides to secondary amines at room temperature to 60 °C without hydroborating the alkene (unless a Lewis acid is added). This is the exact opposite chemoselectivity of BH

·THF, allowing for orthogonal functional group manipulation[1].

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Do not proceed to the next step without confirming the validation checkpoint.

Protocol A: Synthesis & Purification of Boronic Esters via Methanolysis

Objective: Convert an alkene to a boronic ester (RB(OMe)

) while purging SMe and HCl.

• Reaction Setup: In a flame-dried, argon-purged flask, dissolve the alkene (10 mmol) in anhydrous CHngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  Cl (10 mL). Add BHCl2·SMe2 (10 mmol, 1.25 mL) via syringe.

• Catalysis: Cool the flask to 0 °C. Dropwise, add 1.0 M BCl

  in hexanes (10 mmol). Stir for 15 minutes at 0 °C, then warm to room temperature and stir for 2 hours[1].

• SYSTEM VALIDATION 1: Extract a 0.1 mL aliquot, dilute in dry CDCl

  , and acquire a B NMR spectrum. The characteristic doublet of BHCl2·SMe2 at +2.0 ppm must be completely replaced by a broad singlet at ~+60 to +65 ppm (indicating the RBCl intermediate). If the doublet persists, extend the reaction time.

• Methanolysis: Cool the validated mixture to 0 °C. Slowly add anhydrous methanol (30 mmol, 1.2 mL). Caution: Highly exothermic with vigorous evolution of HCl gas.

• Purification: Once gas evolution ceases, attach the flask to a rotary evaporator housed in a fume hood (ensure the pump exhaust is scrubbed). Remove the CH

  Cl , excess MeOH, dissolved HCl, and SMe under reduced pressure.

• Isolation: Distill the resulting crude boronic ester under high vacuum to achieve >98% purity.

Protocol B: Direct Oxidation to Alcohols

Objective: Convert the alkyldichloroborane intermediate directly to a primary/secondary alcohol.

• Preparation: Follow Steps 1-3 from Protocol A. Once the RBCl

  intermediate is validated via B NMR, cool the reaction mixture to 0 °C.

• Aggressive Neutralization: Slowly add 3.5 equivalents of 3M aqueous NaOH (35 mmol, ~11.6 mL). The first 2 equivalents neutralize the HCl generated from B–Cl hydrolysis; the remaining 1.5 equivalents establish the required alkaline environment[1].

• SYSTEM VALIDATION 2: Stop stirring and allow the layers to separate briefly. Touch a clean glass rod to the upper aqueous layer and spot it onto universal pH paper. The pH must be >10. If it is neutral or acidic, add more 3M NaOH until pH >10 is achieved.

• Oxidation: While maintaining the temperature at 0 °C, slowly add 30% aqueous H

  O (30 mmol, ~3.4 mL) dropwise. Caution: Exothermic. Once added, warm to room temperature and stir for 2 hours.

• Workup: Separate the organic layer. Extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO

  , and concentrate under reduced pressure.

• Purification: Purify the crude alcohol via standard silica gel flash chromatography.

References

1.[1] Salunkhe, M. M., Ramachandran, P. V., & Brown, H. C. (2002). Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. e-EROS Encyclopedia of Reagents for Organic Synthesis / Tetrahedron. ResearchGate. Available at: 2. Sigma-Aldrich. Dichloroborane methyl sulfide complex Product Page. Sigma-Aldrich. Available at:

Sources

• 1. researchgate.net [researchgate.net]

Technical Support Center: Managing the Exotherm of Dichloroborane Dimethyl Sulfide (BHCl2·SMe2) Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and researchers facing thermal management challenges when utilizing dichloroborane dimethyl sulfide (BHCl2·SMe2). While this reagent is exceptionally valuable for the chemoselective reduction of organyl azides to amines and the hydroboration of alkenes, its unique kinetic profile demands precise experimental design[1][2].

This guide abandons generic advice in favor of mechanistic causality. By understanding why BHCl2·SMe2 behaves the way it does, you can transform unpredictable exotherms into self-validating, highly controlled workflows.

Mechanistic Insight: The Causality of the Delayed Exotherm

The primary hazard associated with BHCl2·SMe2 is the phenomenon of the "delayed exotherm." The stable BHCl2·SMe2 complex does not react directly with substrates. Instead, the reaction relies on a dissociative mechanism where the dimethyl sulfide (SMe2) ligand must first detach from the boron center to generate the highly electrophilic, free BHCl2 intermediate[1].

This dissociation is highly endothermic (ΔH‡ ≈ 104 kJ/mol) and serves as the rate-determining step[1]. Once the free BHCl2 is generated, its subsequent electrophilic attack on an azide or alkene is nearly instantaneous and highly exothermic. If a researcher adds the substrate too rapidly at low temperatures (where SMe2 dissociation is suppressed), unreacted substrate accumulates in the flask. As the reaction mixture naturally warms, a sudden cascade of SMe2 dissociation occurs, triggering a massive, uncontrolled thermal spike and rapid gas evolution[1][2].

Fig 1. Causality of delayed exotherms driven by SMe2 dissociation kinetics.

Troubleshooting Guide & FAQs

Q1: Why did my azide reduction reaction suddenly spike in temperature and over-pressurize the flask? A1: This is a classic case of substrate accumulation. The reduction of azides with BHCl2·SMe2 is mildly exothermic and produces exactly one equivalent of nitrogen gas (N2) per azido group[2]. If you add the azide too rapidly at 0 °C, the rate-limiting SMe2 dissociation prevents immediate reaction. Upon warming to room temperature, the accumulated free BHCl2 reacts simultaneously with the pooled azide, causing a sudden thermal runaway and violent N2 evolution. Causality-Driven Solution: Always add the azide dropwise at room temperature over 35–40 minutes[2]. Use a gas bubbler to monitor N2 evolution; this acts as a self-validating system. If gas evolution matches your addition rate, substrate is not accumulating.

Q2: How do I control the exotherm during the hydroboration of hindered olefins? A2: BHCl2·SMe2 hydroborates representative olefins relatively slowly due to the strong SMe2 coordination[3]. Without intervention, the slow dissociation of SMe2 allows unreacted alkene to pool, risking a delayed exotherm. Causality-Driven Solution: Introduce a stoichiometric amount of a strong Lewis acid, such as boron trichloride (BCl3)[3]. BCl3 acts as a scavenger for the liberated SMe2, shifting the equilibrium to rapidly generate free BHCl2. This transforms a dangerously slow, unpredictable reaction into a fast, steady exotherm that can be easily managed in real-time with an ice bath.

Q3: What is the recommended quenching protocol to avoid thermal runaway during workup? A3: BHCl2·SMe2 is corrosive, highly moisture-sensitive, and reacts violently with water[3][4]. Quenching unreacted borane directly with aqueous solutions will cause an aggressive exotherm, rapid hydrogen gas evolution, and potential solvent boil-over. Causality-Driven Solution: Cool the reaction mixture to 0 °C. First, slowly add a less reactive proton source (like anhydrous methanol) dropwise to safely quench residual B-H bonds. Only after bubbling ceases should you introduce aqueous alkaline hydrogen peroxide (for hydroboration) or aqueous acid/base (for azide reduction).

Standard Operating Protocols

The following protocols are designed as self-validating systems. By monitoring specific physical outputs (gas evolution or internal temperature), you can continuously verify that the reaction is proceeding safely without substrate accumulation.

Protocol A: Chemoselective Reduction of Organyl Azides to Amines

Validating Metric: Real-time Nitrogen (N2) Gas Evolution

• Setup: Equip a multi-neck round-bottom flask with a magnetic stirrer, a reflux condenser, an addition funnel, and a gas bubbler connected to the exhaust. Purge the system thoroughly with argon.

• Reagent Preparation: Add BHCl2·SMe2 (1.2 to 1.5 equivalents relative to the azide) to anhydrous THF or CH2Cl2 in the flask. Maintain the flask at room temperature (20–25 °C).

• Controlled Substrate Dosing: Dissolve the organyl azide in the reaction solvent. Add this solution dropwise over a strict window of 35–40 minutes[2].

• Exotherm Management: Observe the gas bubbler. The rate of N2 evolution directly correlates with the reaction rate and heat generation. If gas evolution becomes too vigorous, pause the addition and apply a room-temperature water bath to act as a heat sink. Do not cool to 0 °C, as this will stall the reaction and cause accumulation.

• Completion: Once addition is complete, the reaction should be approximately 75% finished, as indicated by the volume of nitrogen evolved[2]. Reflux the mixture for 1 hour to drive the reaction to full conversion.

• Safe Quench: Cool to 0 °C. Carefully add methanol dropwise to quench residual borane, followed by aqueous NaOH to liberate the free amine.

Protocol B: Hydroboration of Alkenes

Validating Metric: Internal Temperature Stability

• Setup: Use a dry, argon-flushed flask equipped with an internal thermocouple and an addition funnel.

• Reagent Mixture: Dissolve the alkene in anhydrous CH2Cl2 and cool the flask to 0 °C using an ice bath.

• Borane Addition: Add BHCl2·SMe2 dropwise. If using BCl3 to accelerate the reaction, add the BCl3 solution slowly via a syringe[3].

• Temperature Control: Monitor the internal thermocouple. Maintain the internal temperature below 10 °C during addition. The exotherm will be immediate if BCl3 is used, allowing for real-time thermal management via the ice bath. If the temperature drops and stays at 0 °C despite addition, pause dosing—substrate is accumulating.

• Oxidation: To convert the resulting alkylborane to an alcohol, cool to 0 °C, quench slowly with methanol, then carefully add 3 M NaOH followed by the dropwise addition of 30% H2O2.

Fig 2. Mechanistic workflow for managing the exotherm during BHCl2·SMe2 reactions.

Quantitative Data Summary

To aid in experimental planning, the following table summarizes the critical thermodynamic and kinetic parameters governing the exotherm of BHCl2·SMe2 reactions.

Parameter	Azide Reduction	Alkene Hydroboration
Rate-Determining Step	SMe2 Dissociation	SMe2 Dissociation[1]
Enthalpy of Activation (ΔH‡)	N/A	104 ± 5 kJ/mol[1]
Entropy of Activation (ΔS‡)	N/A	43 ± 16 J/K·mol[1]
Gas Evolution Hazard	1 eq. N2 per azide[2]	None
Recommended Addition Time	35-40 minutes[2]	30-60 minutes
Quenching Hazard	Violent reaction with H2O[3][4]	Violent reaction with H2O[3][4]

References

• Source: researchgate.
• Title: Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines.
• Source: researchgate.
• Title: Buy Dichloroborane methyl sulfide complex Industrial Grade from Kindchem Co.

Sources

• 1. researchgate.net [researchgate.net]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]

Quenching procedures for dichloroborane dimethyl sulfide reactions

Welcome to the Technical Support & Troubleshooting Center for Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) workflows.

As a highly reactive, chemoselective reducing and hydroborating agent, BHCl₂·SMe₂ is invaluable for converting organyl azides to amines [1] and functionalizing alkenes. However, its quenching process is notoriously hazardous. The reagent reacts violently with protic solvents, evolving flammable hydrogen gas (H₂), corrosive hydrochloric acid (HCl), and toxic, foul-smelling dimethyl sulfide (DMS) gas [2].

This guide is engineered to provide researchers with field-proven, self-validating protocols to safely neutralize this reagent and maximize product recovery.

Visual Workflow: BHCl₂·SMe₂ Quenching Pipeline

Workflow for the safe quenching and workup of BHCl₂·SMe₂ reactions.

Core Methodology: Step-by-Step Quenching Protocol

This protocol is designed as a self-validating system: each step produces a measurable physical change (temperature, gas evolution, pH) that confirms the success of the underlying chemical mechanism before proceeding.

Step 1: Thermal Arrest & Scrubber Setup

• Action: Cool the reaction flask to 0 °C using an ice-water bath. Connect the reaction vent line to a secondary scrubber flask containing undiluted household bleach (sodium hypochlorite, NaOCl).

• Causality: Hydrolysis of B-H and B-Cl bonds is violently exothermic. The ice bath suppresses the kinetic rate of hydrolysis. The bleach scrubber is mandatory to trap volatile DMS gas and oxidize it into odorless, water-soluble dimethyl sulfoxide (DMSO) [2].

Step 2: Primary Quench (Methanol Addition)

• Action: Slowly add anhydrous methanol (MeOH) dropwise via an addition funnel.

• Causality: Methanol's steric bulk and lower nucleophilicity compared to water result in a slower, more manageable kinetic profile for solvolyzing the active B-H bonds.

• Validation: Monitor the bubbler. The cessation of H₂ gas bubbling upon further addition of MeOH confirms the complete consumption of active hydrides.

Step 3: Secondary Quench (Water Addition)

• Action: Once H₂ evolution ceases, add deionized water dropwise to hydrolyze the remaining B-Cl bonds.

• Causality: Water converts the chloroborane intermediates into water-soluble boric acid (B(OH)₃) and hydrochloric acid (HCl).

Step 4: pH Adjustment & Free-Basing (For Amine Synthesis)

• Action: Add 2M aqueous NaOH dropwise until the aqueous layer reaches pH > 10.

• Causality: The HCl generated in Step 3 protonates the newly formed amine products, trapping them in the aqueous layer as ammonium chloride salts. NaOH neutralizes the acid, driving the equilibrium to the lipophilic free-base amine [1].

• Validation: A pH strip reading of >10 guarantees the amine is fully deprotonated and ready for organic extraction.

Troubleshooting & FAQs

Q: Why is there a severe, garlic-like stench in the lab during the workup? A: You are smelling Dimethyl Sulfide (DMS). BHCl₂·SMe₂ releases DMS upon dissociation and quenching. If you smell it, your ventilation or trapping system has failed. Fix: Immediately ensure your reaction is vented through a bleach (NaOCl) scrubber. Bleach rapidly oxidizes DMS to DMSO, eliminating the odor and toxicity [2]. Never vent a DMS quench directly into the fume hood exhaust without scrubbing.

Q: The reaction bubbled violently and overflowed when I added water. How do I prevent this? A: You bypassed the kinetic control step. BHCl₂ reacts instantaneously with water to release hydrogen gas and HCl. Fix: Always perform a primary quench with methanol at 0 °C. Methanol reacts slower than water, providing a controlled release of H₂. Only add water after the methanol-induced bubbling has completely stopped.

Q: I successfully reduced an azide to an amine, but my organic extraction yielded zero product. Where is it? A: Your product is trapped in the aqueous waste. The hydrolysis of BHCl₂ generates stoichiometric amounts of hydrochloric acid (HCl). This acid immediately protonates your amine product, making it highly water-soluble. Fix: You must basify the aqueous layer to pH > 10 using NaOH before performing your ethyl acetate or dichloromethane extraction [1].

Q: I have a stubborn, milky emulsion during phase separation. How can I break it? A: Boron salts (like boric acid and its polymeric derivatives) frequently precipitate at the aqueous-organic interface, stabilizing emulsions. Fix: Filter the entire biphasic mixture through a tightly packed pad of Celite to remove the insoluble boron salts. Alternatively, adding saturated brine (NaCl) to the aqueous layer increases its ionic strength, forcing the organic compounds out of the emulsion.

Data Presentation: Quenching Reagent Profiles

The following table summarizes the quantitative and qualitative impacts of various reagents used during the BHCl₂·SMe₂ workup phase.

Quenching Reagent	Primary Function	Exothermicity	Byproducts Generated
Methanol (MeOH)	Controlled solvolysis of B-H bonds	Moderate	B(OMe)₃, H₂ (gas), HCl
Water (H₂O)	Complete hydrolysis of B-Cl bonds	High	B(OH)₃, H₂ (gas), HCl
Aqueous NaOH	Neutralization of HCl, free-basing amines	Low	NaCl, NaB(OH)₄
Bleach (NaOCl)	Scrubber oxidant for DMS gas (External)	Exothermic (in trap)	DMSO, NaCl

References

• Salunkhe, M. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(49), 10059-10064. URL:[Link]

• Urben, P. G. (Ed.). (2006). Bretherick's Handbook of Reactive Chemical Hazards (7th ed.). Elsevier. (Covers the reactivity of dichloroborane and dimethyl sulfide with water and oxidants). URL:[Link]

Technical Support Center: Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) Reactivity & Solvent Optimization

Executive Summary

Welcome to the Application Support Center. This guide is designed for discovery chemists, process scientists, and drug development professionals utilizing dichloroborane dimethyl sulfide (BHCl₂·SMe₂) in complex synthetic workflows. While BHCl₂·SMe₂ is an exceptionally powerful and chemoselective reagent, its reactivity is profoundly dictated by solvent coordination, ligand exchange kinetics, and the rate of dimethyl sulfide (SMe₂) dissociation. This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to optimize your reaction conditions.

Section 1: Troubleshooting FAQs

Q1: My hydroboration of 1-octene with BHCl₂·SMe₂ is completely stalled in THF. Why does this happen, and how do I fix it? A1: The hydroboration mechanism of BHCl₂·SMe₂ relies on the initial, rate-determining dissociation of the SMe₂ ligand to generate the active, free BHCl₂ species[1]. Coordinating solvents like tetrahydrofuran (THF) or diethyl ether aggressively compete for the empty p-orbital on the boron atom. When THF displaces SMe₂, it forms a highly stable BHCl₂·THF complex. This complex acts as a thermodynamic dead-end, raising the activation energy required for the alkene to coordinate with the boron center[2]. Solution: Switch to a non-coordinating solvent such as dichloromethane (DCM) or pentane. In DCM, the reaction exhibits simple second-order kinetics, and BHCl₂·SMe₂ has been shown to be 20 times more reactive than its brominated counterpart (HBBr₂·SMe₂) for the hydroboration of 1-octene[3].

Q2: I need to reduce an aliphatic azide to an amine, but my substrate contains a terminal olefin. Which reagent and solvent system should I use? A2: Use BHCl₂·SMe₂ in DCM. Standard borane complexes (like BH₃·THF or BH₃·SMe₂) preferentially hydroborate olefins over reducing azides[4]. However, BHCl₂·SMe₂ exhibits inverted chemoselectivity. The highly electrophilic nature of the dichloroborane center heavily favors interaction with the nucleophilic nitrogen of the azide over the pi-electrons of the alkene. It is an exceptionally efficient reagent for the chemoselective reduction of organyl azides in the presence of esters, halides, nitriles, and olefins[4]. The use of DCM ensures that the reagent remains active without being sequestered by the solvent.

Q3: Even in DCM, my hydroboration of a sterically hindered alkene with BHCl₂·SMe₂ is sluggish. How can I accelerate it without heating? A3: The dissociation of SMe₂ from the boron center is a reversible equilibrium. To drive the reaction forward, you must remove the free SMe₂ from the catalytic cycle[5]. Solution: Add a stoichiometric or catalytic amount of a stronger Lewis acid, such as boron trichloride (BCl₃), to the reaction mixture. BCl₃ acts as an irreversible SMe₂ scavenger, forming the highly stable BCl₃·SMe₂ adduct. This shifts the equilibrium entirely toward the active free BHCl₂ species, enabling rapid hydroboration even at low temperatures[5].

Section 2: Quantitative Data Summaries

Table 1: Solvent Impact on BHCl₂·SMe₂ Reactivity

Solvent	Dielectric Constant (ε)	Coordination Ability	SMe₂ Dissociation	Hydroboration Status
Dichloromethane (DCM)	8.93	Non-coordinating	Favorable	Rapid / Optimal
Pentane	1.84	Non-coordinating	Favorable	Rapid / Optimal
Tetrahydrofuran (THF)	7.58	Strongly coordinating	Inhibited (forms BHCl₂·THF)	Stalled / Dead-end
Diethyl Ether (Et₂O)	4.30	Moderately coordinating	Inhibited	Sluggish

Table 2: Reagent Chemoselectivity Matrix (Azide vs. Alkene)

Reagent	Primary Target	Secondary Target	Chemoselectivity Profile
BHCl₂·SMe₂	Azide Reduction	Alkene Hydroboration	Excellent: Reduces azides without touching olefins[4].
BH₃·THF	Alkene Hydroboration	Azide Reduction	Poor: Preferentially hydroborates olefins[4].
BH₃·SMe₂	Alkene Hydroboration	Azide Reduction	Poor: Preferentially hydroborates olefins[4].

Section 3: Mechanistic & Workflow Visualizations

Mechanistic pathway of BHCl2·SMe2 dissociation and solvent-induced inhibition.

Decision tree for optimizing BHCl2·SMe2 reactivity and solvent selection.

Section 4: Standard Operating Protocols (SOPs)

Protocol A: Chemoselective Reduction of Organyl Azides in the Presence of Olefins

This protocol leverages the unique chemoselectivity of BHCl₂·SMe₂ to reduce azides without hydroborating sensitive double bonds.

• Preparation: Flame-dry a two-neck round-bottom flask under a continuous flow of argon. Add the azide/olefin substrate dissolved in anhydrous DCM.

  • Self-Validation Checkpoint: Ensure solvent moisture is <50 ppm via Karl Fischer titration, as BHCl₂·SMe₂ reacts violently with water[4].

• Reagent Addition: Cool the reaction vessel to 0 °C using an ice bath. Dropwise add 1.1 equivalents of BHCl₂·SMe₂ (1.0 M solution in DCM).

  • Self-Validation Checkpoint: Observe the reaction mixture. The absence of immediate, violent gas evolution confirms no protic impurities (like water or alcohols) are present.

• Reaction Monitoring: Allow the mixture to warm to room temperature and stir.

  • Self-Validation Checkpoint: Monitor via ¹¹B NMR (disappearance of the BHCl₂·SMe₂ peak at ~ +2.0 ppm) or TLC. The reduction of the azide will evolve N₂ gas; monitor bubbler activity as a physical proxy for reaction progress.

• Quenching & Workup: Cool the flask back to 0 °C and carefully quench by the dropwise addition of methanol, followed by 1M NaOH.

  • Self-Validation Checkpoint: The cessation of bubbling indicates complete quenching of the residual borane. Extract the aqueous layer with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude amine.

Protocol B: Lewis Acid-Accelerated Hydroboration of Alkenes

This protocol is designed for sluggish hydroborations where SMe₂ dissociation is the rate-limiting step.

• Preparation: In an argon-purged, flame-dried flask, dissolve the alkene in anhydrous DCM or pentane.

  • Self-Validation Checkpoint: Verify that no THF or ether is present in the substrate (e.g., from previous extraction steps), as trace coordinating solvents will poison the reaction[2].

• Reagent Addition: Add 1.0 equivalent of BHCl₂·SMe₂ at 0 °C.

  • Self-Validation Checkpoint: Take a baseline ¹¹B NMR aliquot; it should show a single peak corresponding to the coordinated borane complex.

• Catalyst Addition: Slowly add 0.1 to 1.0 equivalents of BCl₃ (1.0 M in hexane).

  • Self-Validation Checkpoint: The addition of BCl₃ acts as an SMe₂ scavenger, forcing the equilibrium toward free BHCl₂[5]. A noticeable increase in the reaction rate (via heat generation or rapid substrate consumption on TLC) should be observed.

• Oxidative Workup: Once hydroboration is complete (verified by the disappearance of the alkene via GC/MS), carefully add 3M NaOH, followed by the dropwise addition of 30% H₂O₂ at 0 °C.

  • Self-Validation Checkpoint: A controlled exothermic reaction confirms the successful oxidation of the intermediate alkylborane to the corresponding alcohol.

References

• Salunkhe, A. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. ResearchGate. 4

• Mzinyati, A., Grimmer, C. D., Jaganyi, D., & Xaba, N. (2007). Kinetics and mechanism of hydroboration reactions of HBBr2·SMe2 and HBCl2·SMe2 – Application of 11B NMR spectroscopy. Academia.edu. 1

• Racherla, U., & Brown, H. C. (1986). Revision of the regioselectivity of the hydroboration of alkenes with dihaloborane-dimethyl sulfide complexes. ResearchGate. 6

• Merl, E. W. (2015). Synthesis and Reactions of Heterosubstituted N-Heterocyclic Carbene-Boranes. University of Pittsburgh. 7

Sources

• 1. academia.edu [academia.edu]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. d-scholarship.pitt.edu [d-scholarship.pitt.edu]

Technical Support Center: Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂)

Welcome to the Technical Support Center for handling, stabilizing, and troubleshooting Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂). Designed for researchers and drug development professionals, this guide synthesizes field-proven protocols with the underlying mechanistic principles of borane chemistry to ensure experimental reproducibility and safety.

Mechanistic Grounding: The Causality of Instability

Dichloroborane dimethyl sulfide is a highly specialized, corrosive, and moisture-sensitive reagent primarily used for the chemoselective reduction of organyl azides and targeted hydroboration[1]. Its instability in ambient conditions is driven by two primary mechanisms:

• Violent Hydrolysis: The electron-deficient boron center is highly susceptible to nucleophilic attack by water. Exposure to ambient moisture causes rapid, violent hydrolysis, cleaving the complex to form boric acid derivatives, hydrogen gas, and releasing free dimethyl sulfide (DMS), which is responsible for the characteristic stench[1].

• Dynamic Redistribution: BHCl₂·SMe₂ is synthesized via the redistribution of borane-dimethyl sulfide (BMS) and BCl₃·SMe₂[2]. Because this is an equilibrium process, improper thermal or atmospheric storage can cause the complex to disproportionate back into its constituent boranes, degrading the reagent's specific molar titer.

Caption: Redistribution equilibrium pathway for BHCl₂·SMe₂ synthesis.

Standardized Storage & Stabilization Protocols

To prevent disproportionation and hydrolysis, the reagent must be maintained within a self-validating, strictly anhydrous system.

Protocol A: Long-Term Storage Methodology

• Inspection: Upon receipt, immediately inspect the septum and bottle seal for any signs of bulging (indicating hydrogen gas evolution from moisture ingress).

• Atmospheric Transfer: Transfer the sealed bottle into a glovebox purged with high-purity Argon or Nitrogen.

• Thermal Regulation: While the reagent is theoretically stable indefinitely at 25°C under strict nitrogen[1], commercial solutions are best stabilized at 2–8°C to suppress the kinetics of redistribution and minimize the vapor pressure of DMS.

• Secondary Containment: Store the primary vessel inside a secondary desiccated container to provide a fail-safe against glovebox humidity spikes.

Caption: Workflow for the safe handling and stabilization of BHCl₂·SMe₂.

Protocol B: Titer Validation via Hydrolysis (Self-Validation)

Before utilizing older stock solutions, validate the active molarity:

• Preparation: Assemble a gas buret connected to a dry ice-acetone cold trap (to capture evolved volatile sulfides).

• Purging: Flush the entire analytical system with high-purity argon for 15 minutes.

• Sampling: Using an oven-dried, argon-purged Hamilton syringe, withdraw exactly 1.0 mL of the BHCl₂·SMe₂ solution.

• Hydrolysis: Inject the aliquot slowly into a sealed reaction flask containing a 1:1 mixture of glycerol and water at 25°C[1].

• Measurement: Record the volume of hydrogen gas evolved. (Note: 1 mole of active BHCl₂ yields 1 mole of H₂ upon hydrolysis).

• Calculation: Calculate the exact molarity based on standard temperature and pressure (STP) conversions.

Quantitative Data & Reactivity Profiles

Understanding the physical parameters and chemoselectivity of BHCl₂·SMe₂ is critical for experimental design.

Table 1: Physical Parameters & Storage Specifications

Parameter	Specification
Density (d₄²⁰)	1.255 g/cm³[2]
¹¹B NMR Shift (CCl₄)	δ 2.0 ppm or 2.2 ppm (d, J_B–H = 157.42 Hz)[2]
Ideal Storage Temp	2–8°C (Stable indefinitely at 25°C under N₂)[1]
Atmosphere	Nitrogen or Argon (Strictly Anhydrous)[1]

Table 2: Chemoselectivity Profile (BHCl₂·SMe₂)

Functional Group	Reactivity with BHCl₂·SMe₂	Experimental Outcome
Organyl Azides	Highly Reactive	Rapidly reduced to primary amines[3]
Terminal Olefins	Sluggish / Unreactive	Requires Lewis acid additive for hydroboration[2]
Esters / Nitriles	Stable	Unaffected during azide reduction[1]
Nitro Groups	Stable	Unaffected during azide reduction[1]

Troubleshooting Guide & FAQs

Q: Why is my BHCl₂·SMe₂ failing to hydroborate my terminal olefin? A: Unlike its brominated counterpart (BHBr₂·SMe₂), BHCl₂·SMe₂ forms a highly stable coordinate covalent bond with dimethyl sulfide. This strong association prevents the necessary dissociation required to free the borane for alkene coordination. To accelerate the reaction, you must add a strong Lewis acid (such as Boron Trichloride, BCl₃). The Lewis acid acts as a sulfide scavenger, effectively breaking the complex and driving rapid hydroboration[2].

Q: How can I selectively reduce an azide without touching an adjacent ester or alkene? A: BHCl₂·SMe₂ is uniquely suited for this exact transformation. Because it is a poor hydroborating agent on its own, it will rapidly and chemoselectively reduce primary, secondary, tertiary, and benzylic azides to their corresponding amines while leaving double bonds, esters, nitriles, and nitro groups completely intact[1],[3].

Q: My solution has developed a severe stench and turned cloudy. What happened? A: The reagent is exceptionally moisture-sensitive. Cloudiness indicates that violent hydrolysis has occurred[1], forming insoluble boric acid derivatives and polymers. The severe stench is the premature release of free dimethyl sulfide (DMS)[2]. The titer of this solution is compromised; it must be safely quenched (using a fume hood and proper oxidation protocols for sulfur compounds) and disposed of.

Q: Can I use standard glassware for reactions involving BHCl₂·SMe₂? A: Yes, but it must be rigorously dried. All glassware must be oven-dried at >120°C for at least 4 hours, assembled hot, and cooled under a continuous stream of dry argon or nitrogen. Even trace adsorbed moisture on the glass surface will degrade the reagent.

References

• Title: Selective reductions.
• Source: researchgate.
• Title: Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]

Troubleshooting low regioselectivity in dichloroborane reactions

Technical Support Center: Troubleshooting Low Regioselectivity in Dichloroborane ( ) Reactions

Welcome to the Technical Support Center. In this guide, we address one of the most persistent challenges in organoboron synthesis: maintaining high regioselectivity when using dichloroborane (

). While is theoretically superior to for anti-Markovnikov additions due to its enhanced Lewis acidity, practical execution often falls short due to reagent redistribution and substrate-specific electronic overrides.

This guide provides researchers and drug development professionals with field-proven diagnostic workflows, mechanistic causality, and self-validating protocols to optimize

hydroborations.

Part 1: Diagnostic Workflow

Diagnostic workflow for troubleshooting low regioselectivity in dichloroborane hydroborations.

Part 2: Core Troubleshooting Guide (FAQs)

Q1: Why am I seeing a mixture of Markovnikov and anti-Markovnikov products when using

? Causality & Explanation: Dichloroborane reagents generally exhibit high regioselectivity, favoring the placement of the boron atom on the less sterically hindered carbon[1]. However, the two electron-withdrawing chlorine atoms make the boron center exceptionally Lewis acidic. If your substrate contains strongly electron-withdrawing groups (e.g., fluoroolefins) or conjugated systems (e.g., styrene), the electronic demands of the transition state can override steric factors. For instance, hydroboration of 1,1,2-perfluoroalkyl(aryl)ethylenes with yields tertiary alcohols exclusively—a rare complete reversal of typical regioselectivity driven by inductive effects[2]. Solution: If the issue is electronic bias, may be the wrong reagent. Switch to a sterically bulkier borane like 9-BBN or disiamylborane, which amplify steric differences and force anti-Markovnikov addition regardless of electronics[3].

Q2: My NMR shows a mixture of mono-, di-, and trialkylboranes instead of the clean alkyldichloroborane. What happened? Causality & Explanation: This is the classic symptom of

redistribution. Unsolvated or weakly solvated dichloroborane is thermodynamically unstable and rapidly disproportionates via the Schlenk equilibrium: . Because borane ( ) is less regioselective and has three reactive B-H bonds, it causes multiple hydroborations, leading to di- and trialkylboranes and ruining your regioselectivity[4]. Solution: If your complexing agent (like or ) dissociates too readily, redistribution outpaces the hydroboration. You must either use a stronger coordinating ligand (like dioxane) or generate the in situ in the presence of the alkene[4].

Q3: How does the "in situ" silane method prevent redistribution? Causality & Explanation: By mixing the alkene and a silane (such as trialkylsilane) first, and then adding

dropwise, you prevent the accumulation of unsolvated [4]. The is generated kinetically and is immediately trapped by the abundant alkene before it has time to redistribute into and . This self-validating system ensures that only the highly selective monomer reacts with your substrate[4].

Part 3: Quantitative Data Presentation

The following table summarizes the regioselectivity of various borane reagents across different substrates, highlighting the dual steric and electronic nature of

.

Substrate	Borane Reagent	Regioselectivity (Anti-Markovnikov : Markovnikov)	Primary Mechanistic Driver
1-Hexene		94 : 6	Steric approach control[1]
1-Hexene		>99 : 1	Enhanced Lewis acidity & sterics[1]
Styrene		81 : 19	Competing benzylic stabilization[5]
Styrene	9-BBN	>99 : 1	Extreme steric bulk[6]
1,1,2-Perfluoroalkyl ethylene		0 : 100 (Exclusive 3° alcohol)	Inductive electronic override[2]

Part 4: Experimental Protocol

Highly Regioselective Hydroboration via In Situ Generation of

Objective: Synthesize an alkyldichloroborane with >99% regioselectivity by kinetically suppressing redistribution[4].

Materials:

• Alkene substrate (10.0 mmol, 1.0 eq)

• Triethylsilane (

  ) (10.0 mmol, 1.0 eq)

• Boron trichloride (

  ) (1.0 M in hexanes, 10.0 mL, 1.0 eq)

• Anhydrous pentane or hexanes (15 mL)

Step-by-Step Methodology:

• System Preparation: Flame-dry a Schlenk flask under an argon atmosphere to ensure strictly anhydrous conditions. Moisture will immediately quench

  and .

• Initial Mixing: Add the alkene (10.0 mmol) and

  (10.0 mmol) to 15 mL of anhydrous pentane in the Schlenk flask. Causality: Premixing the alkene and silane ensures that as soon as is generated, it is immediately consumed by the alkene.

• Thermal Control: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add the

  solution (10.0 mL) dropwise over 30 minutes. Causality: Slow addition keeps the local concentration of generated extremely low, forcing the hydroboration pathway and starving the Schlenk redistribution pathway.

• Reaction Propagation: Allow the mixture to stir at -78 °C for 1 hour, then gradually warm to room temperature over an additional 2 hours.

• Self-Validation (Analytical Check): Monitor the reaction via ¹¹B NMR. The disappearance of the

  peak (~47 ppm) and the appearance of a clean singlet for the alkyldichloroborane (~62 ppm) validates that redistribution to (which would appear as a quartet at ~-14 ppm) has been successfully suppressed.

• Isolation: Remove the pentane and the byproduct chlorotriethylsilane (

  ) under reduced pressure (high vacuum) to isolate the pure alkyldichloroborane for downstream oxidation or cross-coupling.

References

• An Exceptional Hydroboration of Substituted Fluoroolefins Providing Tertiary Alcohols. Ramachandran, P. V., & Jennings, M. P. Organic Letters (2001). Available at:[Link]

• Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone. eScholarship, University of California. Available at:[Link]

• Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry. Chemistry Steps. Available at: [Link]

• Hydroboration Oxidation of Alkenes. Master Organic Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. escholarship.org [escholarship.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]

Preventing disproportionation of dichloroborane dimethyl sulfide

Technical Support Center: Preventing Disproportionation of Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals regarding the stability of haloborane reagents. Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) is an exceptionally powerful reagent, prized for its >99% regioselectivity in hydroboration and its mild, chemoselective reduction of organyl azides to amines[1]. However, its utility is often compromised by its thermodynamic tendency to undergo ligand redistribution—a process known as disproportionation.

This guide is designed to provide you with a deep mechanistic understanding of this degradation pathway and field-proven, self-validating protocols to stabilize your reagents.

Mechanistic Overview: The Causality of Disproportionation

To prevent reagent degradation, we must first understand the causality behind it. In the liquid phase, the coordination between the Lewis acidic boron atom and the Lewis basic dimethyl sulfide (SMe₂) ligand is dynamic.

When thermal energy or trace moisture causes the transient dissociation of the SMe₂ ligand, it generates a highly electrophilic, uncoordinated BHCl₂ monomer. These electron-deficient monomers rapidly form bridged transition states with neighboring borane species, facilitating the exchange of hydride and chloride ligands.

The primary disproportionation equilibrium is: 2 BHCl₂·SMe₂ ⇌ BH₂Cl·SMe₂ + BCl₃·SMe₂

Prolonged disproportionation can further yield borane dimethyl sulfide (BH₃·SMe₂)[2]. Because BH₂Cl and BH₃ are less sterically hindered than BHCl₂, they react significantly faster with substrates, effectively overriding the high regioselectivity that BHCl₂ was chosen for in the first place.

Fig 1: Mechanism of BHCl₂·SMe₂ disproportionation and BCl₃·SMe₂ stabilization.

Troubleshooting & FAQs

Q1: Why is my BHCl₂·SMe₂ losing its regioselectivity during the hydroboration of terminal alkenes? A1: Pure BHCl₂·SMe₂ hydroborates terminal alkenes with nearly perfect (>99%) anti-Markovnikov regioselectivity. If your reagent has disproportionated, your solution now contains BH₂Cl·SMe₂ and BH₃·SMe₂. Because BH₃·SMe₂ is significantly less sterically encumbered, it reacts with alkenes at a much faster kinetic rate than BHCl₂·SMe₂, but with lower regioselectivity (~94% primary alcohol yield)[3]. The loss of selectivity is a direct kinetic consequence of these highly reactive contaminants outcompeting your target reagent.

Q2: How do I properly store the reagent to prevent degradation? A2: BHCl₂·SMe₂ must be stored under a strict inert atmosphere (Argon or Nitrogen) at 2–8 °C. Trace moisture acts as a potent catalyst for SMe₂ dissociation and subsequent hydrolysis, which violently releases HCl and H₂ gases, accelerating the degradation loop[4].

Q3: Can I recover or re-stabilize a partially disproportionated batch? A3: Yes. The most effective, field-proven strategy is to introduce a calculated 1–5% molar excess of boron trichloride (BCl₃) or BCl₃·SMe₂ to the solution. According to Le Chatelier’s principle, introducing this excess common ion drives the redistribution equilibrium heavily to the left, consuming the undesired BH₂Cl·SMe₂ and reforming the target BHCl₂·SMe₂[2].

Quantitative Impact of Disproportionation

To illustrate the critical need for stabilization, the following table summarizes the impact of disproportionation on the hydroboration of 1-hexene (followed by standard alkaline hydrogen peroxide oxidation).

Reagent Composition	Primary Alcohol (%)	Secondary Alcohol (%)	Relative Reaction Rate
Pure BHCl₂·SMe₂ (Stabilized)	> 99.0%	< 1.0%	Moderate
Disproportionated Mixture	94.0 - 96.0%	4.0 - 6.0%	Fast (Driven by BH₃/BH₂Cl)
BH₃·SMe₂ (Reference)	94.0%	6.0%	Very Fast

Experimental Protocol: Preparation & Self-Validation of Stabilized BHCl₂·SMe₂

To ensure absolute scientific integrity, do not blindly trust aging commercial batches. Use the following self-validating methodology to prepare or re-stabilize BHCl₂·SMe₂ via the redistribution of BH₃·SMe₂ and BCl₃·SMe₂.

Step 1: Inert Equipment Preparation

• Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar.

• Purge the flask with high-purity Argon for 15 minutes. Maintain a positive Argon pressure throughout the procedure.

Step 2: Stoichiometric Redistribution with Excess Stabilizer

• Inject 10.0 mmol of BH₃·SMe₂ (1.0 M in dichloromethane) into the flask via a gas-tight syringe.

• Cool the flask to 0 °C using an ice bath.

• Slowly add 21.0 mmol of BCl₃·SMe₂ (1.0 M in dichloromethane) dropwise. Note the causality of the ratio: The theoretical stoichiometry requires exactly 20.0 mmol of BCl₃·SMe₂ to react with 10.0 mmol of BH₃·SMe₂ (yielding 30.0 mmol of BHCl₂·SMe₂). The extra 1.0 mmol (5% excess) acts as the thermodynamic stabilizer to suppress disproportionation[2].

Step 3: Equilibration

• Remove the ice bath and allow the mixture to stir at 25 °C for 2 hours. The ligand exchange requires this thermal input to reach thermodynamic equilibrium.

Step 4: Self-Validation via ¹¹B NMR

• Transfer a 0.5 mL aliquot to an NMR tube under Argon.

• Acquire a ¹¹B NMR spectrum (using BF₃·OEt₂ as an external reference at 0 ppm).

• Validation Check: Pure BHCl₂·SMe₂ will present as a distinct doublet at δ 2.2 ppm (

  = 157 Hz)[5].

  • Troubleshooting: If you observe a triplet (indicating BH₂Cl) or a quartet (indicating BH₃), the redistribution is incomplete or moisture has compromised the system. Add an additional 1% molar excess of BCl₃·SMe₂ and stir for another hour.

References

• Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Source: Defense Technical Information Center (DTIC) URL:[Link]

• Borane dimethylsulfide. Source: Wikipedia URL:[Link]

• Hydroboration with Haloborane/Trialkylsilane Mixtures. Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Dichloroborane-Dimethyl Sulfide (e-EROS Encyclopedia of Reagents for Organic Synthesis). Source: Researcher.life / John Wiley & Sons URL:[Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. discovery.researcher.life [discovery.researcher.life]

Reference Data & Comparative Studies

Chemoselectivity in Boron-Mediated Reductions: Dichloroborane Dimethyl Sulfide vs. Borane-THF

In complex active pharmaceutical ingredient (API) synthesis, late-stage reductions demand absolute chemoselectivity. Boron-based reducing agents are foundational to organic synthesis, but the ubiquitous Borane-Tetrahydrofuran (BH₃·THF) often lacks the precision required when multiple reducible functional groups are present. By modifying the steric and electronic environment of the boron center—specifically through halogenation and ligand substitution—reagents like Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) offer orthogonal reactivity profiles[1].

This guide provides an objective, data-driven comparison of BHCl₂·SMe₂ and BH₃·THF, focusing on their mechanistic differences, functional group tolerance, and practical laboratory applications for drug development professionals.

Mechanistic Causality: The Role of Ligands and Electronegativity

To understand why these two boron reagents behave differently, we must examine the causality behind their transition states and coordination chemistry[2].

Borane-THF (BH₃·THF): The Unrestricted Electrophile

BH₃·THF is a highly reactive, electrophilic reducing agent. The THF ligand is relatively labile, allowing rapid dissociation to form the active, unhindered BH₃ species[2]. This makes it an exceptionally fast reagent for the reduction of electron-rich functional groups. For example, it reduces carboxylic acids extraordinarily fast via the intermediate formation of a triacyloxyborane[3], and it readily hydroborates alkenes and alkynes via a concerted, four-center transition state[4].

Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂): The Tethered Lewis Acid

Substituting two hydrides with electronegative chlorine atoms significantly increases the inherent Lewis acidity of the boron center. However, this increased acidity is counterbalanced by the strong coordinating ability of the dimethyl sulfide (SMe₂) ligand[4].

• Suppressed Hydroboration : For BHCl₂·SMe₂ to act as a hydroborating agent, the tightly bound SMe₂ ligand must first dissociate[4]. Kinetic studies demonstrate that this dissociation is highly unfavorable at room temperature without a strong Lewis acid scavenger (like BCl₃)[4]. Consequently, BHCl₂·SMe₂ is a poor hydroborating agent, leaving olefins intact[5].

• Hyper-Selective Azide Reduction : Instead of hydroboration, BHCl₂·SMe₂ excels at reducing organyl azides to primary amines[5]. The highly Lewis acidic boron selectively coordinates to the nucleophilic nitrogen of the azide. This is followed by rapid hydride transfer and the thermodynamically driven extrusion of nitrogen gas (N₂), a process that bypasses the need for SMe₂ dissociation[5][6].

Performance Comparison: Functional Group Tolerance

The table below summarizes the quantitative and qualitative performance of both reagents across a standard panel of functional groups at 0 °C to room temperature[1][2][5].

Functional Group	BHCl₂·SMe₂ Performance	BH₃·THF Performance
Organyl Azides	Rapidly reduced to amines (Excellent Yields)	Reduced to amines
Alkenes (Olefins)	Inert (Recovered quantitatively)	Rapidly hydroborated
Carboxylic Acids	Inert	Rapidly reduced to alcohols
Esters	Inert	Slowly reduced
Nitriles	Inert	Reduced to amines
Nitro Groups	Inert	Inert
Halogens (Cl, Br)	Inert	Inert

Data synthesized from standardized reduction screens by Salunkhe and Brown[1][5].

Visualizing Orthogonal Reactivity

The following diagram illustrates the divergent pathways when a bifunctional molecule (containing both an azide and an alkene) is subjected to these two reagents. By judiciously choosing the reagent, a chemist can selectively reduce the azide or hydroborate the alkene[1].

Divergent reactivity of BHCl₂·SMe₂ and BH₃·THF on a bifunctional azide-alkene substrate.

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies include self-validating observational checkpoints (e.g., gas evolution) that confirm the reaction is proceeding via the intended mechanistic pathway.

Protocol 1: Chemoselective Reduction of an Azide using BHCl₂·SMe₂

Objective: Reduce 1-hexyl azide to 1-hexylamine in the presence of reducible functional groups (e.g., esters, alkenes)[5].

• Preparation : In an oven-dried, nitrogen-flushed round-bottom flask, dissolve 1-hexyl azide (10 mmol) in anhydrous dichloromethane (CH₂Cl₂, 20 mL)[5][6].

• Reagent Addition : Cool the flask to 0 °C using an ice bath. Syringe in BHCl₂·SMe₂ (11 mmol, 1.1 equiv) dropwise over 5 minutes.

• Reaction Monitoring (Self-Validation) : Remove the ice bath and allow the reaction to warm to room temperature. Causality Check : You must observe steady effervescence[5]. This is the stoichiometric evolution of N₂ gas, which serves as a visual kinetic indicator that the azide is decomposing to the amine-boron complex. Stir for 1 to 1.5 hours or until gas evolution ceases[5].

• Hydrolysis : Cool the mixture back to 0 °C. Carefully quench by adding 2 M HCl (10 mL) and stir for 30 minutes. Reasoning: The acidic environment breaks down the stable boron-amine complex[6].

• Isolation : Extract the aqueous layer with diethyl ether to remove any unreacted organic impurities (the amine remains in the aqueous layer as the hydrochloride salt).

• Basification : Basify the aqueous layer to pH > 12 using 6 M KOH. Extract with CH₂Cl₂ (3 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure amine[6].

Step-by-step experimental workflow for the chemoselective reduction of azides.

Protocol 2: Standard Reduction of a Carboxylic Acid using BH₃·THF

Objective: Rapidly reduce hexanoic acid to 1-hexanol[2].

• Preparation : Dissolve hexanoic acid (10 mmol) in anhydrous THF (15 mL) under a nitrogen atmosphere at 0 °C.

• Reagent Addition : Slowly add BH₃·THF (1.0 M in THF, 15 mL, 15 mmol). Self-Validation : Immediate evolution of H₂ gas will occur as the monoacyloxyborane intermediate forms[3].

• Propagation : Stir at room temperature for 4–6 hours until the reduction is complete.

• Quench : Cool to 0 °C and carefully add methanol (5 mL) dropwise to destroy excess borane (continue until H₂ evolution stops).

• Isolation : Evaporate the solvent, partition the residue between diethyl ether and 1 M NaOH, wash the organic layer with brine, dry over Na₂SO₄, and concentrate to yield 1-hexanol.

Conclusion

The choice between BH₃·THF and BHCl₂·SMe₂ exemplifies the power of reagent tuning in organic synthesis. While BH₃·THF remains the gold standard for rapid, general reductions and hydroborations, BHCl₂·SMe₂ provides an elegant, highly chemoselective alternative for azide reduction. By understanding the thermodynamic stability of the SMe₂ complex and the Lewis acidity of the chlorinated boron center, researchers can confidently design orthogonal synthetic routes without the need for extensive protecting group chemistry.

References

• Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide Source: Tetrahedron (via ResearchGate) URL:[Link]

• Sixty Years of Hydride Reductions Source: Reductions in Organic Synthesis, ACS Symposium Series URL:[Link]

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• 6. chemistry.mdma.ch [chemistry.mdma.ch]

Advantages of dichloroborane dimethyl sulfide over other borane reagents

As a Senior Application Scientist navigating the complex landscape of synthetic organic chemistry, selecting the right borane reagent is often the difference between a high-yielding, elegant synthesis and a mixture of inseparable byproducts. For decades, borane-tetrahydrofuran (BH₃·THF) and borane-dimethyl sulfide (BH₃·SMe₂) have been the workhorses of hydroboration and reduction. However, the introduction of halogenated boranes has fundamentally shifted our approach to chemoselectivity.

Among these, dichloroborane dimethyl sulfide (BHCl₂·SMe₂) stands out as an exceptionally powerful tool. By substituting two hydrogen atoms with electronegative chlorine atoms, the electronic and steric profile of the boron center is drastically altered. This guide provides an objective, data-driven comparison of BHCl₂·SMe₂ against traditional borane reagents, detailing its mechanistic advantages, chemoselective superiority, and practical applications in the laboratory.

Mechanistic Causality: Why BHCl₂·SMe₂ Behaves Differently

To understand the advantages of BHCl₂·SMe₂, we must first examine the causality behind its reactivity. The two electronegative chlorine atoms withdraw electron density from the boron center. This creates a dual effect:

• Kinetic Barrier to Hydroboration: The electron withdrawal stabilizes the remaining B-H bond, significantly raising the activation energy required to form the concerted four-center transition state necessary for alkene hydroboration[1]. Without a Lewis acid catalyst (like BCl₃), BHCl₂·SMe₂ is a remarkably sluggish hydroborating agent at room temperature.

• Enhanced Electrophilicity: Paradoxically, the increased Lewis acidity makes the boron center highly electrophilic and oxophilic. It rapidly coordinates with electron-rich heteroatoms, such as the nucleophilic nitrogen of an azide or the oxygen of a sulfoxide[2].

This divergence in reactivity allows BHCl₂·SMe₂ to perform highly selective reductions of functional groups that would otherwise be impossible in the presence of sensitive moieties like olefins.

Divergent chemoselectivity of borane reagents in the presence of azide and olefin groups.

Comparative Performance Analysis

A. Chemoselective Reduction of Organyl Azides

The transformation of azides to primary amines is a critical step in drug development and peptide synthesis. Traditional reagents like Lithium Aluminum Hydride (LiAlH₄) or catalytic hydrogenation are highly unselective, reducing esters, ketones, and olefins indiscriminately. While Zn(BH₄)₂ is milder, it reduces aliphatic and benzylic azides far too slowly[1].

BHCl₂·SMe₂ reduces primary, secondary, tertiary, and aromatic azides to amines in excellent yields (typically 1-1.5 hours at room temperature) while leaving halogens, esters, nitriles, nitro groups, and olefins completely untouched[1].

Table 1: Chemoselectivity Profile of Common Reducing Agents

Reagent	Aliphatic Azides	Olefins	Esters	Sulfoxides
BHCl₂·SMe₂	Fast Reduction	Inert	Inert	Fast Deoxygenation
BH₃·THF	Slow / Mixed	Fast Hydroboration	Inert	Inert
LiAlH₄	Fast Reduction	Inert	Fast Reduction	Fast Reduction
Zn(BH₄)₂	Slow / Sluggish	Inert	Inert	Inert

B. Deoxygenation of Sulfoxides

BHCl₂·SMe₂ is an exceptionally mild reagent for the deoxygenation of sulfoxides to sulfides. When utilized in THF at 0 °C, the reaction proceeds rapidly without over-reducing the substrate or affecting sensitive functional groups that would normally be destroyed by stronger reducing agents[2].

C. Regioselectivity in Hydroboration

When deliberately used as a hydroborating agent (often requiring specific conditions or catalysts to overcome its kinetic barrier), BHCl₂·SMe₂ exhibits vastly superior regioselectivity compared to unhalogenated boranes. The steric bulk and electronic effects of the chlorine atoms drive the boron atom almost exclusively to the least hindered terminal carbon[3].

Table 2: Regioselectivity in the Hydroboration of 1-Hexene [3]

Reagent	Primary Alcohol (%)	Secondary Alcohol (%)
BH₃·SMe₂	94.0	6.0
BH₂Cl·SMe₂	97.5	2.5
BHCl₂·SMe₂	99.0	1.0

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. The evolution of nitrogen gas during azide reduction serves as an immediate, visual confirmation of reaction progress.

Protocol 1: Chemoselective Reduction of 2-Azidoundecane

Objective: Convert an aliphatic azide to a primary amine without utilizing transition metal catalysts or harsh hydride donors.

• Substrate Preparation: In an oven-dried, nitrogen-flushed 50 mL round-bottom flask equipped with a magnetic stir bar and a septum, dissolve 2-azidoundecane (10 mmol) in anhydrous dichloromethane (10 mL).

• Reagent Addition: Cool the flask to 0 °C using an ice bath. Syringe in BHCl₂·SMe₂ (11 mmol, 1.1 equivalents) dropwise over 5 minutes.

• Reaction Monitoring (Self-Validation): Remove the ice bath and allow the reaction to warm to room temperature. Attach the flask to a gas buret. Validation Check: You will observe the stoichiometric evolution of nitrogen gas. The reaction is complete when N₂ evolution ceases (typically 1.0 to 1.5 hours)[1].

• Quenching & Hydrolysis: Cool the mixture back to 0 °C. Carefully quench the reaction by the dropwise addition of water (5 mL), followed by 6 M HCl (10 mL) to break the boron-amine complex. Stir for 1 hour at room temperature.

• Isolation: Extract the aqueous layer with diethyl ether (2 x 10 mL) to remove non-basic impurities. Basify the aqueous layer with 6 M NaOH to pH 12, and extract the free amine with dichloromethane (3 x 15 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the pure amine.

Step-by-step experimental workflow for the chemoselective reduction of organyl azides.

Protocol 2: Mild Deoxygenation of Sulfoxides

Objective: Reduce a sulfoxide to a sulfide without affecting esters or nitriles.

• Preparation: Dissolve the sulfoxide (10 mmol) in anhydrous THF (15 mL) under a nitrogen atmosphere and cool to 0 °C.

• Addition: Add BHCl₂·SMe₂ (12 mmol) dropwise.

• Monitoring: Stir at 0 °C for 30 minutes. The reaction is exceptionally fast and can be monitored via TLC (Hexanes/EtOAc) until the starting material is consumed[2].

• Workup: Quench with saturated aqueous NaHCO₃ (10 mL). Extract with diethyl ether (3 x 15 mL), wash with brine, dry over MgSO₄, and concentrate to obtain the sulfide.

Conclusion

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) is not merely a substitute for standard boranes; it is a specialized reagent that solves specific chemoselective problems. By leveraging its unique kinetic barrier to hydroboration and its high electrophilicity, researchers can execute orthogonal synthetic strategies—such as reducing azides or deoxygenating sulfoxides in the presence of unprotected olefins and esters. Its high stability, ease of handling as a liquid complex, and predictable reactivity make it an indispensable asset in modern drug development and complex target synthesis.

References

• Salunkhe, A. M., & Brown, H. C. (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Defense Technical Information Center (DTIC). Available at:[Link]

• Brown, H. C., Ravindran, N., & Kulkarni, S. U. (1979). Monochloroborane-methyl sulfide, H2BCl.S(CH3)2, and dichloroborane-methyl sulfide, HBCl2.S(CH3)2, as new stable hydroborating agents with high regiospecificity. The Journal of Organic Chemistry. Available at:[Link]

• Zillman, D. J., et al. (2010). Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone. eScholarship, University of California. Available at: [Link]

Sources

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• 2. apps.dtic.mil [apps.dtic.mil]
• 3. escholarship.org [escholarship.org]

Validation of reaction mechanisms involving dichloroborane dimethyl sulfide

Advanced Mechanistic Validation and Comparative Guide: Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂)

Introduction As a Senior Application Scientist, selecting the right borane reagent is a balancing act between reactivity and selectivity. Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) has emerged as a highly specialized electrophilic reducing and hydroborating agent. Unlike its unhalogenated counterparts (e.g., BH₃·THF or BH₃·SMe₂), the inclusion of two electronegative chlorine atoms fundamentally alters the boron center's electronic landscape. This guide dissects the causality behind BHCl₂·SMe₂'s superior chemoselectivity and regioselectivity, providing self-validating protocols for drug development professionals.

1. Mechanistic Validation: The Causality of Selectivity The unique performance of BHCl₂·SMe₂ is rooted in its reaction kinetics. The reagent operates via a classic dissociative mechanism. The dimethyl sulfide (SMe₂) ligand forms a robust coordinate covalent bond with the boron atom, stabilizing the complex but rendering it inert to direct substrate attack (1[1]).

The Causality of Activation: For hydroboration or reduction to occur, the SMe₂ ligand must first dissociate to generate the highly reactive, coordinatively unsaturated BHCl₂ monomer[1]. Because the B-S bond in BHCl₂·SMe₂ is relatively strong, this dissociation is the rate-limiting step. In some hydroboration contexts, the reaction requires the addition of a strong Lewis acid, such as boron trichloride (BCl₃), to act as a scavenger for the liberated SMe₂, thereby shifting the equilibrium toward the active monomer[1].

The Causality of Regioselectivity: Once the BHCl₂ monomer is formed, the two chlorine atoms exert a strong electron-withdrawing effect, making the boron atom exceptionally electrophilic. Concurrently, the halogens increase the steric bulk around the boron center. During the hydroboration of terminal alkenes, this combination of heightened electrophilicity and steric demand forces the boron atom to attack the least sterically hindered and most electron-rich terminal carbon almost exclusively, achieving superior regiocontrol compared to standard boranes (2[2]).

Fig 1. Dissociative mechanism of BHCl2·SMe2 highlighting the rate-limiting SMe2 dissociation step.

2. Comparative Performance Analysis When benchmarking BHCl₂·SMe₂ against alternative reagents like Borane-Dimethyl Sulfide (BMS) or Borane-THF, the data reveals stark contrasts in selectivity. BHCl₂·SMe₂ excels in the chemoselective reduction of organyl azides to amines—a critical transformation in medicinal chemistry[3]. While lithium aluminum hydride or catalytic hydrogenation are notoriously unselective, BHCl₂·SMe₂ leaves sensitive functional groups (halogens, esters, nitriles, and nitro groups) completely intact (4[4]).

Table 1: Quantitative Performance Comparison of Borane Reagents

Reagent	Regioselectivity (1-Hexene)	Chemoselectivity (Azide vs. Ester)	Reaction Kinetics	Stability & Handling
BHCl₂·SMe₂	99% Primary Carbon[2]	Excellent (Esters survive)[3]	Second-order (k_obs = k₂'[Nu])[1]	Stable under N₂, corrosive
BH₃·SMe₂ (BMS)	94% Primary Carbon[2]	Poor (Esters reduced)[4]	Direct/Dissociative	Flammable, strong stench
BH₃·THF	94% Primary Carbon	Poor (Esters reduced)[4]	Direct	Requires cold storage
Zn(BH₄)₂	N/A	Moderate (Slow for alkyl azides)[3]	Complexation	Requires sonication[3]

3. Self-Validating Experimental Protocols Trust in a methodology comes from built-in verification. The following protocol for the reduction of organyl azides utilizes the stoichiometric evolution of nitrogen gas as an intrinsic, real-time kinetic readout, eliminating the need for premature TLC or NMR sampling (3[3]).

Workflow: Chemoselective Reduction of Organyl Azides to Amines

Step 1: Substrate Preparation Dissolve the organyl azide (e.g., 2-azidoundecane, 5 mmol) in anhydrous dichloromethane (CH₂Cl₂) under an inert argon or nitrogen atmosphere. Ensure the reaction flask is equipped with a gas burette or a bubbler to monitor gas evolution.

Step 2: Reagent Addition Slowly add BHCl₂·SMe₂ (1.5 to 2.0 equivalents) dropwise at room temperature. Causality note: The slow addition controls the exothermic nature of the initial Lewis acid-base complexation between the highly electrophilic boron and the azide's alpha-nitrogen[3].

Step 3: Real-Time Validation (Nitrogen Evolution) Monitor the reaction via nitrogen gas evolution. The reduction proceeds via a boryl amine intermediate, extruding N₂ stoichiometrically. The reaction is considered approximately 75% complete when the theoretical volume of N₂ is collected (typically 35-40 minutes)[3]. This provides a self-validating visual confirmation of the reaction's progress.

Step 4: Reflux & Hydrolysis To drive the reaction to absolute completion, reflux the mixture for 1 hour. Subsequently, remove the solvent under vacuum. Hydrolyze the resulting intermediate by adding concentrated hydrochloric acid and heating at 80 °C for 35-40 minutes[3].

Step 5: Isolation Basify the aqueous layer and extract the free amine using standard liquid-liquid extraction techniques. Yields typically exceed 90% with complete preservation of orthogonal functional groups[3].

Fig 2. Self-validating workflow for the chemoselective reduction of organyl azides to amines.

Conclusion For drug development professionals, BHCl₂·SMe₂ represents a precision tool. By understanding the causality of its dissociative mechanism, chemists can leverage its exceptional regioselectivity in hydroboration and its unparalleled chemoselectivity in azide reductions. Implementing self-validating protocols, such as monitoring stoichiometric gas evolution, ensures robust, reproducible, and scalable synthetic outcomes.

References

• Title: Kinetics and mechanism of hydroboration reactions of HBBr2·SMe2 and HBCl2·SMe2 – Application of 11B NMR spectroscopy. Source: ResearchGate / Journal of Organometallic Chemistry. URL:

• Title: Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Source: DTIC. URL:

• Title: Dichloroborane methyl sulfide complex. Source: Sigma-Aldrich. URL:

• Title: Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone. Source: eScholarship. URL:

• Title: Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Source: ResearchGate / Tetrahedron. URL:

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]

Kinetic Analysis of Dichloroborane Dimethyl Sulfide Hydroboration: A Comparative Guide

For drug development professionals and synthetic chemists, achieving precise regiocontrol during the functionalization of complex olefins is a critical parameter. While Borane-Tetrahydrofuran (

) and Borane-Dimethyl Sulfide (BMS) are standard reagents, they often fall short in regioselectivity for demanding substrates.

Dichloroborane dimethyl sulfide (

) has emerged as a highly regioselective alternative. However, its unique kinetic profile requires a nuanced understanding of its reaction mechanisms to be deployed effectively in high-throughput or scale-up environments. This guide objectively compares the kinetic performance of against alternative hydroborating agents and provides validated experimental workflows.

Kinetic & Mechanistic Profiling

The hydroboration of alkenes by haloborane-dimethyl sulfide complexes proceeds via a prior dissociation mechanism. The dimethyl sulfide (

) ligand must dissociate to expose the empty p-orbital on the boron atom, allowing it to interact with the alkene's -electrons[1].

The Causality of Sluggish Kinetics

hydroborates representative olefins relatively slowly on its own. This is due to the strong coordination between the boron and the sulfur atom, which creates a high activation energy barrier for the dissociation step[1].

To overcome this kinetic bottleneck, a strong Lewis acid—typically Boron Trichloride (

)—must be introduced. acts as a scavenger, rapidly sequestering the ligand to form . This shifts the equilibrium, liberating the highly electrophilic, uncomplexed species, which then hydroborates the alkene almost instantaneously[1].

Interestingly, this kinetic behavior is contrary to expected trends when compared to its brominated analog. Dibromoborane-dimethyl sulfide (

) reacts readily with olefins even in the absence of a Lewis acid, highlighting a unique mechanistic divergence in haloborane chemistry[1].

Fig 1: Lewis acid-mediated kinetic acceleration of BHCl2·SMe2 hydroboration.

Reagent Comparison Matrix

When selecting a hydroborating agent, chemists must balance reaction kinetics, regioselectivity, and operational practicality. The table below summarizes the quantitative performance of

against common alternatives.

Hydroborating Agent	Relative Kinetic Rate	Regioselectivity (1-Hexene)	Lewis Acid Required?	Shelf Stability
	Slow (Very Fast w/ )	99.0% [2]	Yes [1]	High
	Fast	99.0%	No[1]	Moderate
	Very Fast	94.0%[2]	No	Low (Requires < 5°C)
(BMS)	Fast	94.0%	No	High
9-BBN	Moderate (Slow for internal)	99.9%[2]	No	High

Key Takeaway: While 9-BBN offers marginally higher regioselectivity (99.9%), its extreme steric bulk makes it kinetically prohibitive for hindered internal alkenes.

(when activated by ) provides an optimal balance: it achieves 99% regioselectivity[2] while maintaining rapid kinetics capable of functionalizing more sterically demanding substrates.

Validated Experimental Workflow

To ensure reproducibility and scientific integrity, the following protocol incorporates self-validating analytical checkpoints. The use of

NMR is critical here: it allows the chemist to verify the complete consumption of the B-H species before proceeding to the oxidative quench.

Step-by-Step Methodology: Hydroboration of 1-Octene

• System Preparation (Inert Atmosphere):

  • Action: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with dry Argon.

  • Causality: Haloboranes are highly sensitive to moisture, which rapidly hydrolyzes the B-Cl bonds, generating inactive boronic acids and HCl gas.

• Reagent Mixing:

  • Action: Add 10 mmol of 1-octene and 10 mL of anhydrous

    to the flask. Cool to 0°C using an ice bath. Syringe in 10 mmol of (typically a 1.0 M solution in ).

• Lewis Acid Initiation (Kinetic Trigger):

  • Action: Dropwise, add 10 mmol of

    (1.0 M in ) over 5 minutes.

  • Causality: The immediate formation of

    frees the monomer. The reaction is exothermic; controlled addition prevents thermal degradation of the active electrophile[3].

• Self-Validating Kinetic Monitoring:

  • Action: After 15 minutes, extract a 0.1 mL aliquot under Argon and analyze via

    NMR.

  • Validation Check: The starting

    appears as a doublet at ~ -7.0 ppm (due to B-H spin-spin coupling). The reaction is complete when this doublet disappears entirely, replaced by a broad singlet at ~ +63 ppm, corresponding to the alkyldichloroborane product.

• Quenching and Oxidation:

  • Action: Once NMR confirms completion, remove the solvent under reduced pressure (to remove

    ). Dissolve the residue in THF, cool to 0°C, and carefully add 3.0 M NaOH followed by 30% .

  • Action: Stir for 2 hours at room temperature, then extract with diethyl ether to isolate the anti-Markovnikov alcohol (1-octanol).

Fig 2: Self-validating experimental workflow for BHCl2·SMe2 hydroboration.

Conclusion

For drug development applications requiring strict regio-control without sacrificing reaction times,

is a superior alternative to standard borane-etherate complexes. While it requires the operational overhead of a Lewis acid initiator ( ), this binary system grants chemists precise control over reaction kinetics. By utilizing NMR as an in-situ self-validating tool, researchers can reliably scale this chemistry for complex API synthesis.

References

• Jaganyi, D., et al. "Kinetics and mechanism of hydroboration reactions of HBBr2 · SMe2 and HBCl2 · SMe2 – Application of 11B NMR spectroscopy." Journal of Organometallic Chemistry, 2007.
• Brown, H. C., et al. "Molecular Addition Compounds. 17. Borane and Chloroborane Adducts with Organic Sulfides for Hydroboration." The Journal of Organic Chemistry, ACS Publications, 2000.
• "HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS." The Organic Chemistry Notebook, Redalyc.org.

Sources

• 1. researchgate.net [researchgate.net]
• 2. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 3. pubs.acs.org [pubs.acs.org]

Efficacy of dichloroborane dimethyl sulfide in complex molecule synthesis

Efficacy of Dichloroborane Dimethyl Sulfide ( ) in Complex Molecule Synthesis: A Comparative Guide

Introduction

In the realm of complex molecule synthesis, achieving chemoselectivity during late-stage functionalization is a paramount challenge. When designing synthetic routes that contain multiple reducible moieties—such as azides, olefins, esters, and nitriles—the choice of reducing agent dictates the success of the sequence. While standard reagents like Borane-Tetrahydrofuran (

) or Lithium Aluminum Hydride ( ) are powerful, their lack of discrimination often necessitates tedious protection-deprotection steps.

Enter Dichloroborane Dimethyl Sulfide (

). As a Senior Application Scientist, I frequently leverage this reagent not for its hydroborating capabilities, but for its paradoxical inefficiency in hydroboration, which renders it an exceptionally chemoselective reducing agent for organyl azides[1]. This guide objectively compares against traditional alternatives, detailing the mechanistic causality behind its selectivity and providing a self-validating protocol for its application.

Mechanistic Causality: The Dissociation Paradigm

To understand the utility of

, we must examine its kinetic behavior. The hydroboration of alkenes by dihaloborane-dimethyl sulfide complexes proceeds via a dissociation mechanism where the dimethyl sulfide ligand must first dissociate to generate the active hydroborating species[2].

Unlike its brominated counterpart (

), is a remarkably sluggish hydroborating agent on its own. It typically requires the addition of a strong Lewis acid (such as ) to drive the hydroboration of alkenes at a synthetically useful rate[2].

This kinetic bottleneck in alkene hydroboration is precisely what unlocks its synthetic value:

reduces primary, secondary, tertiary, and aromatic azides to their corresponding amines rapidly at room temperature, while leaving olefins, esters, nitriles, and halogens completely untouched[3]. This orthogonal reactivity allows chemists to selectively reduce an azide in the presence of an olefin, or conversely, use to hydroborate an olefin in the presence of an azide[1].

Chemoselective divergence between BHCl2·SMe2 and BH3·THF in bifunctional substrates.

Comparative Efficacy in Complex Molecule Synthesis

When selecting a reagent for azide reduction in highly functionalized intermediates, empirical data dictates our choices. Table 1 synthesizes the performance of

against common alternatives.

Table 1: Comparative Reactivity Profile for Azide Reduction in Polyfunctional Molecules

Reagent	Azide Reduction Rate	Olefin Tolerance	Ester/Nitrile Tolerance	Tertiary Azide Efficacy
	Fast (1-2 h)	Excellent (No reaction)	Excellent	Excellent
	Moderate	Poor (Hydroborates)	Poor (Reduces)	Moderate
	Slow (requires sonication)	Good	Good	Poor
	Fast	Excellent	Poor (Reduces)	Excellent

Data supported by standardized reduction studies of 2-azidoundecane and related substrates[3].

Experimental Protocol: Chemoselective Reduction of Organyl Azides

Trust in a methodology stems from its reproducibility and built-in validation mechanisms. The following protocol for the reduction of an organyl azide (e.g., 2-azidoundecane) using

incorporates nitrogen evolution as a real-time, self-validating metric for reaction progress[3].

Materials:

• Organyl Azide (10 mmol)

• (1.0 M in , 11 mmol)[4]

• Anhydrous Dichloromethane (

  , 20 mL)

• Methanol (for quench)

• Aqueous NaOH (6 M)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a gas bubbler connected to a nitrogen line. Purge the system with dry nitrogen for 15 minutes.

• Substrate Solvation: Dissolve the organyl azide (10 mmol) in 20 mL of anhydrous

  and cool the solution to 0 °C using an ice bath.

• Reagent Addition: Syringe 11 mL of

  (1.0 M solution) dropwise into the stirred solution.

• Self-Validation (Monitoring): Warm the reaction to 25 °C. Monitor the reaction progress by observing the evolution of nitrogen gas through the bubbler. The stoichiometry of reduction correlates directly with

  displacement. Cessation of gas evolution (typically 1.0–1.5 hours) indicates complete conversion[3].

• Quenching: Cool the flask back to 0 °C and carefully add 5 mL of methanol dropwise to quench any unreacted borane species. (Caution: Hydrogen gas will evolve.)

• Hydrolysis & Extraction: Add 10 mL of 6 M NaOH and stir vigorously for 30 minutes to hydrolyze the boron-nitrogen complex. Extract the aqueous layer with diethyl ether (3 x 20 mL). Dry the combined organic layers over anhydrous

  , filter, and concentrate in vacuo to yield the pure amine.

Self-validating experimental workflow for azide reduction using BHCl2·SMe2.

Conclusion

The strategic deployment of

exemplifies the principle of utilizing kinetic limitations to achieve thermodynamic selectivity. By exploiting its poor hydroborating efficiency, synthetic chemists gain a powerful tool for the chemoselective reduction of azides in the presence of sensitive functional groups, streamlining late-stage complex molecule synthesis.

References

• Title: Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide[1] Source: ResearchGate URL: 1

• Title: Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines[3] Source: DTIC URL: 3

• Title: Kinetics and mechanism of hydroboration reactions of HBBr2 · SMe2 and HBCl2 · SMe2[2] Source: ResearchGate URL: 2

• Title: Dichloroborane methyl sulfide complex[4] Source: Sigma-Aldrich URL: 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. 硫化二氯硼烷甲基络合物 in excess methyl sulfide | Sigma-Aldrich [sigmaaldrich.com]

Spectroscopic Confirmation of Organoborane Intermediates: A Comparative Guide

Organoboranes are ubiquitous intermediates in modern synthetic chemistry, driving critical transformations from Suzuki-Miyaura cross-couplings to asymmetric hydroborations. However, the empty

-orbital of the boron atom renders these species highly susceptible to nucleophilic attack, meaning their coordination state ( vs. ) is constantly in flux during a reaction. As a Senior Application Scientist, I frequently encounter workflows where transient boronate complexes are assumed rather than empirically proven. Relying solely on end-point product analysis is insufficient for rational reaction optimization.

To definitively characterize organoborane intermediates, we cannot rely on a single analytical technique. We must triangulate data using structural, kinetic, and mass-based modalities. This guide objectively compares three primary spectroscopic techniques—

B NMR, In Situ FTIR, and ESI-HRMS—detailing their performance, underlying causality, and providing self-validating protocols for rigorous intermediate confirmation.

Quantitative Comparison of Spectroscopic Modalities

To select the appropriate technique, researchers must balance the need for structural resolution against temporal sensitivity. The table below summarizes the quantitative performance of each modality when applied to organoborane intermediates.

Modality	Primary Measurable	Typical Range / Resolution	Limit of Detection (LOD)	Data Acquisition Time
B NMR	Chemical Shift ( )	: -20 to 10 ppm; : 30-80 ppm	~1-5 mM	Minutes to Hours
In Situ FTIR	Vibrational Frequencies	B-O: 1300-1400 cm ; B-H: ~2500 cm	~10-50 mM	Milliseconds to Seconds
ESI-HRMS	Mass-to-Charge ( )	Mass accuracy < 5 ppm; Isotope ratio	< 1 M	Seconds

Structural Elucidation: B NMR Spectroscopy & DFT Validation

The Causality Behind the Method

B is a quadrupolar nucleus ( ), which typically results in broad NMR signals due to rapid quadrupolar relaxation. Furthermore, organoborane intermediates often exist in rapid exchange equilibria between 3-coordinate and 4-coordinate states, further broadening the spectra. To overcome this, we utilize a chemical trapping method. By reacting the mixture with activated potassium hydride (KH), we quantitatively convert transient organoboranes into stable borohydrides. This locks the boron in an geometry, drastically sharpening the signals and allowing for precise structural assignment [1][1]. Because B NMR chemical shifts lack the functional group specificity of H or C NMR, empirical data must be validated against Density Functional Theory (DFT) calculations to prevent structural misassignment [2][2].

Protocol: KH-Mediated B NMR Analysis

• KH Activation: Treat commercial KH with a 1.0 M THF solution of lithium aluminum hydride (LAH). This deposits an aluminum-containing species on the surface, altering the morphology and imparting the unique reactivity necessary to convert even highly hindered boranes [1][1].

• Trapping: Add 0.5 mL of the organoborane reaction mixture to 1.5 equivalents of the activated KH under an inert argon atmosphere. Stir for 15 minutes to replace electronegative groups (e.g., OR, halogens) with hydrogen while retaining carbon ligation [1][1].

• Acquisition: Transfer the supernatant to an air-free NMR tube. Acquire the

  B NMR spectrum at 160 MHz.

• Self-Validation Step: Acquire a

  H-coupled B spectrum. The appearance of a distinct multiplet (e.g., a doublet for a mono-hydride) confirms that the electronegative groups were successfully replaced by hydrogen, validating the trapping mechanism [1][1].

• DFT Correlation: Compute the predicted

  B shifts using the B3LYP/6-311+G(d,p) level of theory and compare them with the experimental spectrum [3][3]. A of < 2 ppm confirms the structural assignment.

Operando Kinetic Profiling: In Situ FTIR

The Causality Behind the Method

While NMR provides unparalleled structural data, the necessity of taking aliquots can perturb delicate reaction equilibria and destroy highly transient intermediates. In situ FTIR circumvents this by utilizing an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor. This allows for the real-time monitoring of vibrational modes—specifically the B-O and B-H stretches—under true operando conditions, providing a direct window into adsorbate-induced structural changes and reaction kinetics [4][4].

Protocol: Real-Time FTIR Reaction Profiling

• Calibration: Insert the ATR probe (e.g., DiComp diamond sensor) into the dry, inert reactor. Collect a background spectrum of the empty vessel.

• Baseline Establishment: Add the reaction solvent and acquire spectra every 15 seconds for 5 minutes.

• Self-Validation Step: Perform a solvent subtraction. The resulting baseline must be completely flat (absorbance < 0.001 a.u.). Any deviation indicates probe contamination or solvent degradation, which must be resolved before proceeding.

• Monitoring: Inject the organoborane precursors. Track the disappearance of the starting material's B-H stretch and the emergence of the intermediate's B-O or B-C stretch.

• Kinetic Extraction: Plot the normalized absorbance of the intermediate peak over time to extract the rate constants (

  ) and identify the catalytic resting state.

Mass Profiling: ESI-HRMS for Transient Species

The Causality Behind the Method

For highly transient or low-concentration intermediates, mass spectrometry offers superior sensitivity. Electrospray Ionization (ESI) is a soft ionization technique that prevents the fragmentation of fragile boronate complexes. Boron possesses a highly distinctive isotopic signature—

B (19.9%) and B (80.1%). By analyzing the isotopic envelope, we can unambiguously determine the exact number of boron atoms in a multinuclear intermediate without needing to isolate it from the complex mixture [5][5].

Protocol: ESI-HRMS Isotopic Profiling

• Sample Introduction: Use a syringe pump to infuse the reaction mixture directly into the ESI source at 5

  L/min. For highly unstable intermediates, utilize a cold-spray ionization (CSI) setup maintained at -40 °C.

• Tuning: Apply a capillary voltage of 3.0 kV. Keep the desolvation temperature below 150 °C to prevent thermal degradation of the organoborane.

• Acquisition: Acquire data in both positive and negative ion modes, as borates often ionize favorably as anions (e.g., [M-H]

  ).

• Self-Validation Step: Isolate the target

  peak and overlay it with a theoretical isotopic distribution calculator. A spectral match confirming the characteristic 1:4 ratio of B: B validates the elemental composition and definitively rules out isobaric impurities [5][5].

Orthogonal Validation Workflow

To ensure scientific integrity, these three techniques should not be used in isolation. The workflow below illustrates how structural, kinetic, and mass data converge to form a self-validating system for intermediate confirmation.

Orthogonal spectroscopic workflow for organoborane intermediate validation.

Conclusion

No single spectroscopic technique is a panacea for organoborane characterization.

B NMR provides the structural framework, in situ FTIR delivers the kinetic reality, and ESI-HRMS confirms the elemental composition. By integrating these modalities into a unified, self-validating workflow, researchers can transition from assuming reaction mechanisms to empirically proving them, thereby accelerating the rational design of boron-mediated therapeutics and advanced materials.

References

• Source: NIH / ACS Publications (J. Org. Chem.)
• Organoboranes and tetraorganoborates studied by 11B and 13C NMR spectroscopy and DFT calculations Source: ResearchGate URL
• New direct 11B NMR-based analysis of organoboranes through their potassium borohydrides Source: PubMed / NIH URL
• The Role of In Situ/Operando IR Spectroscopy in Unraveling Adsorbate-Induced Structural Changes in Heterogeneous Catalysis Source: PMC / NIH URL
• Mass Spectrometry in Boron Chemistry Source: ACS Publications URL

Sources

• 1. New direct 11B NMR-based analysis of organoboranes through their potassium borohydrides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Accessible Method for DFT Calculation of 11B NMR Shifts of Organoboron Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Role of In Situ/Operando IR Spectroscopy in Unraveling Adsorbate-Induced Structural Changes in Heterogeneous Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Scalability and Chemoselectivity of Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) in Organic Synthesis: A Comparative Guide

Executive Summary

For process chemists and drug development professionals, transitioning a synthetic route from the bench to pilot-plant scale requires reagents that balance reactivity with stability. Dichloroborane dimethyl sulfide (BHCl₂·SMe₂) has emerged as a superior alternative to traditional borane complexes (like BH₃·THF) and harsh metal hydrides. This guide objectively evaluates the scalability, kinetic profile, and chemoselectivity of BHCl₂·SMe₂, providing self-validating protocols for its application in azide reduction and hydroboration.

Mechanistic Causality: Why BHCl₂·SMe₂ Excels at Scale

The structural integration of two highly electronegative chlorine atoms onto the boron center fundamentally alters its reactivity profile. While the chlorine atoms increase the inherent Lewis acidity of the boron, they paradoxically strengthen the dative bond between boron and the sulfur atom of dimethyl sulfide.

• Kinetic Control via Dissociation: The rate-determining step for BHCl₂·SMe₂ reactions is the dissociation of the SMe₂ ligand (1)[1]. This high activation energy barrier prevents runaway exothermic reactions at scale, making the reagent stable indefinitely at 25 °C under nitrogen (2)[2].

• Chemoselectivity: Once dissociated, the highly electrophilic BHCl₂ monomer reacts rapidly with nucleophilic substrates (like organyl azides) but sluggishly with simple alkenes (3)[3]. This allows for the selective reduction of azides in the presence of olefins—a transformation impossible with BH₃·THF (2)[2].

Comparative Performance Analysis

To justify the selection of BHCl₂·SMe₂ over conventional alternatives, we must evaluate both operational safety (Table 1) and functional group tolerance (Table 2).

Table 1: Reagent Stability and Scalability Metrics

Reagent	Thermal Stability	Chemoselectivity	Scalability Hazards	Shelf Life
BHCl₂·SMe₂	Stable at 25 °C	Excellent	Low (Controlled N₂ evolution)	Indefinite under N₂[2]
BH₃·THF	Unstable at RT	Poor	High (THF cleavage, pressure)	Degrades over time
LiAlH₄	Stable solid	Very Poor	Extreme (Pyrophoric, violent H₂)	Degrades with moisture

Table 2: Functional Group Tolerance During Azide Reduction

Functional Group	BHCl₂·SMe₂	BH₃·THF	Pd/C (H₂)
Alkene	Tolerated[2]	Reduced (Hydroboration)	Reduced
Ester	Tolerated[3]	Reduced	Tolerated
Nitro	Tolerated[3]	Tolerated	Reduced
Halogen (Aryl-Cl/Br)	Tolerated[3]	Tolerated	Often Dehalogenated

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, meaning the physical phenomena occurring during the reaction serve as intrinsic indicators of reaction progress and reagent integrity.

Protocol 1: Scalable Chemoselective Reduction of Aryl Azides to Amines

Causality & Self-Validation: The reduction of an azide by BHCl₂·SMe₂ produces exactly one equivalent of nitrogen gas. Monitoring this gas evolution provides a real-time, self-validating metric of reaction progress. Cessation of bubbling indicates complete conversion, eliminating the need for constant analytical sampling during the hazardous phase.

• Preparation: In a flame-dried, N₂-flushed reactor equipped with a gas bubbler, dissolve the organyl azide (1.0 equiv) in anhydrous CH₂Cl₂.

• Reagent Addition: Cool the reactor to 0 °C. Slowly add BHCl₂·SMe₂ (1.1 equiv) via a dropping funnel. Note: The reagent is a liquid (d = 1.255 g/mL), making it highly amenable to continuous flow or automated pumping systems ().

• Monitoring: Allow the reaction to warm to 25 °C. Observe the gas bubbler; the steady evolution of N₂ gas confirms the active reduction of the azide.

• Quenching: Once gas evolution ceases (typically 1-2 hours), cool to 0 °C and carefully quench with H₂O. Causality: Water hydrolyzes the intermediate aminodichloroborane complex to the primary amine hydrochloride salt.

• Isolation: Basify the aqueous layer with 1M NaOH to pH 12, extract with CH₂Cl₂, and concentrate to yield the pure amine in excellent yield (>90%) (3)[3].

Protocol 2: Controlled Hydroboration of Alkenes

Causality & Self-Validation: Because BHCl₂·SMe₂ hydroborates simple alkenes slowly due to the high energy barrier for SMe₂ dissociation, adding a Lewis acid (BCl₃) scavenges the SMe₂, instantly accelerating the reaction (4)[4]. The self-validating step here is the titration of the active hydride prior to use.

• Titer Validation: Hydrolyze a 1.0 mL aliquot of BHCl₂·SMe₂ in a sealed gas-buret system. Measure the exact volume of H₂ evolved to calculate the precise molarity and ensure reagent integrity prior to scale-up (2)[2].

• Reaction: Dissolve the alkene (1.0 equiv) in anhydrous pentane or CH₂Cl₂. Add BHCl₂·SMe₂ (1.05 equiv).

• Activation: Introduce BCl₃ (1.0 equiv) to the mixture at 0 °C. The BCl₃ preferentially binds SMe₂, liberating the highly reactive BHCl₂ monomer, which rapidly and regioselectively hydroborates the alkene via an anti-Markovnikov pathway[4].

Reaction Pathways Visualization

Chemoselective pathways of BHCl2·SMe2 in reduction and hydroboration.

References

• Salunkhe, A. M., & Brown, H. C. (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. DTIC.
• Salunkhe, M. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(49), 10059-10064.
• Sigma-Aldrich. Dichloroborane methyl sulfide complex.
• Kureishi, A. W., et al. Kinetics and mechanism of hydroboration reactions of HBBr2·SMe2 and HBCl2·SMe2.
• ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]

Strategic Cost-Benefit Analysis of Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) in Advanced Synthesis

Hydroboration and selective reduction are cornerstone transformations in pharmaceutical synthesis and materials science. The choice of boron reagent dictates the regiochemical outcome, functional group tolerance, and overall process economics. While Borane-Dimethyl Sulfide (BMS) and Borane-THF are ubiquitous, Dichloroborane Dimethyl Sulfide (BHCl₂·SMe₂) offers unique mechanistic advantages.

As a Senior Application Scientist, I have structured this guide to provide a rigorous cost-benefit analysis of BHCl₂·SMe₂. By leveraging experimental data and mechanistic causality, this guide will help drug development professionals decide when the premium cost of this reagent is justified by its exceptional chemoselectivity and regioselectivity.

Mechanistic Causality & Performance Metrics

Why does BHCl₂·SMe₂ outperform unhalogenated boranes in specific niches? The substitution of two hydrides with electron-withdrawing chlorine atoms increases the Lewis acidity of the boron center while simultaneously increasing its steric bulk. This fundamental electronic and steric shift alters the reagent's reactivity profile.

• Regioselectivity: The increased steric demand makes BHCl₂·SMe₂ exquisitely sensitive to the steric environment of the alkene. For terminal alkenes like 1-hexene, the regioselectivity for the primary carbon shifts from 94% (with standard BMS) to an exceptional ≥99% using the dichloroborane complex1[1].

• Chemoselectivity: A landmark application of BHCl₂·SMe₂ is the chemoselective reduction of organyl azides to primary amines in the presence of sensitive functional groups such as olefins, esters, and nitriles2[2]. The highly Lewis acidic boron rapidly forms an adduct with the azide nitrogen, facilitating nitrogen extrusion and reduction without competing hydroboration of nearby double bonds.

• Downstream Versatility: The resulting alkyldichloroboranes are highly valuable, stable intermediates for Suzuki-Miyaura couplings or direct conversion to boronic acids, bypassing the need for unstable dialkylborane intermediates3[3].

Quantitative Data Comparison

Reagent	Regioselectivity (1-hexene, 1°:2°)	Chemoselectivity (Azide vs. Olefin)	Reagent Stability	Relative Cost per Mole
BHCl₂·SMe₂	99:1	Excellent (Reduces Azide Only)	High (Stable at 25°C)	$
BH₃·SMe₂ (BMS)	94:6	Poor (Reduces Both)	High (Stable at 25°C)	$
BH₃·THF	94:6	Poor (Reduces Both)	Moderate (Requires stabilizers)

Cost-Benefit Analysis in Scale-Up

The "Cost" Factors: BHCl₂·SMe₂ is significantly more expensive per mole of active B-H bond than bulk BMS. Furthermore, it generates dimethyl sulfide (SMe₂) as a byproduct, requiring robust ventilation and odor-abatement protocols during scale-up. It is also highly moisture-sensitive, corrosive, and flammable, necessitating strict safety and handling protocols 4[4].

The "Benefit" Factors (ROI): The true value of BHCl₂·SMe₂ lies in atom economy and step economy .

• By achieving 99:1 regioselectivity, it eliminates the need for complex, solvent-heavy chromatographic separations of isomeric products.

• In complex API synthesis, the ability to selectively reduce an azide without protecting an existing olefin saves two entire synthetic steps (protection and deprotection). This drastically reduces the overall Cost of Goods (COGs) and minimizes yield attrition, easily offsetting the initial premium price of the reagent.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step unless the validation check is confirmed.

Protocol A: Chemoselective Reduction of Organyl Azides

Causality: This reaction leverages the high affinity of the Lewis acidic boron for the azide nitrogen, kinetically outcompeting the π-electrons of the olefin.

• Preparation: In a rigorously dried, argon-purged 50 mL Schlenk flask, dissolve the organyl azide (10 mmol) in anhydrous CH₂Cl₂ (15 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add BHCl₂·SMe₂ (11 mmol, 1.1 equiv) dropwise via a gas-tight syringe.

  • Validation Check: Mild gas evolution (N₂) must be observed upon addition, confirming the formation of the reduction intermediate and nitrogen extrusion.

• Reaction: Allow the mixture to warm to 25 °C and stir for 1 hour.

• Quench: Carefully quench with anhydrous methanol (5 mL) at 0 °C to destroy excess reagent, followed by 1M HCl to hydrolyze the boron-nitrogen complex.

• Workup: Basify the aqueous layer with 3M NaOH to pH > 10 and extract with diethyl ether (3 x 20 mL). Dry the combined organic layers over MgSO₄ and concentrate in vacuo to yield the primary amine.

Protocol B: Regioselective Hydroboration of Terminal Alkenes

Causality: The steric bulk of the two chlorine atoms forces the boron atom exclusively to the least hindered terminal carbon.

• Preparation: Under an inert atmosphere, dissolve the terminal alkene (10 mmol) in anhydrous pentane or CH₂Cl₂ (10 mL).

• Hydroboration: Add BHCl₂·SMe₂ (10 mmol) dropwise at 0 °C.

• Complexation: Stir for 2 hours at room temperature.

  • Validation Check: Extract a 0.1 mL aliquot and analyze via ¹¹B NMR. The spectrum must show a broad singlet around +63 ppm, confirming the formation of the alkyldichloroborane and the complete disappearance of the BHCl₂·SMe₂ doublet.

• Downstream Processing: The resulting alkyldichloroborane can be directly esterified with pinacol (by adding pinacol and a tertiary amine base) or hydrolyzed to the corresponding boronic acid.

Visualizing the Workflows

Chemoselectivity logic of BHCl2·SMe2 versus standard boranes in the presence of azides and olefins.

Step-by-step experimental workflow for the regioselective hydroboration of terminal alkenes.

References

• Salunkhe, A. M., Ramachandran, P. V., & Brown, H. C. (2002). Selective reductions. Part 60: Chemoselective reduction of organyl azides with dichloroborane–dimethyl sulfide. Tetrahedron, 58(50), 10059-10064. Source: researchgate.net. 2

• Novel Mixed Organoboranes for the Reductive Alkylation of p-Benzoquinone. Source: escholarship.org. 1

• Dichloroborane methyl sulfide complex Safety & Specifications. Source: sigmaaldrich.com. 4

• Matteson, D. S. (2016). Unstable Intermediates as Keys to Synthesis with Organoboron Compounds. Journal of the American Chemical Society. Source: acs.org. 3

Sources

• 1. escholarship.org [escholarship.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Dichloroborane methyl sulfide complex in excess methyl sulfide 63462-42-0 [sigmaaldrich.com]

Navigating Borane Reagents: A Comprehensive Environmental and Safety Comparison Guide

Borane reagents are indispensable for reductions in organic synthesis, particularly for reductive aminations and the reduction of amides or carboxylic acids. Historically, reagents like Borane-Tetrahydrofuran (BH3-THF), Borane-Dimethyl Sulfide (BMS), and Sodium Cyanoborohydride (NaCNBH3) have dominated the landscape. However, their severe safety hazards—ranging from pyrophoricity and toxic gas evolution to severe environmental toxicity—have driven the pharmaceutical and fine chemical industries toward greener, more stable alternatives.

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of traditional boranes versus next-generation amine-borane complexes, specifically focusing on 2-Picoline Borane (Pic-BH3) and 5-Ethyl-2-methylpyridine borane (PEMB).

Safety and Thermal Stability Analysis

The inherent reactivity of the B–H bond makes borane complexes susceptible to thermal decomposition and rapid hydrolysis. The choice of the stabilizing ligand (THF, sulfide, or amine) dictates the reagent's macroscopic safety profile.

• BH3-THF & BMS : BH3-THF is highly flammable, requires strict anhydrous conditions, and its commercial solutions degrade over time, leading to dangerous pressure buildup from hydrogen gas. BMS offers higher borane concentrations but carries the severe occupational hazard of dimethyl sulfide's noxious stench and systemic toxicity.

• Pyridine Borane : While an improvement over BMS in terms of handling, pyridine borane has a limited shelf life (approximately six months) and is thermally unstable. It decomposes exothermically above 54 °C, which poses a severe thermal runaway and explosion risk upon scale-up,.

• Next-Generation Amine-Boranes : and 5-ethyl-2-methylpyridine borane represent a paradigm shift. The steric shielding provided by the alkyl groups on the pyridine ring enhances hydrolytic stability, protecting the boron-nitrogen bond from premature cleavage. Differential Scanning Calorimetry (DSC) data confirms their superior thermal stability, making them safe for bulk pilot-scale handling.

Table 1: Quantitative Thermal Stability and Safety Profiles

Reagent	Physical State	Melting Point (°C)	DSC Onset of Decomposition (°C)	Primary Safety / Handling Hazard
BH3-THF	Liquid (Solution)	N/A	Variable (Gas evolution)	Pyrophoric, requires strict anhydrous conditions.
Pyridine Borane	Liquid	10–11	~54	Thermally unstable, short shelf life (6 months),.
2-Picoline Borane	Solid (Crystalline)	44–45	186	Mild hydrogen off-gassing upon acid quench,.
5-Ethyl-2-methylpyridine Borane	Liquid	< 0	205	Stable liquid, high flashpoint.
NaCNBH3	Solid	> 242 (dec)	N/A	Highly toxic, generates poisonous HCN gas.

Environmental Impact and Green Chemistry Metrics

The transition to greener reagents is not merely about replacing the active reductant; it fundamentally alters the entire reaction ecosystem, including solvent selection, atom economy, and waste generation,.

• Solvent Compatibility & E-Factor : Traditional reductive aminations using Sodium Triacetoxyborohydride (NaBH(OAc)3) often necessitate halogenated solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE) due to solubility constraints. In contrast, Pic-BH3 is highly stable in protic solvents. It allows reactions to be conducted in methanol or even water, drastically reducing the E-factor (mass of waste per mass of product) and eliminating halogenated waste streams,.

• Toxicity and Atom Economy : NaCNBH3 generates highly toxic cyanide byproducts, severely limiting its industrial application and complicating waste disposal. Pic-BH3 eliminates cyanide toxicity and provides comparable, if not superior, selectivity for imine reduction over aldehyde reduction, ensuring high atom economy.

Logical framework for selecting borane reagents based on safety and green chemistry principles.

Experimental Performance: Reductive Amination Workflow

Reductive amination is a cornerstone reaction in drug development. The mechanistic challenge lies in selectively reducing the transient imine/iminium ion without prematurely reducing the starting aldehyde or ketone. Pic-BH3 is a mild reductant that perfectly balances this kinetic requirement. Because it tolerates acidic and protic environments, the imine formation (which is acid-catalyzed) and reduction can occur in a seamless, one-pot aqueous or methanolic system,.

Step-by-step experimental workflow for one-pot reductive amination using 2-picoline borane.

Standardized Protocol: One-Pot Reductive Amination using 2-Picoline Borane

Expertise & Causality Note: This protocol utilizes methanol as a green solvent. The addition of acetic acid accelerates imine formation, while the inherent steric stability of Pic-BH3 prevents its rapid degradation by the acid. This creates a self-validating system that ensures high yield without the need for inert atmospheres.

Materials:

• Aldehyde or Ketone (1.0 equiv)

• Primary or Secondary Amine (1.1 - 1.2 equiv)

• 2-Picoline Borane (Pic-BH3) (1.0 - 1.5 equiv)

• Methanol (Reaction solvent)

• Glacial Acetic Acid (10 mol% catalyst, optional depending on substrate)

Step-by-Step Methodology:

• Imine Formation: In a round-bottom flask equipped with a magnetic stirrer, dissolve the carbonyl compound and the amine in methanol (approx. 0.2 - 0.5 M concentration).

• Acidification (Optional): Add 10 mol% of glacial acetic acid. Mechanistic Rationale: Mildly acidic conditions (pH 4-5) protonate the carbonyl oxygen, increasing its electrophilicity and accelerating nucleophilic attack by the amine to form the imine/iminium intermediate.

• Reduction: Portion-wise, add 2-Picoline Borane to the stirring solution at room temperature. Safety Note: While Pic-BH3 is thermally stable up to 186 °C, the reduction itself is mildly exothermic. Portion-wise addition prevents localized heating.

• Reaction Monitoring: Stir the mixture at room temperature for 2 to 24 hours. Monitor the consumption of the starting material via TLC or LC-MS. The stability of Pic-BH3 ensures a steady, controlled reduction.

• Quenching (Critical Validation Step): Once complete, carefully add 10% aqueous HCl or saturated NH4Cl solution to quench the excess borane. Causality & Safety: This step will evolve hydrogen gas (H2) as the acid breaks the unreacted B-N bond and hydrolyzes the borane. The visual cue of gas evolution validates that the quench is actively destroying residual reductant. The reaction must be vented properly in a fume hood.

• Workup: Basify the aqueous layer with 1 M NaOH to pH > 10 to free-base the newly formed amine. Extract the product with a greener organic solvent (e.g., Ethyl Acetate or 2-MeTHF). Dry over Na2SO4, filter, and concentrate in vacuo.

Conclusion

The shift from traditional borane complexes and cyanoborohydrides to next-generation amine-boranes like 2-Picoline Borane represents a critical advancement in sustainable organic synthesis. By offering DSC-verified thermal stability, eliminating the need for halogenated solvents, and mitigating the risk of highly toxic cyanide byproducts, these reagents satisfy the stringent demands of modern safety and environmental standards in pharmaceutical manufacturing.

References

• (PDF) Usage of α-picoline borane for the reductive amination of carbohydrates. ResearchGate.

• Full article: Green chemistry: the emergence of a transformative framework. Taylor & Francis Online.

• Reductive Amination - ACS GCI Pharmaceutical Roundtable. ACS GCI.

• Introduction of reductive amination reagent. Junsei Chemical Co., Ltd.

• Green Reagents: Advancing Healthier Organic Synthesis. Alfa Chemistry.

• EP2306199A1 - Reductive amination and analysis of carbohydrates using 2-picoline borane as reducing agent. Google Patents.

Safety & Regulatory Compliance

Dimethyl sulphide dichloroborane proper disposal procedures

Comprehensive Guide to the Safe Quenching and Disposal of Dichloroborane Dimethyl Sulfide Complex

The safe handling and disposal of highly reactive organoborane reagents, such as dichloroborane dimethyl sulfide complex (

), requires rigorous adherence to chemical safety protocols. As a highly reactive, moisture-sensitive reducing agent, improper disposal can lead to thermal runaway, fires, or the release of highly toxic and corrosive gases.

This guide provides drug development professionals and laboratory scientists with a field-proven, self-validating operational plan for the safe quenching and disposal of

.

Hazard Profile and Reaction Causality

Before executing a disposal plan, it is critical to understand the chemical causality of the quenching process. Dichloroborane dimethyl sulfide reacts violently with protic solvents (like water) in a highly exothermic hydrolysis reaction[1].

The quenching process must manage three distinct hazard streams simultaneously:

• Hydrogen Gas (

  ): Generated from the cleavage of the B-H bond. Rapid generation can cause container rupture or auto-ignition.

• Hydrogen Chloride (

  ): Generated from the hydrolysis of the B-Cl bonds. Highly corrosive and requires immediate neutralization.

• Dimethyl Sulfide (

  ): Released as the complex dissociates. It is highly volatile, toxic, and possesses a severe stench threshold.

Quantitative Hazard Summary Table

Reagent / Byproduct	Primary Hazard	Physical State	Mitigation Strategy
	Moisture-sensitive, Corrosive	Liquid Complex	Handle under inert atmosphere (Ar/N2)[2].
Hydrogen ( )	Flammable / Explosive	Gas	Slow, sterically hindered alcoholysis; active venting.
Hydrogen Chloride ( )	Corrosive, Toxic Inhalation	Gas / Aqueous	Base neutralization (NaOH or ).
Dimethyl Sulfide ( )	Toxic, Severe Odor	Volatile Liquid	Chemical oxidation to DMSO using bleach.

Operational Quenching Workflow

The following diagram illustrates the logical progression of the quenching protocol. The sequence is designed to step down the reactivity of the borane gradually, using increasingly nucleophilic protic solvents to prevent thermal runaway[2].

Fig 1. Step-by-step logical workflow for the safe quenching of reactive borane complexes.

Step-by-Step Quenching Methodology

Prerequisites:

• Perform all operations in a certified, high-flow chemical fume hood.

• PPE: Flame-resistant lab coat, heavy-duty neoprene or butyl rubber gloves (over nitrile), and a face shield over safety goggles.

• Ensure a Class D fire extinguisher and dry sand are immediately available[2].

Phase 1: Dilution and Thermal Control

Causality: Concentrated reactive boranes will auto-ignite if exposed to moisture. Dilution acts as a thermal sink, while cooling slows the reaction kinetics of the subsequent hydrolysis.

• Transfer the residual

  to a round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

• Dilute the reagent with a dry, inert solvent (e.g., dry toluene or heptane) to a concentration of < 0.5 M.

• Submerge the flask in a cooling bath. A dry ice/acetone bath (-78 °C) is recommended for larger volumes, though an ice/water bath (0 °C) may suffice for trace amounts[2].

Phase 2: Staged Alcoholysis

Causality: Water reacts too violently with B-H and B-Cl bonds. By using a bulky, sterically hindered alcohol first (Isopropanol), the reaction rate is throttled, allowing for controlled, steady release of

gas and heat[2]. 4. Isopropanol Addition: Using an addition funnel or syringe, add dry Isopropanol (IPA) dropwise under continuous stirring. Observe the evolution of gas. Do not add the next drop until the bubbling from the previous drop has subsided. 5. Methanol Addition: Once the addition of IPA produces no further gas evolution, add Methanol dropwise. Methanol is less sterically hindered and will react with any remaining, less-accessible reactive boron species. 6. Water Addition: Finally, add deionized water dropwise to complete the hydrolysis of the borate esters into boric acid.

Phase 3: Neutralization and Odor Mitigation

Causality: The hydrolysis of the B-Cl bonds generates high concentrations of hydrochloric acid. Furthermore, the liberated dimethyl sulfide (

) is an extreme nuisance and inhalation hazard. must be oxidized to odorless dimethyl sulfoxide (DMSO). Critical Safety Note: Bleach (Sodium Hypochlorite) must never be added to an acidic solution, as this will generate lethal Chlorine ( ) gas. 7. Neutralization: Slowly add a 1M aqueous solution of Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate ( ) to the stirring mixture until the aqueous layer tests at a pH of 8 to 9. 8. Oxidation: Once the solution is confirmed to be basic, slowly add a dilute solution of commercial bleach (NaOCl) to the mixture. Stir for 1-2 hours. The bleach will oxidize the foul-smelling into highly soluble, relatively non-toxic DMSO. 9. Verification: The absence of the characteristic "rotten cabbage" odor of DMS indicates the successful destruction of the sulfide complex.

Phase 4: Final Disposal

• Transfer the biphasic mixture to a separatory funnel.

• Separate the organic layer (containing the inert solvent, e.g., toluene) and the aqueous layer (containing neutralized salts, boric acid, and DMSO).

• Dispose of the organic layer in the Halogen-Free Organic Waste stream (or Halogenated, depending on your institutional guidelines regarding trace chlorides).

• Dispose of the aqueous layer in the Aqueous Basic Waste stream, clearly labeling the presence of boron and DMSO[3].

References

• Methods for the safe storage, handling, and disposal of pyrophoric liquids and solids in the laboratory. ACS Chemical Health & Safety. Available at:[Link]

• Highly Reactive Chemicals Hazard Class Standard Operating Procedure. University of Arizona Risk Management Services. Available at:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. research.arizona.edu [research.arizona.edu]

Personal protective equipment for handling Dimethyl sulphide dichloroborane

Advanced Safety and Operational Guide: Handling Dichloroborane Dimethyl Sulfide Complex

Dichloroborane dimethyl sulfide (BHCl₂·SMe₂, often abbreviated as DCBS) is a highly selective hydroborating and reducing agent widely utilized in organic synthesis, particularly for the reduction of organyl azides to amines and the hydroboration of labile alkenes[1][2].

While highly effective, DCBS presents severe operational hazards. It is a corrosive, flammable liquid that is extremely sensitive to air and moisture[2]. The compound possesses a noxious stench due to the dimethyl sulfide ligand. Most critically, it reacts violently with water, undergoing rapid exothermic hydrolysis to release corrosive hydrochloric acid (HCl) gas, boric acid, and highly flammable dimethyl sulfide (DMS) vapor[2].

As a Senior Application Scientist, the following guide provides the definitive, self-validating protocols for the safe handling, personal protective equipment (PPE) requirements, and disposal of DCBS in a professional laboratory setting.

Hazard Profile & Causality

To handle DCBS safely, researchers must understand the mechanistic causality behind its hazards:

• Moisture Reactivity: The B-Cl bonds are highly susceptible to nucleophilic attack by water. This hydrolysis is highly exothermic and rapidly generates gaseous HCl. If moisture is introduced to a sealed vessel containing DCBS, the rapid gas evolution can cause catastrophic vessel failure (explosion).

• Flammability & Stench: The dimethyl sulfide (SMe₂) complexing agent has a low flash point and an extremely low odor threshold. Even minor spills will result in a severe stench and localized fire hazard[2].

• Corrosivity: Direct contact with the liquid or its hydrolysis products causes severe chemical burns to skin, eyes, and mucosal membranes[3].

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling DCBS. The following PPE matrix outlines the required gear and the functional rationale for each choice, ensuring a self-validating safety barrier.

PPE Category	Required Equipment	Causality / Rationale
Respiratory & Environmental	Certified Chemical Fume Hood or Inert-Atmosphere Glovebox	Critical: Must be handled under Nitrogen or Argon[2]. The fume hood ensures any released DMS or HCl vapors are safely exhausted away from the operator[3].
Hand Protection	Heavy-duty Butyl Rubber gloves OR Silver Shield/4H laminate gloves worn under standard Nitrile	Standard nitrile gloves offer poor resistance to DMS and corrosive chloroboranes. Butyl rubber provides superior permeation resistance to the sulfide ligand and the acidic byproducts.
Eye & Face Protection	Chemical splash goggles AND a full-face shield	Protects against the high risk of violent splattering if the reagent inadvertently contacts ambient moisture or atmospheric oxygen during transfer[3].
Body Protection	Flame-Resistant (FR) Lab Coat and Chemical-Resistant Apron	Mitigates the risk of the flammable liquid igniting upon contact with static discharge or reactive surfaces. Prevents corrosive liquids from penetrating to the skin[3].

Operational Handling Protocol: Inert Transfer

Because DCBS is stable indefinitely only when stored under nitrogen or argon at 25°C[2], all transfers must utilize rigorous Schlenk line techniques or be performed inside a glovebox.

Step-by-Step Syringe Transfer Protocol:

• Preparation: Ensure all glassware, syringes, and needles are oven-dried (minimum 120°C for 4 hours) and cooled under a continuous flow of dry nitrogen or argon.

• Purging: Flush the receiving reaction vessel with inert gas for at least 15 minutes prior to reagent introduction.

• Equilibration: Connect the DCBS Sure/Seal™ bottle to a low-pressure inert gas manifold using a dry needle to maintain positive pressure.

• Extraction: Using a gas-tight syringe equipped with a long, flexible stainless steel needle, slowly withdraw the required volume of DCBS.

• Transfer: Carefully transfer the reagent to the reaction vessel. Do not expose the needle tip to the ambient atmosphere for longer than absolutely necessary.

• Tool Decontamination: Immediately rinse the contaminated syringe and needle with a dry, inert solvent (e.g., anhydrous toluene or hexanes) into a dedicated quenching flask (see Section 4).

Quenching and Disposal Plan

Waste containing unreacted DCBS or its byproducts poses a significant fire and exposure risk. It must be systematically quenched to destroy reactive B-H and B-Cl bonds before being handed over to Environmental Health and Safety (EHS) for disposal[3].

Step-by-Step Quenching Methodology: Note: This procedure must be performed in a fume hood behind a blast shield, under an inert atmosphere.

• Dilution: Transfer the DCBS waste or reaction remnants into a large, round-bottom flask equipped with a magnetic stirrer. Dilute the mixture with at least 5 volumes of an inert, dry hydrocarbon solvent (e.g., anhydrous heptane or toluene).

• Cooling: Submerge the flask in an ice-water bath (0°C) and allow it to cool for 15 minutes. Maintain a steady flow of nitrogen over the system.

• Primary Quench (Alcohol): Using an addition funnel, very slowly add a bulky, less reactive alcohol (such as isopropanol or tert-butanol) dropwise.

  • Causality: The alcohol reacts with the B-Cl and B-H bonds to form borate esters and hydrogen gas. A bulky alcohol slows the reaction kinetics, preventing thermal runaway.

• Secondary Quench (Aqueous): Once the addition of alcohol produces no further bubbling or exotherm, slowly add water dropwise, followed by a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Causality: This neutralizes the generated HCl and fully hydrolyzes any remaining reactive species.

• Phase Separation & Disposal: Transfer the resulting biphasic mixture to appropriate, clearly labeled hazardous waste containers (segregating aqueous and organic layers if required by institutional EHS policy)[3].

Workflow Visualization

The following diagram illustrates the logical progression of environmental controls and operational steps required to safely handle and dispose of DCBS.

Caption: Sequential safety and operational workflow for the handling and disposal of DCBS.

References

• Defense Technical Information Center (DTIC). (1995). Dichloroborane-Dimethyl Sulfide, A Highly Selective Reducing Agent for Reduction of Organyl Azides to Amines. Retrieved from [Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis. (2001). Dichloroborane–Dimethyl Sulfide. ResearchGate. Retrieved from [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]